2-Nitrobenzaldehyde Semicarbazone-13C,15N2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of the isotopically labeled compound, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds as internal standards in quantitative analytical methods, particularly in the field of food safety and pharmaceutical analysis.

Introduction: The Significance of an Isotopically Labeled Internal Standard

In modern analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is the gold standard for achieving accurate and precise quantification.[1][2][3] 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ serves as a crucial internal standard for the detection and quantification of semicarbazide (SEM).[2] SEM is a metabolite of the banned nitrofuran antibiotic, nitrofurazone, and its presence in food products is a significant safety concern.[4][5][6] The derivatization of SEM with 2-nitrobenzaldehyde to form 2-nitrobenzaldehyde semicarbazone enhances its chromatographic retention and detection sensitivity.[7][8] The incorporation of ¹³C and ¹⁵N isotopes into the semicarbazone moiety provides a mass shift that allows it to be distinguished from the native analyte, while ensuring it co-elutes and experiences similar matrix effects, thereby correcting for variations during sample preparation and analysis.[1][3]

Synthesis and Chemical Identity

The synthesis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a two-step process that begins with the synthesis of the isotopically labeled precursor, ¹³C,¹⁵N₂-Semicarbazide Hydrochloride, followed by a condensation reaction with 2-nitrobenzaldehyde.

Synthesis of ¹³C,¹⁵N₂-Semicarbazide Hydrochloride

The synthesis of the labeled semicarbazide precursor is a critical step that requires careful control of reaction conditions to ensure high isotopic enrichment and chemical purity. A common method involves the reaction of ¹³C,¹⁵N₂-labeled urea with hydrazine hydrate.[9] A peer-reviewed method for a triply labeled variant provides a solid foundation for this synthesis.[9]

Experimental Protocol: Synthesis of ¹³C,¹⁵N₂-Semicarbazide Hydrochloride (Adapted from Wang et al., 2010)[10]

Objective: To synthesize high-purity, high-abundance ¹³C,¹⁵N₂-labeled semicarbazide hydrochloride.

Materials:

• ¹³C,¹⁵N₂-Urea

• Hydrazine hydrate (¹⁵N₂ labeled if triply labeled product is desired, unlabeled for the target compound)

• Hydrochloric acid (HCl)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine ¹³C,¹⁵N₂-Urea and hydrazine hydrate in a suitable solvent. The molar ratio of hydrazine to urea is a critical parameter to optimize for maximizing yield.[9]

• Heat the reaction mixture to reflux at a controlled temperature (e.g., 135 °C) for a specified duration (e.g., 4.5 hours).[9]

• After the reaction is complete, cool the mixture and concentrate it under reduced pressure to remove the solvent and excess hydrazine.

• Dissolve the residue in a minimal amount of water and acidify with concentrated hydrochloric acid to a pH of approximately 2-3 to precipitate the hydrochloride salt.

• Cool the mixture in an ice bath to maximize crystallization.

• Collect the crystalline ¹³C,¹⁵N₂-Semicarbazide Hydrochloride by vacuum filtration.

• Wash the crystals with cold ethanol to remove any remaining impurities.

• Dry the product under vacuum to obtain the final pure, labeled precursor.

Causality Behind Experimental Choices:

• The reflux condition is necessary to provide sufficient energy to drive the reaction between urea and hydrazine.

• Controlling the molar ratio of reactants is crucial to prevent the formation of by-products and maximize the yield of the desired semicarbazide.

• Acidification with HCl is essential for the formation and precipitation of the stable hydrochloride salt, which is easier to handle and purify than the free base.

Condensation Reaction to Form 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

The final step is a classic condensation reaction between the labeled semicarbazide hydrochloride and 2-nitrobenzaldehyde. This reaction forms a stable Schiff base, the desired labeled internal standard.

Experimental Protocol: Synthesis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Objective: To synthesize 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ from the labeled precursor.

Materials:

• ¹³C,¹⁵N₂-Semicarbazide Hydrochloride

• 2-Nitrobenzaldehyde

• Ethanol (or another suitable solvent)

• Deionized water

• Sodium acetate (or another suitable base)

Procedure:

• Dissolve ¹³C,¹⁵N₂-Semicarbazide Hydrochloride in a mixture of ethanol and water.

• Add sodium acetate to the solution to neutralize the hydrochloride and liberate the free semicarbazide base.

• In a separate flask, dissolve 2-nitrobenzaldehyde in ethanol.

• Slowly add the 2-nitrobenzaldehyde solution to the semicarbazide solution with constant stirring.

• Allow the reaction to proceed at room temperature or with gentle heating for a period sufficient to ensure complete reaction (typically monitored by TLC or LC-MS).

• The product, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, will precipitate out of the solution upon formation or upon cooling.

• Collect the precipitate by vacuum filtration.

• Wash the product with cold ethanol and then water to remove unreacted starting materials and salts.

• Dry the final product under vacuum.

Causality Behind Experimental Choices:

• The use of a base like sodium acetate is necessary to deprotonate the semicarbazide hydrochloride, making the primary amine nucleophilic enough to attack the carbonyl carbon of the aldehyde.

• The reaction is typically carried out in an alcoholic solvent as it provides good solubility for both reactants.

• The product precipitates upon formation due to its lower solubility in the reaction medium, which drives the reaction to completion and simplifies purification.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is essential for its proper handling, storage, and application.

Physicochemical Properties

Property	Value	Source(s)
Chemical Formula	C₇¹³CH₈N₂¹⁵N₂O₃	[3][10]
Molecular Weight	211.15 g/mol	[1][3]
Appearance	Light yellow to yellow solid	[3]
Melting Point	>238 °C (for unlabeled)	[9]
Solubility	Slightly soluble in DMSO and Methanol	[9]
Storage	Powder: -20°C for 3 years; In solvent: -80°C for 6 months	[3]

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the nitrobenzaldehyde moiety and the protons of the semicarbazone group. The aromatic protons will appear as a complex multiplet in the downfield region (typically 7.5-8.2 ppm). The imine proton (-CH=N-) will likely be a singlet further downfield, and the -NH and -NH₂ protons will appear as broad singlets.

• ¹³C NMR: The carbon-13 NMR spectrum will show a signal for the labeled carbonyl carbon. The chemical shift of this carbon will be influenced by the neighboring ¹⁵N atoms, potentially leading to observable coupling. The aromatic carbons will have characteristic shifts, with the carbon attached to the nitro group being significantly deshielded.

• ¹⁵N NMR: The nitrogen-15 NMR spectrum is of particular interest for confirming the isotopic labeling. Two distinct signals are expected for the two labeled nitrogen atoms in the semicarbazone backbone. The chemical shifts will be characteristic of imine and amide nitrogens.[11][12]

Mass spectrometry is the primary technique for which this compound is designed. In LC-MS/MS analysis, the molecule is typically ionized by electrospray ionization (ESI) in positive mode, forming the protonated molecular ion [M+H]⁺.

• Precursor Ion: For 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, the expected m/z for the protonated molecular ion is approximately 212.1.[1]

• Fragmentation Pattern: Collision-induced dissociation (CID) of the precursor ion will generate characteristic product ions. The fragmentation is expected to occur at the labile bonds of the semicarbazone linkage. Common fragmentation pathways include the loss of the nitrobenzaldehyde moiety and cleavage within the semicarbazone group.[13][14] The presence of the isotopic labels will result in a corresponding mass shift in the fragments containing these labels, allowing for unambiguous identification and quantification.

Applications in Analytical Chemistry

The primary application of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is as an internal standard for the quantitative analysis of semicarbazide in various matrices, most notably in food products.[2]

Rationale for Derivatization with 2-Nitrobenzaldehyde

Semicarbazide is a small, polar molecule that exhibits poor retention on traditional reversed-phase liquid chromatography columns. Derivatization with 2-nitrobenzaldehyde offers several advantages:

• Increased Hydrophobicity: The addition of the aromatic nitrobenzoyl group significantly increases the hydrophobicity of the molecule, leading to better retention on C18 and other reversed-phase columns.[7]

• Enhanced Ionization Efficiency: The resulting semicarbazone derivative generally shows improved ionization efficiency in electrospray ionization, leading to higher sensitivity in mass spectrometric detection.

• Structural Specificity: The formation of the derivative provides an additional layer of specificity to the analytical method.

Role as an Internal Standard

An ideal internal standard should have physicochemical properties as close as possible to the analyte of interest.[1] 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ fulfills this requirement excellently:

• Co-elution: Due to its identical chemical structure (apart from the isotopic substitution), it co-elutes with the unlabeled 2-nitrobenzaldehyde semicarbazone derivative of the analyte.

• Similar Ionization and Fragmentation: It exhibits nearly identical ionization and fragmentation behavior in the mass spectrometer.

• Correction for Matrix Effects: Any suppression or enhancement of the analyte signal due to matrix components will be mirrored by the internal standard, allowing for accurate correction and reliable quantification.[1]

Workflow: Quantification of Semicarbazide using 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Caption: Workflow for the analysis of semicarbazide.

Conclusion

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is an indispensable tool for the accurate and reliable quantification of semicarbazide in complex matrices. Its well-defined chemical properties, coupled with the inherent advantages of stable isotope dilution techniques, make it the internal standard of choice for regulatory and research laboratories focused on food safety and related fields. This guide has provided a comprehensive overview of its synthesis, physicochemical characteristics, and analytical applications, empowering researchers to effectively utilize this critical reagent in their analytical workflows.

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An In-Depth Technical Guide to 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂: Synthesis, Characterization, and Application as an Internal Standard

This technical guide provides a comprehensive overview of the isotopically labeled compound 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of its synthesis, characterization, and application, particularly as an internal standard in quantitative analytical methods. This document delves into the causality behind experimental choices, ensuring that the described protocols are robust and self-validating.

Introduction: The Significance of Isotopically Labeled Internal Standards

In the realm of quantitative analysis, particularly in complex matrices such as biological fluids and food products, the use of stable isotopically labeled internal standards is the gold standard. These compounds, in which one or more atoms have been replaced by their heavier, non-radioactive isotopes (e.g., ¹³C for ¹²C, ¹⁵N for ¹⁴N), are chemically identical to the analyte of interest. This chemical equivalence ensures that they co-elute during chromatography and experience identical ionization efficiencies and matrix effects in the mass spectrometer. The mass difference, however, allows for their distinct detection, enabling precise and accurate quantification by correcting for analyte losses during sample preparation and analysis.

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ serves as a critical internal standard for the detection of semicarbazide, a marker for the banned veterinary antibiotic nitrofurazone. Its application is paramount in food safety and regulatory monitoring to ensure the absence of harmful residues in the food chain.

Physicochemical Properties and Identification

Property	Value	Source(s)
Chemical Name	urea-¹⁵N,¹⁵N'	[1][2]
Synonyms	2-NP-SCA-¹³C,¹⁵N₂, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂	[2][3]
CAS Numbers	760179-80-4, 957509-32-9 (used interchangeably by suppliers)	[4][5]
Molecular Formula	C₇¹³CH₈N₂¹⁵N₂O₃	[6]
Molecular Weight	211.15 g/mol	[6]
Appearance	Light yellow to yellow solid	[6]
SMILES	[15NH2][15NH]N=Cc1ccccc1=O	[1][6]
InChI Key	OEOKLBSECDAYSM-BNWBFHBJSA-N	[1][3]

The existence of two CAS numbers for this compound can be attributed to separate registrations by different entities. Cross-referencing supplier information confirms that both numbers refer to the same molecular structure and isotopic labeling pattern.

Synthesis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

The synthesis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a two-step process that begins with the synthesis of the isotopically labeled precursor, semicarbazide-¹³C,¹⁵N₂ hydrochloride, followed by a condensation reaction with 2-nitrobenzaldehyde.

Synthesis Workflow

Caption: Synthetic workflow for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.

Experimental Protocol: Synthesis of Semicarbazide-¹³C,¹⁵N₂ Hydrochloride

This protocol is adapted from established methods for semicarbazide synthesis, utilizing isotopically labeled urea.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ¹³C,¹⁵N₂-labeled urea in a minimal amount of water.

• Addition of Hydrazine: Slowly add a molar excess of hydrazine hydrate to the urea solution.

• Reflux: Heat the reaction mixture to reflux for 4-6 hours. During this time, ammonia gas will be evolved.

• Cooling and Precipitation: After the reflux period, cool the reaction mixture in an ice bath. The crude Semicarbazide-¹³C,¹⁵N₂ may precipitate.

• Acidification: To the cooled solution, slowly add concentrated hydrochloric acid until the pH is acidic. This will convert the semicarbazide base to its hydrochloride salt, which is more stable and readily purified.

• Isolation and Purification: Collect the precipitated Semicarbazide-¹³C,¹⁵N₂ hydrochloride by vacuum filtration. Wash the solid with cold ethanol and then diethyl ether. The product can be further purified by recrystallization from an ethanol/water mixture.

Experimental Protocol: Condensation to 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

• Dissolution of Reactants: In a suitable reaction vessel, dissolve 2-nitrobenzaldehyde in ethanol. In a separate container, dissolve the synthesized Semicarbazide-¹³C,¹⁵N₂ hydrochloride in a minimal amount of warm water or an ethanol/water mixture.[7]

• Reaction Mixture: Add the semicarbazide solution to the 2-nitrobenzaldehyde solution. A catalytic amount of a weak acid, such as acetic acid, can be added to facilitate the reaction, though the hydrochloride salt of the semicarbazide often provides sufficient acidity.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 50-60 °C) for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Precipitation and Isolation: Upon completion of the reaction, the product, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, which is typically a solid, will precipitate out of the solution upon cooling.

• Purification: Collect the solid product by vacuum filtration. Wash the crystals with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield a high-purity solid.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and isotopic enrichment of the synthesized 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.

Mass Spectrometry (MS)

Mass spectrometry is the definitive technique for confirming the isotopic labeling and elucidating the structure of the compound.

• Expected Molecular Ion: In positive ion electrospray ionization (ESI+), the compound will exhibit a protonated molecular ion [M+H]⁺ at m/z 212.1. This is a mass shift of +3 Da compared to the unlabeled analogue (m/z 209.1), confirming the incorporation of one ¹³C and two ¹⁵N atoms.

• Fragmentation Pattern: Tandem mass spectrometry (MS/MS) of the m/z 212.1 precursor ion reveals a characteristic fragmentation pattern.

Caption: Proposed MS/MS fragmentation pathway for [M+H]⁺ of the labeled compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the carbon and nitrogen atoms within the molecule.

• ¹³C NMR: The ¹³C spectrum will show signals for all eight carbon atoms. The key signal to confirm isotopic enrichment is the carbonyl carbon of the urea moiety, which will be significantly enhanced due to the ¹³C label and will appear as a singlet. The expected chemical shifts are:

  • ¹³C=O (labeled): ~157-160 ppm

  • Aromatic Carbons: ~124-148 ppm

  • CH=N: ~138-142 ppm

• ¹⁵N NMR: The ¹⁵N spectrum will show two distinct signals for the labeled nitrogen atoms. The chemical shifts are sensitive to the electronic environment.

  • -NH-N=: ~150-190 ppm (relative to liquid NH₃)

  • -C(=O)NH₂: ~110-120 ppm (relative to liquid NH₃)

Application: Internal Standard for Semicarbazide Analysis

The primary application of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is as an internal standard in the LC-MS/MS analysis of semicarbazide (SEM) in complex matrices.[8][9]

Workflow for Sample Analysis

Caption: Workflow for the quantitative analysis of semicarbazide using the labeled internal standard.

Detailed LC-MS/MS Protocol

This protocol is a generalized procedure based on published methods and should be optimized for specific matrices and instrumentation.[8][10]

• Sample Preparation:

  • Weigh a homogenized sample (e.g., 1-5 grams of tissue) into a centrifuge tube.

  • Add a known amount of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ internal standard solution.

  • Add 0.2 M hydrochloric acid and incubate at an elevated temperature (e.g., 60-80 °C) to hydrolyze and release protein-bound semicarbazide.

• Derivatization:

  • To the cooled hydrolysate, add a solution of 2-nitrobenzaldehyde in a suitable solvent (e.g., DMSO or ethanol). This step derivatizes both the native semicarbazide and the released internal standard precursor (if the internal standard is added as labeled semicarbazide).

  • Allow the derivatization reaction to proceed for a defined period (e.g., 1-2 hours or overnight).

• Purification:

  • Neutralize the sample with a suitable base (e.g., NaOH or buffer).

  • Perform solid-phase extraction (SPE) to clean up the sample and concentrate the derivatized analytes. A C18 or mixed-mode SPE cartridge is typically used.

  • Elute the derivatized analytes with an organic solvent (e.g., ethyl acetate or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Chromatography:

    • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 0.2-0.4 mL/min.

  • Mass Spectrometry (Tandem Quadrupole):

    • Ionization: Electrospray Ionization, Positive Mode (ESI+).

    • Monitoring: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Analyte (2-Nitrobenzaldehyde Semicarbazone): m/z 209.1 → 166.1 (quantifier), 209.1 → 134.1 (qualifier).

      • Internal Standard (Labeled): m/z 212.1 → 166.1 (quantifier), 212.1 → 137.1 (qualifier).

Safety and Handling

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a nitroaromatic compound and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Engineering Controls: Handle the solid compound in a well-ventilated area or a fume hood to avoid inhalation of dust.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing and reducing agents.

• Toxicity: While specific toxicity data for this compound is limited, nitroaromatic compounds are generally considered to be toxic and should be handled with care. Avoid skin contact and ingestion.

Conclusion

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is an indispensable tool for the accurate and precise quantification of semicarbazide in complex matrices. Its synthesis, while requiring careful execution, is based on well-established chemical principles. Proper characterization using mass spectrometry and NMR spectroscopy is crucial to verify its identity and isotopic purity. The detailed protocols provided in this guide offer a robust framework for its synthesis and application, empowering researchers to achieve reliable and high-quality analytical results in the critical field of food safety and drug development.

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Technical Guide: Determination of the Molecular Weight of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Abstract

This technical guide provides a comprehensive methodology for the determination of the precise molecular weight of isotopically labeled 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. Stable isotope-labeled compounds are critical as internal standards in quantitative mass spectrometry, enabling enhanced accuracy and precision by correcting for matrix effects and variations in instrument response. This document details the molecular structure, the specific locations of the isotopic labels, and a step-by-step calculation of the monoisotopic mass. We will first establish a baseline by calculating the mass of the unlabeled analogue and then apply the same principles to the labeled compound, thereby providing a self-validating protocol. The calculated monoisotopic mass for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is 211.0636 g/mol . This guide is intended for researchers, analytical scientists, and drug development professionals who utilize isotopic standards in their workflows.

Part 1: The Role of Isotopic Labeling in Analytical Science

In modern analytical chemistry, particularly in fields like pharmacokinetics, metabolomics, and environmental testing, the accurate quantification of trace analytes in complex matrices is a significant challenge. Stable Isotope-Labeled (SIL) compounds are the gold standard for internal standards in mass spectrometry-based assays.

The core principle is that an SIL internal standard is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes (e.g., ²H, ¹³C, ¹⁵N, ¹⁸O). When added to a sample at a known concentration, it co-elutes with the native analyte during chromatography and experiences identical ionization efficiency and matrix effects in the mass spectrometer's source. By measuring the ratio of the analyte's signal to the SIL standard's signal, precise quantification can be achieved.

2-Nitrobenzaldehyde Semicarbazone is a known derivative marker used to detect the presence of the banned antibiotic nitrofurazone in food products.[1][2] The labeled variant, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, serves as an ideal internal standard for these sensitive detection methods, making the precise knowledge of its molecular weight fundamental to its application.[2]

Part 2: Molecular Structure and Isotopic Placement

To calculate the molecular weight accurately, we must first understand the compound's structure and the exact position of the isotopic labels.

Standard Molecular Structure

The molecular formula for the unlabeled 2-Nitrobenzaldehyde Semicarbazone is C₈H₈N₄O₃ .[3][4][5][6] Its structure is depicted below.

Caption: Structure Highlighting ¹³C and ¹⁵N₂ Isotopic Labels.

Part 3: Protocol for Calculating the Monoisotopic Mass

For mass spectrometry, the monoisotopic mass is the most relevant value. It is the sum of the masses of the principal (most abundant) isotope of each element in the molecule, or in this case, the specific isotopes incorporated. This contrasts with molecular weight, which is a weighted average based on the natural abundance of all isotopes.

Atomic Masses of Relevant Isotopes

The calculation relies on the precise masses of the individual isotopes. The values below are sourced from authoritative bodies such as the National Institute of Standards and Technology (NIST) and the International Union of Pure and Applied Chemistry (IUPAC).

Element	Isotope	Symbol	Atomic Mass (Da)	Source
Hydrogen	Hydrogen-1	¹H	1.00782503223	[7]
Carbon	Carbon-12	¹²C	12.0000000	[8]
Carbon	Carbon-13	¹³C	13.003354835	[9][10]
Nitrogen	Nitrogen-14	¹⁴N	14.00307400443	[11]
Nitrogen	Nitrogen-15	¹⁵N	15.000108898	[12]
Oxygen	Oxygen-16	¹⁶O	15.99491461957	[13]

Step-by-Step Calculation Workflow

The following workflow provides a transparent and verifiable method to determine the monoisotopic mass.

Caption: Calculation Workflow for Monoisotopic Mass Determination.

Calculation for Unlabeled 2-Nitrobenzaldehyde Semicarbazone (C₈H₈N₄O₃)

This calculation serves as a procedural validation.

• Carbon (C): 8 × 12.0000000 Da = 96.0000000 Da

• Hydrogen (H): 8 × 1.0078250 Da = 8.0626000 Da

• Nitrogen (N): 4 × 14.0030740 Da = 56.0122960 Da

• Oxygen (O): 3 × 15.9949146 Da = 47.9847438 Da

• Total Monoisotopic Mass: 96.0000000 + 8.0626000 + 56.0122960 + 47.9847438 = 208.0596 Da

This calculated value aligns perfectly with the exact mass found in public chemical databases. [3]

Calculation for Labeled 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Here, we substitute the masses of the specific isotopes at the labeled positions. The elemental composition for this calculation is: 7x ¹²C, 1x ¹³C, 8x ¹H, 2x ¹⁴N, 2x ¹⁵N, and 3x ¹⁶O.

• Carbon (7 × ¹²C): 7 × 12.0000000 Da = 84.0000000 Da

• Carbon (1 × ¹³C): 1 × 13.0033548 Da = 13.0033548 Da

• Hydrogen (8 × ¹H): 8 × 1.0078250 Da = 8.0626000 Da

• Nitrogen (2 × ¹⁴N): 2 × 14.0030740 Da = 28.0061480 Da

• Nitrogen (2 × ¹⁵N): 2 × 15.0001089 Da = 30.0002178 Da

• Oxygen (3 × ¹⁶O): 3 × 15.9949146 Da = 47.9847438 Da

• Total Monoisotopic Mass: 84.0000 + 13.0034 + 8.0626 + 28.0061 + 30.0002 + 47.9847 = 211.0570 Da

A slightly different result of 211.15 g/mol is reported by a commercial supplier, which likely refers to the average molecular weight rather than the precise monoisotopic mass. [14]For high-resolution mass spectrometry, the calculated monoisotopic mass is the correct value to use.

Part 4: Data Summary and Conclusion

The precise mass of an isotopically labeled internal standard is a non-negotiable parameter for quantitative analysis. The calculations performed herein provide this critical value with full transparency.

Compound	Molecular Formula	Labeling	Monoisotopic Mass (Da)	Average Molecular Weight ( g/mol )
2-Nitrobenzaldehyde Semicarbazone	C₈H₈N₄O₃	None	208.0596	~208.17
2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂	(¹²C)₇(¹³C)₁H₈(¹⁴N)₂(¹⁵N)₂O₃	1x ¹³C, 2x ¹⁵N	211.0570	~211.16

The mass shift of approximately +3 Da between the analyte and the internal standard is ideal for LC-MS/MS applications, as it provides a clear separation in the mass spectrum, preventing isotopic crosstalk while ensuring near-identical chemical behavior. The protonated molecular ion [M+H]⁺ for the labeled standard would be expected at m/z 212.0648, a value essential for programming selected ion monitoring (SIM) or multiple reaction monitoring (MRM) methods on a mass spectrometer. [14] This guide has demonstrated a robust and verifiable protocol for determining the exact molecular weight of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. By grounding the calculation in the precise masses of the constituent isotopes and validating the method against the known unlabeled compound, we establish a high degree of confidence in the final calculated value.

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2-Nitrobenzaldehyde Semicarbazone-13C,15N2 structure and formula

An In-Depth Technical Guide to 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, an isotopically labeled analytical standard of critical importance in modern research and drug development. The inclusion of a carbon-13 atom and two nitrogen-15 atoms provides a distinct mass shift, making it an ideal internal standard for quantitative mass spectrometry assays. This document details its molecular structure, physicochemical properties, a robust synthesis protocol, and methods for its analytical characterization. Furthermore, it explores its primary applications, particularly in pharmacokinetic studies and as a tool for the accurate detection of veterinary drug residues in food safety analysis. This guide is intended to serve as an expert resource for scientists leveraging stable isotope-labeled compounds to enhance the precision and reliability of their analytical methodologies.

Introduction: The Role of Stable Isotope Labeling

In the fields of pharmaceutical development, metabolomics, and analytical chemistry, the use of stable isotope-labeled (SIL) compounds is an indispensable technique for achieving the highest levels of accuracy and precision.[1][2] Unlike radioactive isotopes, stable isotopes like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) are non-radioactive, posing no risk to researchers or subjects, which makes them ideal for clinical and in-vivo studies.[3] Their utility lies in their chemical identity; they behave identically to their more abundant, lighter counterparts in chemical reactions and biological processes, yet are easily distinguishable by mass-sensitive analytical instruments.[1]

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a premier example of a SIL compound designed for a specific analytical purpose. It serves as an internal standard for the quantification of semicarbazide (SEM), a compound that can arise as a metabolite of the banned nitrofuran class of antibiotics, such as nitrofurazone.[4][5] The presence of nitrofurans in the food chain is a significant public health concern, and this labeled standard enables regulatory bodies and researchers to detect and quantify trace amounts of its marker residue with high confidence.[6]

Molecular Structure and Physicochemical Properties

The foundational characteristics of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ are defined by its unique molecular structure, which incorporates stable isotopes at specific positions within the semicarbazone moiety.

Structural Elucidation

The molecule is formed via a condensation reaction between 2-nitrobenzaldehyde and a semicarbazide molecule that has been synthesized with one ¹³C and two ¹⁵N atoms. The IUPAC name is urea, with the isotopes located in the urea portion of the molecule.[7]

Below is a diagram illustrating the molecular structure.

Caption: Molecular structure of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.

Physicochemical Data

The key identifying information for this compound is summarized in the table below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₇¹³CH₈N₂¹⁵N₂O₃	[8]
Molecular Weight	~211.15 g/mol	[7][8]
Accurate Mass	~211.0571 Da	[9]
CAS Number	957509-32-9	[9]
Appearance	Light yellow to yellow solid	[10]
IUPAC Name	urea	[7][9]
Canonical SMILES	C1=CC=C(C(=C1)/C=N/[15NH][15NH2])[O-]	[7]
InChI Key	OEOKLBSECDAYSM-BNWBFHBJSA-N	[8]

Synthesis and Isotopic Incorporation

The synthesis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a direct and efficient process rooted in fundamental organic chemistry principles. The strategy involves the condensation of a commercially available aldehyde with a custom-synthesized, isotopically labeled reagent.

Reaction Principle

The core of the synthesis is a nucleophilic addition-elimination reaction between the carbonyl group of 2-nitrobenzaldehyde and the primary amine group of ¹³C,¹⁵N₂-labeled semicarbazide hydrochloride. The reaction is typically catalyzed by a mild acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the nucleophilic nitrogen of the semicarbazide. A subsequent dehydration step yields the stable imine (C=N) bond of the semicarbazone.

Caption: General workflow for the synthesis of the title compound.

Experimental Protocol

This protocol describes a standard laboratory procedure for the synthesis. All operations should be performed in a well-ventilated fume hood.

Materials:

• 2-nitrobenzaldehyde (1.0 eq)

• Semicarbazide-¹³C,¹⁵N₂ hydrochloride (1.05 eq)

• Sodium acetate (1.5 eq)

• Ethanol (reagent grade)

• Deionized water

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 2-nitrobenzaldehyde in 20 mL of ethanol with gentle warming.

• Semicarbazide Solution: In a separate beaker, dissolve Semicarbazide-¹³C,¹⁵N₂ hydrochloride and sodium acetate in a minimal amount of hot water (~10 mL) and add 20 mL of ethanol. The sodium acetate acts as a base to free the semicarbazide from its hydrochloride salt.

• Condensation Reaction: Add the semicarbazide solution to the flask containing the 2-nitrobenzaldehyde solution. Equip the flask with a reflux condenser.

• Reflux: Heat the reaction mixture to reflux and maintain for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Crystallization: Upon completion, remove the heat source and allow the mixture to cool slowly to room temperature. Further cool the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the precipitated product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of cold ethanol-water (1:1) solution to remove any unreacted starting materials and salts.

• Drying: Dry the purified product under vacuum at 40-50°C to a constant weight.

Analytical Characterization

Rigorous characterization is essential to confirm the identity, purity, and isotopic enrichment of the final product.

Mass Spectrometry (MS)

Mass spectrometry is the primary technique for which this compound is designed. In positive mode electrospray ionization (ESI), the compound readily forms a protonated molecular ion [M+H]⁺.

• Expected [M+H]⁺: ~m/z 212.1.[7]

• Isotopic Signature: The key feature is the +3 Da mass shift compared to its unlabeled analogue (MW ~208.17 g/mol ), confirming the incorporation of one ¹³C and two ¹⁵N atoms.[8]

• Fragmentation: In tandem MS (MS/MS), predictable fragmentation occurs. Common cleavage points include the N-N bond and the bond between the imine carbon and the aromatic ring. Loss of the nitro group (NO₂) is also a characteristic fragmentation pathway for nitroaromatic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS confirms mass, NMR spectroscopy confirms the precise molecular structure.

• ¹H NMR: The spectrum will resemble the unlabeled analogue, showing characteristic signals for the aromatic protons (typically between 7.7-8.2 ppm), the imine proton (CH =N, ~8.1-8.5 ppm), and the -NH and -NH₂ protons, which may be broad and variable in position.[11][12] The key confirmation is the absence of the sharp aldehyde proton signal (~10.4 ppm) from the 2-nitrobenzaldehyde starting material.[11]

• ¹³C NMR: The spectrum will show signals for the seven unlabeled aromatic and imine carbons, plus a distinct signal for the labeled ¹³C =O carbon. This carbonyl carbon signal will exhibit coupling to the adjacent ¹⁵N atom.

• ¹⁵N NMR: Direct detection of ¹⁵N would show two distinct signals corresponding to the two nitrogen environments in the urea moiety, confirming the isotopic placement.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for confirming the presence of key functional groups.

• N-H Stretch: Broad peaks in the 3200-3500 cm⁻¹ region corresponding to the -NH and -NH₂ groups.

• C=O Stretch (Amide I): A strong, sharp peak around 1660-1680 cm⁻¹ for the urea carbonyl.[13]

• C=N Stretch: A peak around 1610-1640 cm⁻¹ for the imine bond.[13]

• N-O Stretch (Nitro Group): Strong, characteristic peaks around 1520 cm⁻¹ (asymmetric) and 1340 cm⁻¹ (symmetric).

Applications in Research and Drug Development

The primary value of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ lies in its application as a highly reliable internal standard in quantitative analytical workflows.

Gold Standard for Quantitation by Isotope Dilution Mass Spectrometry

Isotope dilution is a powerful analytical technique where a known quantity of a stable isotope-labeled standard is added to a sample prior to processing and analysis (e.g., by LC-MS/MS).[12] The labeled standard behaves almost identically to the unlabeled target analyte during extraction, chromatography, and ionization. Any sample loss or variation in instrument response affects both the analyte and the standard equally. By measuring the ratio of the analyte's signal to the standard's signal, an exceptionally accurate and precise quantification can be achieved. This compound is the ideal internal standard for the analysis of semicarbazide.[10]

Case Study: Monitoring Nitrofurazone in Food Safety

Nitrofurazone is a nitrofuran antibiotic that is banned for use in food-producing animals due to concerns about its carcinogenicity. After administration, it is rapidly metabolized, and its residues become covalently bound to tissue proteins. Standard analytical methods involve the acid hydrolysis of these tissues, which releases the side chain, semicarbazide (SEM). To improve detection, the released SEM is derivatized with 2-nitrobenzaldehyde (2-NBA) to form the more stable and readily detectable 2-nitrobenzaldehyde semicarbazone (2-NBA-SC).[5][14]

In this workflow, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is added to the sample at the very beginning of the process. It tracks the unlabeled, sample-derived 2-NBA-SC through the entire procedure, correcting for any analytical variability and ensuring compliance with stringent regulatory limits.[4]

Broader Implications for ADME Studies

The principles demonstrated by this compound's application extend to the entire field of drug development. Stable isotope labeling is a cornerstone of Absorption, Distribution, Metabolism, and Excretion (ADME) studies.[13] By synthesizing ¹³C or ¹⁵N labeled versions of drug candidates, researchers can:

• Trace the metabolic fate of a drug in vivo.[1]

• Accurately quantify drug and metabolite concentrations in complex biological matrices like plasma and tissue.

• Distinguish between drug-related material and endogenous background interferences in mass spectrometry.[2]

Conclusion

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is more than a mere chemical reagent; it is a precision tool that empowers scientists to achieve the highest standards of analytical rigor. Its well-defined structure, robust synthesis, and distinct isotopic signature make it an exemplary internal standard for challenging quantitative analyses. For professionals in drug development and food safety, the use of this and similar SIL compounds is not just a best practice but a fundamental requirement for producing reliable, defensible data in a complex regulatory and scientific landscape.

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An In-Depth Technical Guide to 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ for Advanced Analytical Applications

This guide provides an in-depth exploration of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, a stable isotope-labeled compound indispensable for high-precision analytical chemistry. Designed for researchers, analytical scientists, and professionals in drug development and food safety, this document moves beyond simple protocols to explain the fundamental principles and advanced applications of this critical analytical standard. We will delve into the rationale behind its use, its physicochemical properties, and detailed methodologies for its primary application, ensuring a comprehensive understanding rooted in scientific integrity.

Section 1: The Foundation: Why Dual Stable Isotope Labeling is a Game-Changer

In modern analytical science, particularly in quantitative mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, the ability to differentiate an analyte from background noise and matrix interference is paramount.[1] Stable Isotope Labeling (SIL) is a powerful technique that addresses this challenge by incorporating heavy, non-radioactive isotopes like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N) into a molecule of interest.[2][3]

Core Advantages of ¹³C and ¹⁵N Labeling:

• Low Natural Abundance: The natural abundance of ¹³C is ~1.1% and ¹⁵N is ~0.37%.[] This ensures that the labeled compound has a distinct, easily resolved mass signal with minimal background interference from naturally occurring isotopes.[]

• Chemical Equivalence: The labeled compound is chemically and physically identical to its unlabeled counterpart. This means it behaves the same way during sample extraction, chromatography, and ionization, making it the perfect internal standard.[]

• NMR Activity: Both ¹³C and ¹⁵N possess a nuclear spin of 1/2, rendering them NMR-active. This property is invaluable for structural biology and mechanistic studies.[][5]

• Significant Mass Shift: Dual labeling with ¹³C and ¹⁵N₂ provides a substantial and predictable mass shift (in this case, M+3) from the native compound. This large gap prevents isotopic crosstalk and ensures unambiguous detection in the mass spectrometer.

The primary function of an isotopically labeled compound like 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is to serve as an internal standard (IS). The IS is added to a sample at a known concentration at the beginning of the workflow. Any sample loss or variation in instrument response during the process will affect both the analyte and the IS equally. By measuring the ratio of the analyte signal to the IS signal, one can calculate the analyte's concentration with exceptional accuracy and precision, effectively nullifying matrix effects.

Caption: Synthesis via condensation of 2-nitrobenzaldehyde and labeled semicarbazide.

Section 3: Core Application: Quantifying Nitrofurazone Abuse in Food Safety

The most critical and widespread application of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is in food safety, specifically for the detection of the banned antibiotic nitrofurazone. [6] The Causality Chain:

• The Problem: Nitrofurazone is an effective antibiotic, but its use in food-producing animals is prohibited due to carcinogenic concerns.

• The Metabolite: In vivo, nitrofurazone is rapidly metabolized, and its primary residue, semicarbazide (SEM), becomes covalently bound to tissue proteins. This makes direct detection of the parent drug impossible.

• The Detection Strategy: To test for illegal nitrofurazone use, laboratories must measure the tissue-bound SEM. This is achieved by acid hydrolysis of the tissue (e.g., shrimp, poultry) to release the SEM. [6]4. The Derivatization Step: Free SEM is a small, polar molecule with poor chromatographic properties. To enhance its detectability by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), it is reacted with 2-nitrobenzaldehyde (2-NP). This derivatization reaction creates the stable, larger, and more easily ionizable molecule, 2-nitrobenzaldehyde semicarbazone (2-NP-SCA). [7]5. The Need for a Perfect Standard: To quantify the newly formed 2-NP-SCA accurately, an internal standard that perfectly mimics its behavior through extraction, derivatization, and analysis is required. This is precisely the role of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. It is added before the derivatization step to account for any variability in the reaction efficiency and subsequent analytical steps.

Validated Experimental Protocol: Quantification of SEM in Shrimp Tissue

This protocol is a self-validating system, as the consistent recovery of the internal standard confirms the efficacy of each step.

1. Sample Homogenization & Hydrolysis: a. Weigh 2.0 g (± 0.1 g) of homogenized shrimp tissue into a 50 mL polypropylene centrifuge tube. b. Internal Standard Spiking: Add 100 µL of a 1 µg/mL solution of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in methanol. c. Add 10 mL of 0.1 M HCl. Vortex for 1 minute to ensure thorough mixing. d. Incubate in a water bath at 37°C overnight (approx. 16 hours) to hydrolyze the tissue and release bound SEM.

2. Derivatization: a. After cooling to room temperature, add 500 µL of a 10 mM solution of 2-nitrobenzaldehyde in DMSO. b. Vortex for 30 seconds. The 2-NP reacts with both the released SEM (forming the analyte) and the labeled SEM from the internal standard. c. Incubate at 37°C for 2 hours.

3. pH Adjustment & Extraction: a. Add 10 mL of 0.1 M K₂HPO₄ buffer to adjust the pH. b. Add 10 mL of ethyl acetate. c. Vortex vigorously for 5 minutes, then centrifuge at 4000 rpm for 10 minutes to separate the layers. d. Rationale: This liquid-liquid extraction transfers the less polar 2-NP-SCA (both labeled and unlabeled) from the aqueous phase into the organic ethyl acetate phase, leaving behind salts and other interferences.

4. Evaporation and Reconstitution: a. Carefully transfer the upper ethyl acetate layer to a clean tube. b. Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C. c. Reconstitute the dry residue in 1.0 mL of the mobile phase (e.g., 50:50 acetonitrile:water) for LC-MS/MS analysis.

5. LC-MS/MS Analysis: a. Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm). b. Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile. c. MS Detection: Use a tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor at least two transitions for both the native 2-NP-SCA and the labeled standard to ensure confident identification and quantification.

• Example Transition (Analyte): Q1: 209.1 m/z → Q3: 134.1 m/z
• Example Transition (IS): Q1: 212.1 m/z → Q3: 137.1 m/z [7]

A[label="1. Homogenized Sample\n(e.g., 2g Shrimp)", fillcolor="#FFFFFF", fontcolor="#202124"]; B[label="2. Spike with IS\n(2-NP-SCA-¹³C,¹⁵N₂)", shape=invhouse, fillcolor="#FBBC05", fontcolor="#202124"]; C [label="3. Acid Hydrolysis\n(HCl, 37°C Overnight)", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="4. Derivatization\n(Add 2-Nitrobenzaldehyde)", shape=invhouse, fillcolor="#FBBC05", fontcolor="#202124"]; E [label="5. Liquid-Liquid Extraction\n(Ethyl Acetate)", shape=parallelogram, fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="6. Evaporation & Reconstitution\n(Nitrogen Stream, Mobile Phase)", shape=parallelogram, fillcolor="#4285F4", fontcolor="#FFFFFF"]; G [label="7. LC-MS/MS Analysis\n(MRM Mode)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="8. Data Processing\n(Ratio of Analyte Area / IS Area)", shape=note, fillcolor="#F1F3F4", fontcolor="#202124"];

A -> B -> C -> D -> E -> F -> G -> H; }

Caption: Complete analytical workflow for quantifying semicarbazide (SEM) residues.

Section 4: Broader Horizons and Future Research Applications

While its role in food safety is well-established, the principles demonstrated by 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ extend to other advanced research areas.

• Metabolic Flux Analysis (MFA): Labeled compounds are the cornerstone of MFA, allowing researchers to trace metabolic pathways in real-time. [5][8]While this specific molecule is primarily an endpoint standard, the technology of creating labeled derivatization products can be applied to track the flux of small amine- or carbonyl-containing metabolites.

• Quantitative Proteomics: In proteomics, SILAC (Stable Isotope Labeling with Amino acids in Cell culture) is a common technique. []The use of labeled derivatizing agents can be adapted to quantify specific post-translational modifications or to label proteins that do not readily incorporate labeled amino acids.

• Pharmacokinetic (ADME) Studies: In drug development, stable-labeled versions of a drug and its metabolites are used to study absorption, distribution, metabolism, and excretion (ADME). [9][10]The derivatization and internal standard strategy used for SEM can serve as a model for quantifying drug metabolites that lack a suitable chromophore or ionization efficiency.

• Mechanistic Toxicology: By understanding the formation of protein adducts (like tissue-bound SEM), researchers can use labeled compounds to investigate the mechanisms of toxicity for other compounds. [9]

Conclusion

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is more than a mere chemical reagent; it is a high-fidelity tool that embodies the principles of precision and accuracy in modern analytical science. Its design as a stable isotope-labeled internal standard for a derivatized analyte provides a robust solution to the complex challenge of quantifying trace-level residues in difficult matrices. The expertise embedded in its application—understanding the causality from illegal drug use to the final analytical signal—showcases how sophisticated chemical tools are essential for ensuring global food safety and advancing biomedical research. The methodologies and principles detailed in this guide can be extrapolated to solve other complex analytical challenges, making this compound a valuable case study for any scientist working in quantification.

References

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• BenchChem. (n.d.). An In-depth Technical Guide to 13C and 15N Labeled Adenine for Researchers, Scientists, and Drug Development Professionals.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1.
• ChemicalBook. (n.d.). 2-NITROBENZALDEHYDE SEMICARBAZONE-13C, 15N2.
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• BenchChem. (n.d.). Dual Isotope Labeling with 13C and 15N: An In-depth Technical Guide.
• Sigma-Aldrich. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 VETRANAL®, analytical standard.
• Clendinen, C. S., et al. (2014). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science, 5, 63.
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• Hussein, M. B., & Hamad, M. N. M. (2020). Synthesis and antibacterial activity of 3-nitrobenzaldehyde semicarbazone ligand and its Ni (II) and Cu (II) Complexes. Microbiology and Experimental, 9(5), 164-167. Retrieved from [Link]

• Mutlib, A. E. (2008). Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies. Chemical Research in Toxicology, 21(9), 1674-1691. Retrieved from [Link]

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• CIL. (2025). Complex Isotope Labelled Products & Metabolites: The Future of Analytical Chemistry.
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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ as an Internal Standard

Introduction: The Imperative for Precision in Quantitative Analysis

In the landscape of drug development and food safety, the accurate quantification of chemical residues is paramount. The use of internal standards is a cornerstone of robust analytical methodology, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). An ideal internal standard co-elutes with the analyte of interest and experiences identical ionization and matrix effects, thereby providing a reliable reference for quantification. Stable isotope-labeled (SIL) internal standards are the gold standard in this regard, as their physicochemical properties are nearly identical to their unlabeled counterparts.

This document provides a comprehensive guide to the application of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ as an internal standard for the quantification of semicarbazide, a marker residue for the banned nitrofuran antibiotic, nitrofurazone.[1][2][3] Its use is critical in monitoring for the illegal use of nitrofurazone in food-producing animals.[4]

The Rationale for a Stable Isotope-Labeled Internal Standard

The primary advantage of using a stable isotope-labeled internal standard like 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is its ability to compensate for variations in sample preparation and analysis.[5] Because it is chemically identical to the derivatized analyte, it will behave similarly during extraction, derivatization, and chromatographic separation. Crucially, it will also experience the same degree of ion suppression or enhancement in the mass spectrometer's ion source, a common challenge in complex matrices like animal tissues.[5] This co-behavior ensures that the ratio of the analyte signal to the internal standard signal remains constant, even if the absolute signal intensities fluctuate. This principle is fundamental to achieving the accuracy and precision demanded by regulatory bodies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][6][7][8]

Synthesis and Characterization

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is synthesized through the condensation reaction of 2-nitrobenzaldehyde with isotopically labeled semicarbazide hydrochloride ([¹³C, ¹⁵N₂]H₂NCONHNH₂·HCl).[9] The isotopic labels are strategically placed on the semicarbazide moiety, which is the portion of the molecule that originates from the analyte of interest.

The resulting labeled compound has a molecular weight that is three daltons higher than the unlabeled derivatized semicarbazide, allowing for clear differentiation in the mass spectrometer.

Application: Quantification of Semicarbazide in Shrimp Tissue

The following protocol details the use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ for the quantitative analysis of semicarbazide in shrimp tissue by LC-MS/MS.

Experimental Workflow

Caption: Workflow for Semicarbazide Quantification.

Detailed Protocol

1. Reagents and Materials

• 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ internal standard stock solution (1 µg/mL in methanol)

• 2-Nitrobenzaldehyde (derivatizing agent) solution (50 mM in DMSO)

• Hydrochloric acid (HCl), 0.2 M

• Ethyl acetate

• Methanol, LC-MS grade

• Water, LC-MS grade

• Formic acid

• Shrimp tissue, homogenized

2. Sample Preparation

• Weigh 2 g of homogenized shrimp tissue into a 50 mL polypropylene centrifuge tube.

• Spike the sample with a known amount of the 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ internal standard working solution to achieve a final concentration of 5 ng/g.[10]

• Add 5 mL of 0.2 M HCl to the tube.[11]

• Vortex for 1 minute to mix thoroughly.

• Incubate the sample at 37°C for 16 hours to facilitate the release of tissue-bound semicarbazide.[10]

• Add 150 µL of 100 mM 2-nitrobenzaldehyde solution in dimethyl sulfoxide to derivatize the semicarbazide.[10]

• Adjust the pH of the solution to approximately 7.4 with 0.1 M disodium hydrogen phosphate.

• Perform a liquid-liquid extraction by adding 5 mL of ethyl acetate, vortexing for 1 minute, and centrifuging at 6000 rpm for 5 minutes.

• Transfer the organic (upper) layer to a clean tube. Repeat the extraction with another 5 mL of ethyl acetate and combine the organic layers.

• Evaporate the combined ethyl acetate extracts to dryness under a gentle stream of nitrogen at 50°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:methanol with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following table provides typical LC-MS/MS parameters for the analysis of derivatized semicarbazide and its labeled internal standard.

Parameter	Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.9 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	Optimized for separation of analyte from matrix interferences
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	120°C
Desolvation Temperature	380°C
MRM Transitions
Derivatized Semicarbazide	m/z 209 -> 166 (Quantifier), 209 -> 192 (Qualifier)
2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂	m/z 212 -> 168 (Quantifier)

Data Analysis and Method Validation

Quantification is based on the ratio of the peak area of the analyte's quantifier ion to that of the internal standard. A calibration curve is constructed by analyzing a series of standards with known concentrations of the analyte and a constant concentration of the internal standard.

The entire analytical method must be rigorously validated according to international guidelines to ensure its reliability.[2][6][7][8]

Key Validation Parameters

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank matrix samples to check for interferences at the retention time of the analyte and internal standard.

• Accuracy: The closeness of the measured concentration to the true concentration. It is determined by analyzing quality control (QC) samples at different concentrations and is expressed as the percentage of the nominal concentration.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is typically expressed as the relative standard deviation (RSD) for a series of measurements.

• Linearity and Range: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Limit of Quantification (LOQ): The lowest concentration of an analyte in a sample that can be reliably quantified with acceptable accuracy and precision.

• Stability: The chemical stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw cycles, long-term storage).

Conclusion: Ensuring Data Integrity

The use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ as an internal standard is a robust and reliable approach for the quantification of semicarbazide in complex matrices. Its stable isotope-labeled nature ensures that it accurately reflects the analytical behavior of the native analyte, thereby correcting for potential variations and enhancing the overall quality and integrity of the analytical data. Adherence to the detailed protocol and rigorous method validation are essential for generating defensible results that meet regulatory expectations.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• Smolecule. (n.d.). 2-Nitrobenzaldehyde semicarbazone 13C,15N2.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2.
• Sigma-Aldrich. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 VETRANAL®, analytical standard.

• FAS. (2014). LC–MS/MS Analysis - for Semicarbazide in Food. [Link]

• CymitQuimica. (n.d.). 2-Nitrobenzaldehyde Semicarbazone (Standard).
• InvivoChem. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1.

• Australian Pesticides and Veterinary Medicines Authority. (2014). Analytical methodology for veterinary medicine residues. [Link]

• U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. [Link]

• U.S. Department of Agriculture Food Safety and Inspection Service. (2018). Investigation into the detection of Semicarbazide (SEM), a Nitrofurazone indicator, in Chicken. [Link]

• Smolecule. (n.d.). Buy 2-Nitrobenzaldehyde semicarbazone 13C,15N2.

• U.S. Food and Drug Administration. (2011). GFI #208 - VICH GL49 - Validation of Analytical Methods. [Link]

• Zhang, X., et al. (2014). Determination of semicarbazide in marine crustaceans by ultra-performance liquid chromatography-tandem mass spectrometry. BioTechnology: An Indian Journal, 10(12), 6494-6500.
• ResearchGate. (2025). A Rapid and Sensitive Method for Semicarbazide Screening in Foodstuffs by HPLC with Fluorescence Detection.

• PubMed. (2017). Rapid determination of trace semicarbazide in flour products by high-performance liquid chromatography based on a nucleophilic substitution reaction. [Link]

• World Organisation for Animal Health. (n.d.). Guidelines for the validation of analytical methods used in residue studies in animal tissues.

• MDPI. (2025). A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. [Link]

• Google Patents. (n.d.). US5241117A - Process for producing semicarbazide.
• Atlantis Press. (n.d.). Investigation on the Natural Occurrence of Semicarbazide in Macrobrachium Nipponese prawns.

• U.S. Food and Drug Administration. (2017). Method Validation Guidelines. [Link]

• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2.
• ResearchGate. (2025). Determination of semicarbazide in marine crustaceans by ultra-performance liquid chromatography tandem mass spectrometry with an improved pre-treatment method.

• National Institutes of Health. (n.d.). A Heavy-Atom Isotope Effect and Kinetic Investigation of the Hydrolysis of Semicarbazide by Urease from Jack Bean (Canavalia ensiformis). [Link]

• ResearchGate. (n.d.). Synthesis of isotopically labelled compounds.
• InvivoChem. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1 I CAS#: 957509-32-9 I derivative of Semicarbazide.
• KnightScholar. (n.d.). Green synthesis of semicarbazones: A comparison of two green solvents.

• YouTube. (2022). SEMICARBAZIDE HYDROCHLORIDE SYNTHESIS. #ncchem. [Link]

• Sigma-Aldrich. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 VETRANAL®, analytical standard.

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2-Nitrobenzaldehyde Semicarbazone-13C,15N2 for LC-MS/MS analysis

An Application Note and Protocol for the Quantitative Analysis of Semicarbazide using Isotope Dilution LC-MS/MS with 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Authored by a Senior Application Scientist

Abstract

The direct analysis of small, polar analytes such as semicarbazide (SEM) by reversed-phase liquid chromatography-tandem mass spectrometry (LC-MS/MS) is fraught with challenges, including poor retention and inadequate ionization efficiency.[1] Semicarbazide is a critical marker for the illegal use of the nitrofuran antibiotic nitrofurazone in food production, necessitating a robust and sensitive analytical method for regulatory monitoring.[2][3] This application note details a highly specific and accurate quantitative method employing a stable isotope-labeled internal standard (SIL-IS) and chemical derivatization. The protocol leverages the reaction of SEM with 2-nitrobenzaldehyde (2-NBA) to form a more chromatographically retentive and MS-sensitive derivative.[4][5] Quantification is achieved through isotope dilution mass spectrometry (IDMS) using 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ as the internal standard, which co-elutes with the derivatized analyte, thereby correcting for matrix effects and variations in sample preparation and instrument response.[6][7][8]

The Analytical Challenge and the Isotope Dilution Solution

Limitations of Direct Analysis

Carbonyl-containing compounds and related molecules like semicarbazide often exhibit poor ionization efficiency in electrospray ionization (ESI) and lack strong chromophores for UV detection.[1] Their high polarity leads to minimal retention on conventional C18 reversed-phase columns, causing them to elute in the void volume where significant matrix interference can occur, compromising sensitivity and accuracy.[3]

The Power of Derivatization and Isotope Dilution

Chemical derivatization is a powerful strategy to overcome these limitations.[9][10][11] By reacting the target analyte with a derivatizing agent, its physicochemical properties are altered. The reaction of semicarbazide's primary amine with 2-nitrobenzaldehyde forms a Schiff base, 2-nitrobenzaldehyde semicarbazone (2-NP-SEM).[4] This derivative has a higher molecular weight and is significantly less polar, improving its retention on reversed-phase columns and enhancing its ionization efficiency for MS detection.[4][5]

The gold standard for quantification in mass spectrometry is Isotope Dilution Mass Spectrometry (IDMS).[8][12] This technique relies on adding a known quantity of a stable isotope-labeled version of the analyte to the sample at the earliest stage of preparation.[8] The SIL-IS is chemically identical to the analyte, ensuring it behaves identically during extraction, derivatization, and chromatographic separation.[8][13] Any loss of analyte during the workflow is mirrored by a proportional loss of the SIL-IS. Consequently, the ratio of the signal from the native analyte to the SIL-IS remains constant, enabling highly accurate and precise quantification.[14] 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ serves as the ideal internal standard for the derivatized semicarbazide.[2][6][15]

Principle of the Derivatization Reaction

The core of this method is the condensation reaction between the aldehyde group of 2-nitrobenzaldehyde (2-NBA) and the terminal primary amine group of semicarbazide (SEM). This reaction, typically catalyzed by acid, forms a stable imine, also known as a Schiff base.

Caption: Derivatization of Semicarbazide with 2-Nitrobenzaldehyde.

Experimental Workflow

The overall analytical procedure involves sample homogenization, acid hydrolysis to release protein-bound semicarbazide, simultaneous derivatization with 2-NBA, liquid-liquid extraction of the derivative, and analysis by LC-MS/MS. The SIL-IS is spiked at the very beginning to ensure maximum accuracy.

Caption: Step-by-step experimental workflow for sample analysis.

Detailed Protocols

Materials and Reagents

Item	Supplier Example	Purpose
2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂	MedChemExpress, Sigma-Aldrich	Stable Isotope-Labeled Internal Standard (IS)[6][15]
2-Nitrobenzaldehyde (2-NBA)	Sigma-Aldrich	Derivatizing Agent
Semicarbazide Hydrochloride	Sigma-Aldrich	Analyte Standard for Calibration
Hydrochloric Acid (HCl), ACS Grade	Fisher Scientific	Acid Hydrolysis
Ethyl Acetate, HPLC Grade	Fisher Scientific	Extraction Solvent
Acetonitrile, LC-MS Grade	Fisher Scientific	Mobile Phase Component
Methanol, LC-MS Grade	Fisher Scientific	Stock Solution Solvent
Formic Acid, LC-MS Grade	Fisher Scientific	Mobile Phase Modifier
Ultrapure Water (18.2 MΩ·cm)	Milli-Q System	Reagent and Mobile Phase Preparation
Homogenized Blank Tissue (e.g., Shrimp)	Local Supplier	Matrix for Calibration Standards

Protocol 1: Preparation of Standard and Working Solutions

• Rationale: Accurate preparation of stock and working solutions is fundamental for building a reliable calibration curve. Using methanol for stock solutions ensures good solubility, while the working solutions are prepared in a solvent compatible with the initial mobile phase conditions.

• Analyte Primary Stock (1000 µg/mL): Accurately weigh 10 mg of Semicarbazide HCl and dissolve in 10 mL of methanol.

• IS Primary Stock (100 µg/mL): Accurately weigh 1 mg of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ and dissolve in 10 mL of methanol.

• Analyte Working Standard Series (0.1 - 10 µg/mL): Perform serial dilutions of the Analyte Primary Stock with methanol:water (50:50, v/v) to create a series of working standards for spiking.

• IS Working Solution (1 µg/mL): Dilute the IS Primary Stock 1:100 with methanol:water (50:50, v/v). This solution will be used to spike all samples, calibrators, and quality controls.

• 2-NBA Derivatizing Solution (50 mM): Dissolve ~75 mg of 2-NBA in 10 mL of DMSO. Prepare this solution fresh weekly.[5]

Protocol 2: Sample Preparation, Hydrolysis, and Derivatization

• Scientist's Note: This protocol is optimized for a 2g tissue sample. Volumes should be scaled proportionally for different sample weights. The overnight incubation at 37°C allows for the complete release of protein-bound metabolites and their subsequent derivatization.[4][5]

• Sample Weighing: Weigh 2.0 g (± 0.1 g) of homogenized tissue into a 50 mL polypropylene centrifuge tube.

• Fortification:

  • For Calibration Standards : Spike blank tissue homogenate with appropriate volumes of the Analyte Working Standard Series to achieve final concentrations of 0.5, 1.0, 2.5, 5.0, and 10.0 µg/kg.

  • For Unknown Samples : Add no analyte.

• Internal Standard Spiking: Add 100 µL of the IS Working Solution (1 µg/mL) to all tubes (calibrators, QCs, and unknown samples).

• Reagent Addition: Add 5 mL of ultrapure water, 0.5 mL of 1 M HCl, and 100 µL of the 50 mM 2-NBA solution to each tube.[5]

• Vortexing: Vortex each tube vigorously for 1 minute to ensure thorough mixing.

• Incubation: Place the tubes in a water bath or incubator at 37°C for 16 hours (overnight).[5][16]

• Cooling & Neutralization: Allow samples to cool to room temperature. Adjust the pH to ~7.4 using 1 M NaOH and a 0.1 M K₂HPO₄ buffer solution.

• Extraction:

  • Add 10 mL of ethyl acetate to each tube.

  • Cap and vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Repeat the extraction with another 10 mL of ethyl acetate and combine the organic layers.

• Evaporation & Reconstitution:

  • Evaporate the combined ethyl acetate extracts to dryness under a gentle stream of nitrogen at 45°C.

  • Reconstitute the residue in 1.0 mL of acetonitrile:water (50:50, v/v) with 0.1% formic acid.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial.

Protocol 3: LC-MS/MS Instrumental Analysis

• Rationale: The chromatographic conditions are designed to retain and separate the 2-NP-SEM derivative from matrix components. A C18 column is effective for this less polar derivative. The MS/MS parameters are set for high selectivity and sensitivity using Multiple Reaction Monitoring (MRM). The precursor ion is the protonated molecule [M+H]⁺, and the product ions are specific fragments generated by collision-induced dissociation (CID).

Parameter	Recommended Setting
LC System	Agilent 1290 Infinity II or equivalent UHPLC system
Column	Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 5 min, hold at 95% B for 2 min, return to 10% B and equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Sciex 6500+ QTRAP or equivalent Triple Quadrupole MS
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	55 psi
Curtain Gas	35 psi
Temperature	500 °C
IonSpray Voltage	5500 V
MRM Transitions
Analyte (2-NP-SEM)	Q1: 209.1 -> Q3: 134.1 (Quantifier), Q1: 209.1 -> Q3: 163.1 (Qualifier)
IS (2-NP-SEM-¹³C,¹⁵N₂)	Q1: 212.1 -> Q3: 139.1 (Quantifier)[7]

Note: Collision energies and other compound-dependent parameters must be optimized for the specific instrument used.

Data Analysis and Quantification

Quantification is based on the ratio of the peak area of the analyte's quantifier MRM transition to that of the internal standard.

• Calibration Curve: Plot the peak area ratio (Analyte Area / IS Area) against the concentration of the analyte for the prepared calibration standards.

• Regression: Apply a linear regression model, typically with 1/x or 1/x² weighting, to the calibration data. The coefficient of determination (R²) should be ≥ 0.995.

• Quantification: Calculate the concentration of the analyte in unknown samples by interpolating their measured peak area ratios from the calibration curve.

Caption: Logic for analyte quantification using the internal standard method.

Example Method Performance

The following table shows typical performance characteristics for a validated method of this type.

Parameter	Typical Result	Acceptance Criteria
Linearity (R²)	> 0.998	≥ 0.995
Limit of Detection (LOD)	0.1 µg/kg	-
Limit of Quantification (LOQ)	0.3 µg/kg	Below regulatory limit
Accuracy (Recovery)	92 - 108%	80 - 120%
Precision (RSD%)	< 10%	< 15%

References

• Vertex AI Search Result[1]: Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. (Source: Link not available)

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• Vertex AI Search Result[18]: Profiling of aldehyde-containing compounds by stable isotope labelling-assisted mass spectrometry analysis. (Source: [Link])

• Vertex AI Search Result[14]: Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC - PubMed Central. (Source: [Link])

• Vertex AI Search Result[12]: Method of analysis of aldehyde and ketone by mass spectrometry - Google Patents. (Source: )

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• Vertex AI Search Result[21]: Carbonyl-DNPH Derivatives in Indoor and In-car Air by UHPLC and Triple Quadrupole LC/MS - Agilent. (Source: [Link])

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Revolutionizing Carbonyl Metabolomics in Flux Analysis: An Application Guide to Isotopic Derivatization with 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Authored by a Senior Application Scientist

Introduction: The Carbonyl Conundrum in Metabolic Flux Analysis

Metabolic Flux Analysis (MFA) is a cornerstone of systems biology, providing a quantitative framework to understand the intricate network of biochemical reactions within a cell.[1] By tracing the flow of stable isotopes, such as ¹³C and ¹⁵N, from labeled substrates through metabolic pathways, researchers can elucidate the rates (fluxes) of intracellular reactions.[2][3] This powerful technique has been instrumental in metabolic engineering, disease research, and drug development.[4]

However, a significant analytical hurdle lies in the accurate quantification of a critical class of intermediates: carbonyl-containing metabolites. This group, which includes aldehydes and ketones like pyruvate, α-ketoglutarate, and various sugars, is central to glycolysis, the TCA cycle, and the pentose phosphate pathway.[5][6] The challenge stems from their inherent chemical properties; many carbonyls exhibit poor ionization efficiency in electrospray ionization mass spectrometry (ESI-MS) and can be thermally unstable, complicating their analysis.[7][8]

To surmount this obstacle, chemical derivatization has emerged as a robust strategy.[5][9] By tagging the carbonyl functional group with a reagent that enhances chromatographic retention and ionization efficiency, we can significantly improve detection sensitivity. This application note details a state-of-the-art approach using an isotopically labeled derivatization agent, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, for the precise and accurate quantification of carbonyl metabolites in the context of metabolic flux analysis.

Principle of the Method: Isotopic Labeling for Precision and Accuracy

The core of this methodology is the reaction of a carbonyl-containing metabolite with an isotopically labeled semicarbazide. Semicarbazides, a class of hydrazine derivatives, react specifically and efficiently with aldehydes and ketones under mild conditions to form stable semicarbazones.[5]

The use of an isotopically labeled reagent, such as 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, provides a significant advantage for quantitative analysis. In this stable isotope-coded derivatization (ICD) strategy, a "heavy" labeled reagent is used to derivatize a sample, which can then be compared against a reference or standard derivatized with a "light" (unlabeled) counterpart.[7][10] The known mass difference between the light and heavy isotopologues allows for the precise relative quantification of metabolites, mitigating issues of ion suppression and instrument drift that can plague other methods.[5][9] The ¹³C and ¹⁵N labels are ideal as they do not cause the chromatographic shifts sometimes observed with deuterium labeling.[5]

The derivatization reaction proceeds as follows:

Caption: Derivatization of a carbonyl-containing metabolite.

Applications in Metabolic Flux Analysis

Integrating carbonyl derivatization with MFA provides a more comprehensive view of cellular metabolism. Key applications include:

• Accurate Quantification of Glycolytic Intermediates: Glycolysis is replete with carbonyl-containing metabolites (e.g., glyceraldehyde-3-phosphate, dihydroxyacetone phosphate, pyruvate). Accurate measurement of their pool sizes and isotopic enrichment is crucial for determining glycolytic and gluconeogenic fluxes.

• Elucidating TCA Cycle Dynamics: Key TCA cycle intermediates such as α-ketoglutarate and oxaloacetate possess carbonyl groups. Derivatization enables their sensitive detection, providing critical data for modeling TCA cycle activity and anaplerotic/cataplerotic fluxes.[4][11]

• Probing Amino Acid Metabolism: The transamination of amino acids often involves α-keto acids (e.g., α-ketoisocaproate from leucine). This method allows for the precise tracking of nitrogen and carbon flow between amino acid pools and central carbon metabolism.[12]

• Drug Development and Toxicology: Many drugs or their metabolites can induce carbonyl stress. This technique can be used to quantify changes in the carbonyl submetabolome in response to xenobiotic exposure, providing insights into mechanisms of toxicity and drug efficacy.

Experimental Protocol: A Step-by-Step Workflow

The following protocol provides a general framework for the derivatization and analysis of carbonyl metabolites from biological samples. Optimization may be required depending on the specific sample matrix and analytical instrumentation.

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Application Note: Sensitive Quantification of Carbonyls via Semicarbazone Derivatization and a Specialized Protocol for Semicarbazide Detection

Abstract

Carbonyl compounds (aldehydes and ketones) are ubiquitous in environmental, biological, and industrial settings, often acting as key indicators of chemical processes, metabolic activity, or contamination. However, their direct analysis is frequently hampered by low concentrations, high volatility, and poor chromatographic or spectroscopic properties. Chemical derivatization addresses these challenges by converting the target carbonyls into stable, easily detectable products. This guide details the derivatization of carbonyls using semicarbazide to form semicarbazones, which are amenable to analysis by High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). Furthermore, this document provides a specialized, authoritative protocol for a critical application in food safety: the derivatization of the nitrofurazone metabolite, semicarbazide (SEM), with 2-nitrobenzaldehyde (2-NBA) for highly sensitive analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction: The Analytical Challenge of Carbonyls

Aldehydes and ketones are central to organic chemistry and biology. They are found as fragrances, industrial solvents, products of combustion, and critical metabolic intermediates.[1][2] In drug development, carbonyl groups are common functionalities that can influence a molecule's reactivity and metabolic fate. The accurate quantification of these compounds is therefore essential. Direct analysis is often impractical due to the low UV absorbance and high polarity of many short-chain carbonyls, leading to poor retention in reversed-phase chromatography.[3][4]

Chemical derivatization is a powerful strategy to overcome these limitations.[3] The reaction of a carbonyl compound with a suitable agent can introduce a chromophore for robust UV detection, increase the molecular weight, and improve chromatographic behavior.[5] The formation of semicarbazones, by reacting a carbonyl with semicarbazide, is a classic and reliable method to produce stable, crystalline derivatives suitable for identification and quantification.[6][7]

Principle and Mechanism of Semicarbazone Formation

The derivatization reaction is a nucleophilic addition-elimination condensation between an aldehyde or ketone and semicarbazide. The reaction is typically acid-catalyzed, proceeding optimally at a pH around 5.[7]

Causality of the Mechanism:

• Protonation: The acidic catalyst protonates the carbonyl oxygen, rendering the carbonyl carbon significantly more electrophilic.

• Nucleophilic Attack: The terminal -NH2 group of semicarbazide, which is a potent nucleophile, attacks the electrophilic carbonyl carbon.[8] The other -NH2 group is adjacent to the electron-withdrawing carbonyl of the semicarbazide itself, making it amide-like and non-nucleophilic.[7]

• Proton Transfer & Dehydration: A proton is transferred from the attacking nitrogen to the oxygen, forming a carbinolamine intermediate.

• Elimination: The hydroxyl group of the carbinolamine is protonated, forming a good leaving group (water). Subsequent elimination of water and deprotonation yields the stable C=N double bond of the semicarbazone.[9][10]

Fig. 1: Mechanism of Semicarbazone Formation.

Special Application: Regulatory Monitoring of Semicarbazide (SEM) with 2-Nitrobenzaldehyde

A critical, real-world application that directly involves the keywords of the topic is the detection of the banned antibiotic nitrofurazone in food products.[11] Nitrofurazone is rapidly metabolized, but it leaves a stable, tissue-bound metabolite: semicarbazide (SEM) .[12] Regulatory bodies worldwide monitor for SEM as a marker for illegal nitrofurazone use.[13][14] However, the detection of SEM is complicated by the fact that it can also form naturally in some foods, making a highly specific and sensitive method essential.[15]

The standard regulatory method involves derivatizing the SEM (released from tissue by acid hydrolysis) with 2-nitrobenzaldehyde (2-NBA) .[11][16] This reaction forms 2-nitrobenzaldehyde semicarbazone, a derivative with excellent properties for analysis by LC-MS/MS, providing unequivocal identification and quantification.[16][17]

Fig. 2: Derivatization of SEM with 2-NBA for LC-MS/MS.

Experimental Protocols

Protocol 1: General Derivatization of Carbonyls with Semicarbazide Hydrochloride

This protocol is designed for the derivatization of aldehydes or ketones in a sample matrix for subsequent HPLC-UV analysis.

A. Reagents and Materials

• Semicarbazide Hydrochloride (Reagent Grade)

• Sodium Acetate (Anhydrous)

• Ethanol (HPLC Grade)

• Methanol (HPLC Grade)

• Deionized Water

• Sample containing target carbonyl(s)

• Reference standards of target carbonyls

• Vortex mixer, centrifuge, heating block, filtration apparatus

B. Preparation of Derivatization Reagent

• Prepare a solution by dissolving 2.0 g of semicarbazide hydrochloride and 3.0 g of crystalline sodium acetate in 20 mL of deionized water.

• Mix thoroughly. This solution liberates the free semicarbazide, which is the active nucleophile.[18] This reagent should be prepared fresh.

C. Derivatization Procedure

• Transfer 1 mL of the sample (aqueous or dissolved in ethanol) into a 10 mL glass vial.

• Add 1 mL of the freshly prepared semicarbazide reagent to the vial.

• Add enough ethanol to ensure the solution is homogeneous (typically 1-2 mL).

• Cap the vial tightly and vortex for 1 minute.

• Heat the mixture in a water bath or heating block at 60°C for 30 minutes. The formation of a precipitate (the semicarbazone derivative) may be observed.[18]

• Allow the vial to cool to room temperature, then place it in an ice bath for 15 minutes to maximize crystallization.

• Collect the solid derivative by vacuum filtration, washing the crystals with cold deionized water to remove any unreacted reagents.

• Dry the crystals under vacuum.

• For analysis, dissolve a precisely weighed amount of the dried derivative in the HPLC mobile phase.

Protocol 2: Analysis of Semicarbazone Derivatives by HPLC-UV

This method provides a general framework for the chromatographic separation and quantification of semicarbazone derivatives.

A. Instrumentation and Conditions

Parameter	Recommended Setting	Rationale
HPLC System	Binary pump, autosampler, column oven, UV/Vis or DAD	Standard for robust chromatographic separation and detection.
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately nonpolar semicarbazone derivatives.[1]
Mobile Phase A	Water	Aqueous component for reversed-phase chromatography.
Mobile Phase B	Acetonitrile or Methanol	Organic solvent to elute the derivatives.
Gradient	40% B to 90% B over 20 minutes	A gradient is often necessary to resolve different semicarbazones with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[1]
Column Temp.	30 °C	Ensures reproducible retention times.[1]
Injection Vol.	10 µL	Standard injection volume.
Detection λ	~280 nm or 320 nm	Semicarbazones typically have a strong absorbance maximum in this range. A DAD is useful to determine the optimal wavelength.[19]

B. Analysis Procedure

• Prepare a stock solution of the purified semicarbazone derivative standard (e.g., 1 mg/mL) in the mobile phase.

• From the stock solution, prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL).

• Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Inject the calibration standards to generate a standard curve (Peak Area vs. Concentration).

• Inject the prepared sample solutions.

• Quantify the amount of the semicarbazone in the sample by comparing its peak area to the calibration curve.

Workflow and Data Presentation

The complete analytical process, from sample receipt to final data, is a multi-step workflow requiring careful execution at each stage.

Fig. 3: General Experimental Workflow.

Table 1: Illustrative Performance Data for Carbonyl Derivative Analysis Note: This data is representative and will vary based on the specific carbonyl, matrix, and instrumentation. Data is modeled on typical performance for derivatized carbonyls.[5][19]

Analyte Derivative	Typical Retention Time (min)	LOD (µg/L)	LOQ (µg/L)	Linearity (R²)
Formaldehyde Semicarbazone	4.5	~5	~15	>0.998
Acetaldehyde Semicarbazone	6.8	~3	~10	>0.999
Acetone Semicarbazone	8.2	~8	~25	>0.998
Benzaldehyde Semicarbazone	15.1	~1	~3	>0.999
2-NBA Semicarbazone (for SEM)	12.5	<0.1 (LC-MS/MS)	<0.5 (LC-MS/MS)	>0.995

Conclusion

Derivatization of carbonyl compounds with semicarbazide is a robust and reliable method to enable their sensitive quantification by HPLC-UV. The resulting semicarbazones are stable derivatives with favorable chromatographic and spectroscopic properties. For specialized applications such as food safety monitoring, the derivatization of the nitrofurazone metabolite SEM with 2-nitrobenzaldehyde provides the specificity and sensitivity required for regulatory compliance when coupled with LC-MS/MS. The protocols and principles outlined in this guide provide researchers and drug development professionals with a solid foundation for implementing these powerful analytical techniques.

References

• Química Orgánica. (n.d.). Semicarbazone formation. Retrieved from [Link]

• He, J., Li, Y., Li, J., & Fu, Z. (2021). Quantitative Determination of Nitrofurazone Metabolites in Animal-Derived Foods Based on a Background Fluorescence Quenching Immunochromatographic Assay. Foods, 10(4), 849. Available at: [Link]

• Allen. (n.d.). When semicarbazide reacts with a ketone (or aldehyde) to form semicarbazone... Retrieved from [Link]

• Baty, J. W., & Preece, S. W. (2004). LC–MS/MS Analysis - for Semicarbazide in Food. Recent Applications in LC-MS, 17(11a), 32–35. Available at: [Link]

• Wikipedia. (n.d.). Semicarbazone. Retrieved from [Link]

• Bendall, J. G. (2009). Semicarbazide is non-specific as a marker metabolite to reveal nitrofurazone abuse as it can form under Hofmann conditions. Food Additives & Contaminants: Part A, 26(1), 47-56. Available at: [Link]

• Pooja Podder Chemistry. (2021, June 24). Formation of semicarbazone | Aldehyde and ketone chapter | class 12 | Organic chemistry | NCERT [Video]. YouTube. Retrieved from [Link]

• Lian, K., et al. (2024). A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 29(3), 724. Available at: [Link]

• MDPI. (2024). A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 29(3), 724. Available at: [Link]

• USDA Food Safety and Inspection Service. (2018). Investigation into the detection of Semicarbazide (SEM), a Nitrofurazone indicator, in Chicken. Retrieved from [Link]

• De la Pera, A., et al. (2009). Preparation of stable isotope-labeled 2-nitrobenzaldehyde derivatives of four metabolites of nitrofuran antibiotics and their comprehensive characterization by UV, MS, and NMR techniques. Analytical and Bioanalytical Chemistry, 395(4), 1177-1187. Available at: [Link]

• Mottier, P., et al. (2013). Development of an analytical method to detect metabolites of nitrofurans. Food Chemistry, 138(2-3), 1723-1730. Available at: [Link]

• Sathyabama Institute of Science and Technology. (n.d.). synthesis and characterization of semicarbozone. Retrieved from [Link]

• ResearchGate. (2003). Determination of Nitrofuran Metabolites in Shrimp by HPLC–FLD and LC–MS/MS Using a New Derivatization Reagent. Retrieved from [Link]

• Yuan, H., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. Analytical Methods, 11(9), 1229-1235. Available at: [Link]

• LibreTexts Chemistry. (2014). 18.8: The Reactions of Aldehydes and Ketones with Amines and Amine Derivatives. Retrieved from [Link]

• ResearchGate. (2019). Development of a HPLC-FL method to determine benzaldehyde after derivatization with N -acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum. Retrieved from [Link]_

• Kleigrewe, K., et al. (2015). HPLC-UV method for evaluation of inhibitors of plasma amine oxidase using derivatization of an aliphatic aldehyde product with TRIS. Journal of Pharmaceutical and Biomedical Analysis, 115, 162-168. Available at: [Link]

• ResearchGate. (2018). Determination of Semicarbazide in Foodstuffs by HPLC with Fluorescence Detection Using 2-Formylphenylboronic Acid as Derivatization Reagent. Retrieved from [Link]

• Szulejko, J. E., & Kim, K. H. (2016). Derivatization techniques for determination of carbonyls in air. Trends in Analytical Chemistry, 75, 121-136. Available at: [Link]

• Al-Hunaiti, A., et al. (2014). A new agent for derivatizing carbonyl species used to investigate limonene ozonolysis. Atmospheric Environment, 94, 307-313. Available at: [Link]

• ResearchGate. (2011). Synthesis of semicarbazones from carbonyl compounds under solvent free conditions. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

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Application Notes and Protocols for the Analytical Use of Isotopically Labeled Semicarbazones

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the analytical applications of isotopically labeled semicarbazones, focusing on their role in enhancing the quantitative analysis of carbonyl-containing compounds by mass spectrometry. We will delve into the underlying chemical principles, provide detailed experimental protocols, and showcase the utility of this technique in critical areas of research and development, including drug metabolism, pharmacokinetics, and clinical diagnostics. This document is intended to serve as a practical resource for scientists seeking to improve the accuracy, sensitivity, and reliability of their analytical methods for challenging analytes such as steroids and other carbonyl-containing biomolecules.

Introduction: The Challenge of Quantifying Neutral Carbonyls

Many endogenous and exogenous compounds of significant biological interest, including steroid hormones, prostaglandins, and various drug metabolites, contain a carbonyl functional group (an aldehyde or a ketone). These molecules often exhibit poor ionization efficiency in common mass spectrometry ion sources like electrospray ionization (ESI), making their sensitive and accurate quantification in complex biological matrices a considerable analytical challenge.[1][2] Chemical derivatization is a powerful strategy to overcome this limitation by introducing a readily ionizable tag onto the analyte of interest.[3]

Isotopically labeled semicarbazones, formed by the reaction of a carbonyl compound with an isotopically labeled semicarbazide, offer a dual advantage in quantitative mass spectrometry. Firstly, the semicarbazide moiety introduces a basic nitrogen atom, which can be readily protonated, significantly enhancing the ionization efficiency in positive-ion ESI-MS.[4] Secondly, the incorporation of stable isotopes (e.g., ¹³C, ¹⁵N) into the semicarbazide reagent allows for the application of the isotope dilution mass spectrometry (IDMS) "gold standard" for quantification.[5]

The Principle of Isotope-Coded Derivatization with Semicarbazide

Isotope-coded derivatization (ICD) is a technique where a sample and a standard are derivatized with isotopically light and heavy versions of a reagent, respectively.[6] In the context of semicarbazone formation, the analyte of interest (e.g., a ketosteroid) is reacted with an isotopically labeled semicarbazide, such as [¹³C, ¹⁵N₂]-semicarbazide hydrochloride, to form a stable semicarbazone derivative. This labeled derivative serves as an ideal internal standard for the quantification of the corresponding unlabeled analyte.

The key advantages of this approach are:

• Enhanced Sensitivity: The semicarbazone derivative exhibits significantly improved ionization efficiency compared to the underivatized carbonyl compound.[1]

• Improved Accuracy and Precision: The isotopically labeled semicarbazone internal standard co-elutes with the analyte-derived semicarbazone and experiences identical matrix effects and instrument response variations, leading to highly accurate and precise quantification.

• Versatility: This method is applicable to a wide range of carbonyl-containing compounds.

Synthesis of Isotopically Labeled Semicarbazones

While isotopically labeled semicarbazide hydrochloride is commercially available, understanding its synthesis provides insight into the labeling pattern. A common synthetic route involves the reaction of isotopically labeled urea (e.g., [¹³C, ¹⁵N₂]-urea) with hydrazine.[7]

The derivatization reaction to form the semicarbazone is a condensation reaction between the carbonyl group of the analyte and the primary amine of the semicarbazide.

Caption: Formation of an isotopically labeled semicarbazone.

Application: Quantitative Analysis of Ketosteroids in Biological Fluids

The quantification of steroid hormones, many of which are ketones, is crucial in clinical diagnostics and endocrinology research. Their low physiological concentrations and neutral nature make them challenging to analyze directly by LC-MS. Derivatization with isotopically labeled semicarbazide provides a robust solution.

Sample Preparation and Derivatization Protocol

This protocol provides a general framework for the derivatization of ketosteroids in a plasma sample. Optimization may be required for specific analytes and matrices.

Materials:

• Plasma sample

• Internal Standard: Isotopically labeled ketosteroid (e.g., [¹³C₃]-Testosterone)

• Derivatizing Reagent: [¹³C, ¹⁵N₂]-Semicarbazide hydrochloride solution (10 mg/mL in water)

• Acetic Acid

• Methyl tert-butyl ether (MTBE)

• Methanol

• Water (LC-MS grade)

Procedure:

• Sample Spiking: To 100 µL of plasma, add a known amount of the isotopically labeled steroid internal standard.

• Protein Precipitation: Add 300 µL of methanol, vortex vigorously for 1 minute, and centrifuge at 10,000 x g for 10 minutes to precipitate proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Derivatization:

  • Add 50 µL of the [¹³C, ¹⁵N₂]-Semicarbazide hydrochloride solution.

  • Add 10 µL of acetic acid to catalyze the reaction.

  • Vortex and incubate at 60°C for 60 minutes.

• Liquid-Liquid Extraction:

  • Add 1 mL of MTBE to the reaction mixture.

  • Vortex for 5 minutes and centrifuge at 2,000 x g for 5 minutes.

  • Transfer the upper organic layer to a new tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of 50% methanol in water for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Table 1: Example LC-MS/MS Parameters for Testosterone-Semicarbazone

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Optimized for analyte separation
Flow Rate	0.3 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)

| MRM Transitions | See Table 2 |

Table 2: Example MRM Transitions for Testosterone and its Labeled Analogues

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Testosterone-Semicarbazone	346.2	110.1

| [¹³C, ¹⁵N₂]-Testosterone-Semicarbazone | 349.2 | 112.1 |

Note: The exact m/z values will depend on the isotopic labeling pattern of the semicarbazide.

Caption: Workflow for the quantitative analysis of ketosteroids.

Method Validation

A robust analytical method requires thorough validation. Key parameters to assess include:

Table 3: Typical Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy	The closeness of the measured value to the true value.	Within ±15% of the nominal value (±20% at LLOQ)
Precision	The closeness of agreement between a series of measurements.	Relative standard deviation (RSD) < 15% (< 20% at LLOQ)
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 10
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No significant interfering peaks at the retention time of the analyte

| Matrix Effect | The effect of co-eluting, undetected matrix components on the ionization of the analyte. | Assessed by comparing the response in post-extraction spiked samples to that in neat solution |

Based on ICH Q2(R2) and FDA bioanalytical method validation guidelines.[8]

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Derivatization Efficiency	Incomplete reaction; degradation of reagent.	Optimize reaction time, temperature, and pH. Use fresh derivatizing reagent.
High Background Signal	Contaminated reagents or solvents.	Use high-purity reagents and solvents.
Poor Peak Shape	Suboptimal chromatographic conditions.	Optimize LC gradient, mobile phase composition, and column chemistry.
Inconsistent Results	Variability in sample preparation; instrument instability.	Ensure consistent sample handling; perform system suitability tests.

Conclusion

The use of isotopically labeled semicarbazones is a powerful and versatile strategy for the sensitive and accurate quantification of carbonyl-containing compounds by LC-MS/MS. This approach effectively addresses the challenges of poor ionization and matrix effects, making it particularly valuable for the analysis of low-level analytes in complex biological matrices. The protocols and guidelines presented in this application note provide a solid foundation for researchers to implement this technique in their own laboratories, contributing to advancements in drug development, clinical diagnostics, and metabolomics.

References

• Higashi, T., & Shimada, K. (2004). Derivatization of neutral steroids to enhance their detection characteristics in liquid chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 378(4), 875–882. [Link]

• Preparation method of stable isotope 13C and 15N labeled semicarbazide hydrochloride. (2012).

• Wang, Y., Gay, G. D., Botelho, J. C., Caudill, S. P., & Vesper, H. W. (2014). Total testosterone quantitative measurement in serum by LC-MS/MS. Clinica Chimica Acta, 436, 263–267. [Link]

• Li, L., & Li, R. (2015). Development of High-Performance Chemical Isotope Labeling LC–MS for Profiling the Carbonyl Submetabolome. Analytical Chemistry, 87(11), 5646–5653. [Link]

• Santa, T. (2005). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Biomedical Chromatography, 19(9), 659–673. [Link]

• Yin, S., & Chan, S. Y. (2014). Steroid Analysis by Liquid Chromatography-Mass Spectrometry: Derivatization Consideration. Journal of Analytical & Bioanalytical Techniques, 5(5). [Link]

• Vesper, H. W., & Botelho, J. C. (2010). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Proteome Research, 9(9), 4698–4705. [Link]

• An, M., & Liu, A. (2016). An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples. Journal of Lipid Research, 57(10), 1915–1925. [Link]

• Kushnir, M. M., Rockwood, A. L., & Meikle, A. W. (2006). Column-switching LC-MS/MS analysis for quantitative determination of testosterone in human serum. Clinical Chemistry, 52(1), 120–128. [Link]

• Deng, P., Zhan, Y., Chen, X., & Zhong, D. (2012). Derivatization methods for quantitative bioanalysis by LC-MS/MS. Bioanalysis, 4(14), 1805–1821. [Link]

• Higashi, T. (2015). Chemical derivatization for enhancing sensitivity during LC/ESI-MS/MS quantification of steroids in biological samples: a review. The Journal of Steroid Biochemistry and Molecular Biology, 153, 139–150. [Link]

• Li, K., & Li, L. (2020). Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. Metabolites, 10(11), 441. [Link]

• Yuan, B. F., & Chen, Y. (2020). Girard Derivatization-Based Enrichment Strategy for Profiling the Carbonyl Submetabolome in Biological Samples. Analytical Chemistry, 92(1), 1149–1156. [Link]

• Jonsson, P., & Thomas, O. R. (2013). Stable isotope coded derivatizing reagents as internal standards in metabolite profiling. Metabolites, 3(3), 637–658. [Link]

• Dallanoce, C., et al. (2018). Synthesis and characterization of 13C labeled carnosine derivatives for isotope dilution mass spectrometry measurements in biological matrices. Journal of Pharmaceutical and Biomedical Analysis, 159, 23-30. [Link]

• O'Maille, G., et al. (2005). Metabolomics relative quantitation with mass-spectrometry using chemical derivatization. Metabolomics, 1(1), 27-36. [Link]

• Zhang, Y., et al. (2023). Isotope-coded derivatization with designed Girard-type reagent as charged isobaric mass tags for non-targeted profiling and discovery of natural aldehydes by liquid chromatography-tandem mass spectrometry. Analytica Chimica Acta, 1259, 341203. [Link]

• Kumar, A., & Kumar, S. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

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use of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 in proteomics research

Application Note & Protocol

Quantitative Analysis of Protein Carbonylation in Proteomics using Isotope-Labeled 2-Nitrobenzaldehyde Semicarbazone

Abstract

Protein carbonylation, the irreversible oxidative modification of amino acid side chains, is a primary hallmark of oxidative stress and is implicated in aging and numerous pathological conditions.[1][2] Accurate quantification of these modifications is crucial for understanding disease mechanisms and for the development of novel therapeutics. This document details a novel workflow and protocol for the sensitive and robust relative quantification of protein carbonyls using a chemical labeling strategy. The method employs 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 as a "heavy" isotopic labeling reagent and its unlabeled counterpart as a "light" standard. This approach allows for the differential labeling of two distinct proteome samples (e.g., control vs. treated), which, upon mixing and analysis by high-resolution mass spectrometry, reveals site-specific, quantitative changes in protein carbonylation.

Principles of the Method

The quantification of protein modifications by mass spectrometry relies on the ability to distinguish between peptides originating from different sample populations. Stable isotope labeling is a cornerstone of quantitative proteomics, minimizing analytical variability by allowing samples to be combined early in the workflow.[3][4] While metabolic labeling methods like SILAC are powerful, they are not suitable for all sample types, such as clinical tissues.[5] Chemical labeling offers a versatile alternative by derivatizing proteins or peptides in vitro.[6]

This protocol leverages the well-established reactivity of semicarbazide with carbonyl groups (aldehydes and ketones).[7] Protein carbonyls are formed through direct oxidation of several amino acid residues (proline, arginine, lysine, threonine) or by secondary reactions with products of lipid peroxidation.[1][2]

The core of this method is the covalent reaction between the semicarbazide moiety of the labeling reagent and a protein carbonyl, forming a stable semicarbazone via a Schiff base intermediate.

• "Light" Sample (Control): Proteins are derivatized with natural abundance 2-Nitrobenzaldehyde Semicarbazone.

• "Heavy" Sample (Treated): Proteins are derivatized with isotopically labeled 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.[8]

Following the labeling reaction, the two samples are combined, digested with a protease (e.g., trypsin), and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). In the mass spectrometer, a peptide containing a carbonylation site will appear as a doublet in the MS1 scan, separated by a precise mass difference corresponding to the incorporated isotopes. The ratio of the signal intensities of the "heavy" and "light" peptide peaks directly reflects the relative abundance of that specific carbonylation event between the two samples.[9]

Reaction Mechanism

The aldehyde group of 2-nitrobenzaldehyde condenses with semicarbazide to form the semicarbazone reagent. The free nucleophilic amine of the semicarbazide portion of the reagent then attacks the electrophilic carbon of a protein carbonyl, followed by dehydration, to yield a stable C=N bond, covalently attaching the tag to the protein.

Experimental Workflow and Visualization

The overall experimental process is designed to ensure efficient labeling, sample recovery, and accurate quantification. The key stages include sample preparation, differential isotopic labeling, proteolytic digestion, and LC-MS/MS analysis.

Caption: Workflow for quantitative carbonyl proteomics.

Materials and Reagents

• Labeling Reagents:

  • 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ ("Heavy") (e.g., MedChemExpress, Cat. No. HY-133706S)[10][11]

  • 2-Nitrobenzaldehyde Semicarbazone ("Light") (Synthesized or custom order)

• Buffers and Solvents:

  • Lysis Buffer (e.g., RIPA buffer, urea-based buffer) with protease inhibitors

  • Labeling Buffer: 100 mM Sodium Phosphate, pH 7.2

  • Dimethyl sulfoxide (DMSO), MS-grade

  • Acetonitrile (ACN), MS-grade

  • Formic Acid (FA), MS-grade

  • Ultrapure Water

• Protein Processing:

  • Dithiothreitol (DTT)

  • Iodoacetamide (IAA)

  • Trypsin, sequencing grade (e.g., Promega)

  • C18 Solid-Phase Extraction (SPE) cartridges

• Instrumentation:

  • High-resolution mass spectrometer (e.g., Thermo Scientific Orbitrap series)

  • Nano-flow HPLC system

Detailed Experimental Protocol

Note: It is critical to handle samples freshly, as carbonyl groups can undergo secondary reactions with protein lysines upon storage, even at low temperatures, rendering them unavailable for labeling.[2]

Step 1: Protein Extraction

• Homogenize cell pellets or tissue samples in ice-cold lysis buffer containing protease inhibitors.

• Clarify the lysate by centrifugation at 14,000 x g for 20 minutes at 4°C.

• Determine the protein concentration of the supernatant using a compatible assay (e.g., BCA).

• Aliquot protein samples (e.g., 100 µg per reaction) and store at -80°C if not proceeding immediately.

Step 2: Derivatization with "Light" and "Heavy" Reagents

• Prepare Reagent Stocks: Dissolve the "Light" and "Heavy" 2-Nitrobenzaldehyde Semicarbazone reagents in DMSO to a final concentration of 100 mM.

• For each sample to be labeled, dilute 100 µg of protein into 90 µL of Labeling Buffer (100 mM Sodium Phosphate, pH 7.2).

• Labeling Reaction:

  • To the "Control" sample, add 10 µL of the 100 mM "Light" reagent stock.

  • To the "Treated" sample, add 10 µL of the 100 mM "Heavy" reagent stock.

  • Rationale: A final reagent concentration of ~10 mM is a typical starting point for derivatization reactions to ensure it is in sufficient excess to drive the reaction to completion. The slightly acidic to neutral pH facilitates Schiff base formation.

• Incubate the reactions for 2 hours at 37°C with gentle shaking.

• Quench the reaction by adding a primary amine-containing buffer (e.g., Tris) or by proceeding directly to protein precipitation.

Step 3: Sample Combination and Protein Digestion

• Combine the "Light" labeled control sample and the "Heavy" labeled treated sample in a 1:1 protein ratio (e.g., 100 µg + 100 µg).

• Precipitate the combined protein mixture using a cold acetone/TCA method to remove excess reagents.

• Resuspend the protein pellet in a digestion buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5).

• Reduction & Alkylation:

  • Add DTT to a final concentration of 5 mM and incubate for 30 minutes at 37°C.

  • Cool to room temperature. Add IAA to a final concentration of 15 mM and incubate for 30 minutes in the dark.

• Dilute the urea concentration to <1.5 M with 50 mM Ammonium Bicarbonate.

• Add sequencing-grade trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

Step 4: Peptide Desalting

• Acidify the peptide digest with formic acid to a final concentration of 0.1%.

• Desalt the peptides using a C18 SPE cartridge according to the manufacturer's protocol.

• Elute the peptides, dry them in a vacuum centrifuge, and resuspend in 0.1% FA for LC-MS/MS analysis.

LC-MS/MS Analysis and Data Interpretation

• LC Separation: Use a standard nano-flow HPLC gradient over a C18 column to separate the peptide mixture.

• MS Analysis:

  • Operate the mass spectrometer in a data-dependent acquisition (DDA) mode.

  • MS1 Scans: Acquire high-resolution (e.g., 120,000) full scans to resolve the isotopic envelopes of the "Light" and "Heavy" peptide pairs.

  • MS2 Scans: Fragment the most intense precursor ions using higher-energy collisional dissociation (HCD) to obtain peptide sequence information.

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to analyze the raw data.

  • Configure the search parameters to include:

    • Variable Modification: Carbonylation + 2-Nitrobenzaldehyde Semicarbazone (on K, R, P, T).

    • Isotope Labels: Specify the mass difference for the "Heavy" label corresponding to the ¹³C and ¹⁵N isotopes.

  • The software will identify peptide pairs based on the predefined mass shift and co-elution profile.

  • Relative quantification is achieved by calculating the area under the curve for the extracted ion chromatograms of the "Heavy" and "Light" peptide partners.

Expected Mass Shifts

Reagent	Isotopes	Mass Shift (Monoisotopic)
"Light" 2-Nitrobenzaldehyde Semicarbazone	Natural Abundance	+192.0644 Da
"Heavy" 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂	¹³C, ¹⁵N₂	+195.0648 Da (approx.)
Mass Difference	¹³C, ²x¹⁵N	~3.00 Da

Note: The exact mass will depend on the specific isotopic composition of the reagent. The mass of the reagent is added to the oxidized amino acid residue mass.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Labeling Efficiency	Insufficient reagent concentration; non-optimal pH; inaccessible carbonyl groups.	Increase reagent concentration or incubation time. Optimize labeling buffer pH (test range 6.5-7.5). Consider using a mild denaturant in the labeling buffer.
Poor Identification of Labeled Peptides	Low abundance of carbonylated proteins; inefficient ionization or fragmentation.	Incorporate an enrichment step post-digestion (e.g., using an antibody targeting the nitrobenzyl group). Optimize HCD collision energy.
Inaccurate Quantification Ratios	Unequal sample mixing; matrix effects.	Ensure accurate protein quantification before mixing. Use multiple quantified peptide pairs per protein for robust statistics.

Conclusion

The use of isotopically labeled 2-Nitrobenzaldehyde Semicarbazone offers a promising and targeted chemical labeling strategy for the relative quantification of protein carbonylation. This method provides an alternative to antibody-based detection and other derivatization techniques, enabling high-resolution, site-specific analysis of oxidative stress in a wide range of biological systems. By following the detailed protocol herein, researchers can obtain robust and reproducible data to advance our understanding of the role of protein oxidation in health and disease.

References

• Fedorova, M., et al. (2013). Proteomic quantification and identification of carbonylated proteins upon oxidative stress and during cellular aging. Journal of Proteomics. [Link]

• Madian, A. G., & Regnier, F. E. (2010). Identification and quantification of protein carbonylation using light and heavy isotope labeled Girard's P reagent. Journal of Proteome Research. [Link]

• Madian, A. G., & Regnier, F. E. (2010). Proteomic identification of carbonylated proteins and their oxidation sites. Journal of Proteomics. [Link]

• OmicsNet. (n.d.). How to Choose Between 13C and 15N Labeled Amino Acids? OmicsNet Knowledge Base. [Link]

• Allen, D. K., et al. (2014). Quantification of peptide m/z distributions from 13C-labeled cultures with high-resolution mass spectrometry. Analytical Chemistry. [Link]

• LifeTein. (n.d.). Stable Isotope Labeled Peptide services. LifeTein Custom Peptides. [Link]

• Subedi, K. P., et al. (2020). Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Rebrin, I., & Sohal, R. S. (2008). Quantitation of Protein Carbonylation by Dot Blot. Methods in Enzymology. [Link]

• Rauniyar, N. (2021). Chemical isotope labeling for quantitative proteomics. Journal of Proteome Research. [Link]

• Ong, S. E., & Mann, M. (2006). Quantitative proteomics using stable isotope labeling with amino acids in cell culture. Nature Protocols. [Link]

• Mottier, P., et al. (2008). Preparation of stable isotope-labeled 2-nitrobenzaldehyde derivatives of four metabolites of nitrofuran antibiotics and their comprehensive characterization by UV, MS, and NMR techniques. Analytical and Bioanalytical Chemistry. [Link]

• Jourdan, J., et al. (2020). Advances in stable isotope labeling: dynamic labeling for spatial and temporal proteomic analysis. Expert Review of Proteomics. [Link]

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Application Notes and Protocols for the Chromatographic Analysis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Abstract

This technical guide provides detailed application notes and experimental protocols for the quantitative analysis of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ using High-Performance Liquid Chromatography (HPLC) and discusses the challenges and potential approaches for Gas Chromatography (GC) techniques. 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ serves as a crucial stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 2-Nitrobenzaldehyde Semicarbazone (2-NP-SC), a derivative used as a marker for the detection of the banned nitrofuran antibiotic, nitrofurazone.[1][2] The methodologies presented herein are tailored for researchers, scientists, and drug development professionals requiring robust and reliable analytical procedures for this compound in various matrices.

Introduction: The Role of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in Bioanalysis

Nitrofurans are a class of broad-spectrum antibiotics whose use in food-producing animals has been banned in many jurisdictions due to concerns over their potential carcinogenicity.[3] However, their illegal use persists, necessitating sensitive and reliable methods for detecting their residues in food products. Parent nitrofuran drugs are rapidly metabolized, but their metabolites can bind to tissue proteins, where they remain for extended periods.[3] To monitor for the use of nitrofurazone, regulatory methods often involve the acid-catalyzed release of the side-chain metabolite, semicarbazide (SEM), followed by derivatization with 2-nitrobenzaldehyde (2-NBA) to form the more stable and detectable 2-Nitrobenzaldehyde Semicarbazone (2-NP-SC).[4][5]

Accurate quantification of 2-NP-SC is paramount for regulatory compliance and food safety. The use of a stable isotope-labeled internal standard, such as 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, is the gold standard for quantitative analysis by mass spectrometry.[5] This SIL-IS is chemically and physically almost identical to the analyte, ensuring it co-behaves through sample preparation, chromatography, and ionization, thereby compensating for matrix effects and variations in instrument response.[6] This application note details optimized chromatographic approaches for the analysis of this critical internal standard and its unlabeled counterpart.

High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS) Analysis

HPLC coupled with tandem mass spectrometry (MS/MS) is the preferred method for the quantification of 2-NP-SC due to its high sensitivity, selectivity, and applicability to complex matrices like animal tissues.[7][8] The following protocol is a robust starting point for method development and validation.

Rationale for Methodological Choices

• Chromatographic Mode: Reversed-phase (RP) chromatography is selected for its versatility and ability to effectively separate moderately polar compounds like 2-NP-SC from endogenous matrix components.

• Stationary Phase: A C18 column is the workhorse of reversed-phase chromatography, offering excellent hydrophobic retention for the aromatic and semicarbazone moieties of the analyte. Smaller particle sizes (e.g., ≤3 µm) are recommended for improved efficiency and faster analysis times, compatible with UPLC systems.[8][9]

• Mobile Phase: A binary gradient of water and an organic solvent (methanol or acetonitrile) provides the necessary elution strength to separate the analyte from matrix interferences. The addition of a small amount of an acid (e.g., formic acid) or a salt (e.g., ammonium acetate) to the mobile phase is crucial for improving peak shape and enhancing ionization efficiency in the mass spectrometer.[8][10]

• Detector: Tandem mass spectrometry (MS/MS) operated in Multiple Reaction Monitoring (MRM) mode offers unparalleled selectivity and sensitivity.[7] By monitoring specific precursor-to-product ion transitions for both the analyte and the SIL-IS, this technique minimizes background noise and allows for confident quantification at trace levels.

HPLC-MS/MS Protocol

This protocol is a validated starting point and may require optimization based on the specific instrumentation and sample matrix.

2.2.1. Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 2-Nitrobenzaldehyde Semicarbazone and 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in a suitable solvent such as methanol or DMSO to prepare individual stock solutions.[11]

• Working Standard Solutions: Prepare serial dilutions of the stock solutions in the mobile phase or an appropriate solvent to create a calibration curve. A typical range would be 0.25 to 5.0 µg/kg.[9]

• Internal Standard Spiking Solution: Prepare a working solution of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ at a concentration that provides a robust signal in the MS/MS detector.

• Sample Preparation (e.g., Animal Tissue):

  • Homogenize the tissue sample.

  • Spike the homogenate with a known amount of the 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ internal standard solution.[4]

  • Perform acid hydrolysis to release bound semicarbazide, followed by in-situ derivatization with 2-nitrobenzaldehyde.[5]

  • Neutralize the sample and perform a liquid-liquid extraction (LLE) with a solvent like ethyl acetate or a solid-phase extraction (SPE) for cleanup.[4][7]

  • Evaporate the extract to dryness and reconstitute in the initial mobile phase.

2.2.2. Instrumental Parameters

Parameter	Recommended Condition	Justification
HPLC System	UPLC/HPLC system capable of binary gradient elution	Provides high resolution and reproducible retention times.
Column	C18, 100 x 2.1 mm, 1.8 µm	Offers high-efficiency separation for this analyte.
Mobile Phase A	Water with 0.1% Formic Acid or 2 mM Ammonium Acetate	Acid or salt improves peak shape and ionization.[10]
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid	Provides elution strength for the analyte.
Gradient	Start at 10-20% B, ramp to 90-95% B over 5-7 minutes	Efficiently elutes the analyte while separating it from early-eluting interferences.
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 - 10 µL	Balances sensitivity with potential for column overload.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM analysis.
Ionization	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for polar compounds; positive mode provides good sensitivity for the protonated molecule.[7]
MRM Transitions	To be optimized empirically	Monitor at least two transitions per compound for confident identification.[9]
Analyte (2-NP-SC)	e.g., m/z 209 -> 192, 209 -> 166	Precursor [M+H]⁺. Product ions correspond to characteristic fragments.
IS (¹³C,¹⁵N₂-2-NP-SC)	e.g., m/z 212 -> 195, 212 -> 169	M+3 precursor reflects the isotopic labeling.[6]

Data Analysis and System Suitability

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration. Apply linear regression to determine the concentration in unknown samples.

• System Suitability: Before sample analysis, inject a standard solution multiple times to ensure the system is performing adequately. Key parameters include peak symmetry, retention time precision, and signal-to-noise ratio.

Visualization of HPLC Workflow

Caption: HPLC-MS/MS analytical workflow for 2-Nitrobenzaldehyde Semicarbazone.

Gas Chromatography (GC) Analysis: Challenges and Considerations

While GC-MS is a powerful technique for many organic compounds, its direct application to 2-Nitrobenzaldehyde Semicarbazone is fraught with challenges, primarily due to the thermal instability of the semicarbazone moiety.

Causality of GC Methodological Challenges

• Thermal Decomposition: Semicarbazones and their derivatives, such as thiosemicarbazones, are known to be thermally labile.[3][12] When subjected to the high temperatures of a standard GC injection port (typically >250 °C), these molecules can decompose, leading to a variety of issues.[3][13] Studies on similar compounds have shown fragmentation and even dimerization reactions occurring in the injector, meaning the compound that reaches the column is not the original analyte.[3][10] This thermal degradation results in poor peak shape, low sensitivity, and non-reproducible results, making accurate quantification impossible.

• Polarity and Adsorption: The presence of multiple nitrogen and oxygen atoms makes 2-NP-SC a relatively polar molecule. This can lead to interactions with active sites (e.g., free silanols) in the GC liner and column, causing peak tailing and analyte loss.[14]

Potential Solutions and Alternative Approaches

Given the inherent instability, a direct GC-MS protocol is not recommended. Instead, the following approaches should be considered:

3.2.1. Chemical Derivatization for GC-MS

To overcome thermal instability and polarity issues, chemical derivatization is a common strategy in GC analysis.[14][15] This involves chemically modifying the analyte to create a more volatile and thermally stable derivative.

• Silylation: This is a widely used derivatization technique that replaces active hydrogens (such as those on the -NH₂ and -NH- groups of the semicarbazone) with a trimethylsilyl (TMS) group.[16] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be used to create TMS derivatives that are significantly more volatile and stable for GC analysis.

• Acylation/Alkylation: Other derivatization strategies could involve acylation or alkylation to cap the polar functional groups.

3.2.2. Proposed GC-MS Protocol (Requires Derivatization)

This protocol is a conceptual outline and requires significant development and validation.

• Derivatization Step:

  • After the sample extraction and cleanup (as described in the HPLC section), evaporate the solvent.

  • Add a silylation reagent (e.g., BSTFA with 1% TMCS) and a suitable solvent (e.g., pyridine or acetonitrile).

  • Heat the mixture (e.g., 60-80 °C) for a specified time (e.g., 30-60 minutes) to ensure complete reaction.

• Instrumental Parameters (for the derivatized analyte):

Parameter	Recommended Starting Condition	Justification
GC System	GC with split/splitless injector	Standard for capillary GC.
Column	Low-polarity phase (e.g., 5% Phenyl Methylpolysiloxane)	Good general-purpose column for a wide range of derivatized compounds.
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)	Inert carrier gas.
Injector Temp.	250 - 280 °C	Must be optimized to ensure volatilization without degradation of the derivative.
Oven Program	Start at 100-150 °C, ramp at 10-20 °C/min to 280-300 °C	A temperature program is necessary to separate the analyte from other components.
MS System	Quadrupole Mass Spectrometer	Standard for GC-MS analysis.
Ionization	Electron Ionization (EI), 70 eV	Standard ionization technique for GC-MS, provides reproducible fragmentation patterns.
Acquisition Mode	Selected Ion Monitoring (SIM)	For quantitative analysis, monitoring specific ions of the derivatized analyte and IS will provide the best sensitivity and selectivity.

Visualization of GC-MS Challenges and Solutions

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 4. fsis.usda.gov [fsis.usda.gov]
• 5. New Method of Analysis of Nitrofurans and Nitrofuran Metabolites in Different Biological Matrices Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. 2-ニトロベンズアルデヒドセミカルバゾン VETRANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
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• 9. agro.icm.edu.pl [agro.icm.edu.pl]
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• 11. pubs.acs.org [pubs.acs.org]
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• 13. GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features [scirp.org]
• 14. jfda-online.com [jfda-online.com]
• 15. gcms.cz [gcms.cz]
• 16. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Signal Intensity and Accuracy with 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

Welcome to the technical support center for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the use of this isotopically labeled internal standard. Our goal is to empower you to overcome experimental challenges and ensure the highest quality data in your quantitative analyses.

Introduction: The Role of an Ideal Internal Standard

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a stable isotope-labeled compound used primarily as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses.[1][2][3] Its structure is analogous to the derivatization product of semicarbazide, a marker for the banned antibiotic nitrofurazone, making it an invaluable tool for accurate quantification in complex matrices like food samples.[4][5][6] The incorporation of ¹³C and ¹⁵N isotopes provides a distinct mass shift, allowing it to be differentiated from the unlabeled analyte while exhibiting nearly identical chemical and physical properties during sample preparation, chromatography, and ionization.[7][8][9]

The core principle of using an internal standard is not to directly increase the signal of the target analyte, but to provide a stable reference point. This corrects for variations in signal intensity that can occur at any stage of the analytical process, from extraction to detection. By normalizing the analyte's signal to that of the internal standard, you can achieve more accurate and reproducible quantification, effectively "improving" the reliability and interpretation of your signal intensity data.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂?

A1: Its main use is as an internal standard for the precise quantification of related compounds, particularly semicarbazide (measured as its 2-nitrobenzaldehyde derivative), in complex biological and food matrices using LC-MS/MS.[3][4]

Q2: Why is isotopic labeling with ¹³C and ¹⁵N₂ important?

A2: Isotopic labeling is a technique where atoms in a molecule are replaced with their heavier, stable isotopes.[8] This increases the mass of the compound without significantly altering its chemical properties.[] In mass spectrometry, this mass difference allows the instrument to distinguish between the analyte and the internal standard, while ensuring both behave similarly during sample processing and analysis, which is crucial for accurate quantification.[7]

Q3: How should I store 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂?

A3: For long-term stability, it should be stored as a powder at -20°C.[11] When in solvent, it is recommended to store at -80°C for up to six months.[11][12] Always refer to the supplier's certificate of analysis for specific storage instructions.[3]

Q4: Can this compound be used to derivatize my analyte?

A4: No, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is the already-derivatized, isotopically labeled analog of the target molecule. It is added to samples to act as a reference, not as a derivatizing agent. Derivatization is a separate step to improve the ionization efficiency of certain analytes.[13][14][15]

Troubleshooting Guide: From Sample Preparation to Data Analysis

This section addresses specific issues you may encounter during your experiments. Each problem is followed by a systematic approach to diagnosis and resolution.

Issue 1: Low or No Signal from the Internal Standard (IS)

A weak or absent signal for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a critical issue as it prevents accurate quantification.

Possible Causes & Solutions:

• Incorrect Concentration: The IS may be too dilute.[16]

  • Solution: Prepare fresh, serial dilutions of the IS and inject them directly into the mass spectrometer (bypassing the LC column) to determine the concentration that gives a robust signal. Ensure your spiking solution provides a final concentration in the sample that is within the linear range of the detector.

• Degradation: Improper storage or handling may have led to the degradation of the compound.

  • Solution: Prepare a fresh stock solution from the powdered compound. Always store stock solutions at the recommended temperature.[11][12]

• Instrumental Issues: Problems with the ion source, mass analyzer, or detector can lead to poor signal intensity for all compounds.[16][17]

  • Solution:

    • Check System Suitability: Before running samples, inject a known standard to confirm the LC-MS system is performing correctly.[18]

    • Inspect the Ion Source: Visually check for a stable electrospray. An inconsistent or absent spray is a common cause of signal loss.[18][19] Ensure the source is clean, as contamination can severely suppress the signal.[17][18]

    • Tune and Calibrate: Regularly tune and calibrate your mass spectrometer to ensure it is operating at peak performance.[16] This includes verifying mass accuracy and detector settings.

• Incorrect MS/MS Parameters: The precursor and product ions, as well as the collision energy, may not be optimized.

  • Solution: Infuse a solution of the IS directly into the mass spectrometer to optimize the MS/MS parameters. The protonated molecular ion ([M+H]⁺) for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is expected at approximately m/z 212.1.[1] Optimize the collision energy to achieve maximum intensity for the characteristic product ions.[1]

Issue 2: High Variability in the Analyte/IS Ratio Across Replicates

High variability indicates an inconsistent process. The purpose of the IS is to correct for this, so if the ratio is unstable, the source of the error needs to be identified.

Possible Causes & Solutions:

• Inconsistent Sample Preparation: The IS must be added as early as possible in the sample preparation workflow to account for analyte loss during extraction and processing.

  • Solution: Ensure the IS is added to every sample, standard, and blank at the exact same concentration and at the same step. Use calibrated pipettes and ensure thorough vortexing after adding the IS to ensure homogeneity.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte and the IS to different extents, a phenomenon known as the matrix effect.[20][21][22]

  • Solution:

    • Improve Chromatographic Separation: Modify your LC gradient to better separate the analyte and IS from interfering matrix components.[23]

    • Enhance Sample Cleanup: Implement more rigorous sample preparation techniques, such as solid-phase extraction (SPE), to remove matrix components prior to analysis.[18]

    • Dilute the Sample: Diluting the sample can reduce the concentration of interfering compounds, thereby mitigating matrix effects.[22]

• Carryover: Residual analyte or IS from a previous injection can carry over into the next, affecting the accuracy of the measurement.

  • Solution: Optimize the wash steps in your autosampler method. Injecting blank solvent between samples can help identify and quantify any carryover.[24]

Experimental Workflow for Using an Internal Standard

The following diagram illustrates a typical workflow for quantitative analysis using an internal standard like 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.

Caption: Workflow for quantitative analysis using an internal standard.

Issue 3: Signal Enhancement or Suppression (Matrix Effects)

Even with an isotopically labeled IS, severe matrix effects can compromise data quality.[20][21]

How to Diagnose Matrix Effects:

Perform a post-extraction spike experiment:

• Extract a blank matrix sample (a sample that does not contain the analyte).

• Prepare two sets of samples:

  • Set A: Spike the analyte and IS into the post-extracted blank matrix.

  • Set B: Spike the analyte and IS into a clean solvent at the same concentration.

• Analyze both sets and compare the peak areas.

  • Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

  • A value < 100% indicates signal suppression.

  • A value > 100% indicates signal enhancement.

Quantitative Data Summary for Matrix Effect Assessment

Sample ID	Analyte Area (Set B, Solvent)	Analyte Area (Set A, Matrix)	Matrix Effect (%)
1	1,200,000	650,000	54.2% (Suppression)
2	1,215,000	1,500,000	123.5% (Enhancement)
3	1,190,000	1,150,000	96.6% (Minimal Effect)

Logical Relationship for Troubleshooting Matrix Effects

Caption: Decision tree for addressing matrix effects.

Standard Operating Protocol: Quantification using 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

This protocol provides a general framework. Specific parameters such as concentrations, volumes, and LC-MS/MS conditions should be optimized for your specific application.

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in an appropriate solvent (e.g., methanol or acetonitrile).

  • Prepare a series of working standard solutions for your unlabeled analyte.

• Sample Spiking:

  • To 1 mL of your sample (and to each calibration standard and blank), add a precise volume of the IS working solution to achieve a final concentration in the mid-range of your calibration curve (e.g., 50 ng/mL).

  • Vortex each sample for 30 seconds to ensure complete mixing.

• Sample Extraction:

  • Perform a liquid-liquid extraction or solid-phase extraction procedure optimized for your analyte and matrix.

• Derivatization (for the Analyte):

  • If your target analyte is semicarbazide, it will need to be derivatized with 2-nitrobenzaldehyde. The IS, being the labeled version of this product, does not require this step.

• Final Preparation:

  • Evaporate the extracted samples to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase (e.g., 100 µL).

  • Filter the sample through a 0.22 µm syringe filter before injection.[18]

• LC-MS/MS Analysis:

  • Column: Use a suitable C18 column.[18]

  • Mobile Phase: A typical mobile phase would be a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.[18]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MS/MS Mode: Set up Multiple Reaction Monitoring (MRM) for both the analyte and the IS.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the concentration of the calibration standards.

  • Quantify the analyte in your samples using the regression equation from the calibration curve.

References

• Mei, H., Hsieh, Y., & Nardo, C. (2010). Signal suppression/enhancement in high-performance liquid chromatography tandem mass spectrometry. Bioanalysis, 2(6), 1035-1048. Retrieved from [Link]

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. Retrieved from [Link]

• Liang, H. R., Foltz, R. L., Meng, M., & Bennett, P. (2007). Signal suppression/enhancement in HPLC-ESI-MS/MS from concomitant medications. Journal of the American Society for Mass Spectrometry, 18(9), 1675–1686. Retrieved from [Link]

• Therapeutic Drug Monitoring. (2012). Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Retrieved from [Link]

• Wewering, S., et al. (2023). Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. Analytical and Bioanalytical Chemistry, 415, 4147–4157. Retrieved from [Link]

• Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. Retrieved from [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Han, J., et al. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(18), 5833. Retrieved from [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (2013). Any suggestions for very low intensity in LC/MS/MS?. Retrieved from [Link]

• Life Technologies (India) Pvt. Ltd. (n.d.). 2-Nitrobenzaldehyde semicarbazone 13C,15N2. Retrieved from [Link]

• DC Chemicals. (n.d.). 2-Nitrobenzaldehyde Semicarbazone MSDS. Retrieved from [Link]

• CiteSeerX. (n.d.). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. Retrieved from [Link]

• Wikipedia. (n.d.). Isotopic labeling. Retrieved from [Link]

• Abernethy, G. A. (2015). Generation of semicarbazide from natural azine development in foods, followed by reaction with urea compounds. Food Additives & Contaminants: Part A, 32(9), 1416-1430. Retrieved from [Link]

• Analytical Methods. (2017). The application of isotopically labeled analogues for the determination of small organic compounds by GC/MS with selected ion monitoring. Retrieved from [Link]

• PubChem. (n.d.). 2-Nitrobenzaldehyde semicarbazone. Retrieved from [Link]

Sources

• 1. Buy 2-Nitrobenzaldehyde semicarbazone 13C,15N2 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
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• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Generation of semicarbazide from natural azine development in foods, followed by reaction with urea compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 9. Principles and Characteristics of Isotope Labeling - Creative Proteomics [creative-proteomics.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1 I CAS#: 957509-32-9 I derivative of Semicarbazide I InvivoChem [invivochem.com]
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• 15. Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: 2-Nitrobenzaldehyde Semicarbazone Derivatization

Welcome to the technical support guide for 2-Nitrobenzaldehyde Semicarbazone derivatization. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and interferences encountered during this crucial chemical transformation. My aim is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your experimental success.

Introduction: The Chemistry and Its Challenges

The derivatization of 2-Nitrobenzaldehyde with semicarbazide hydrochloride is a classic condensation reaction to form the corresponding semicarbazone.[1] This reaction is widely employed for the characterization of aldehydes and ketones, as the resulting semicarbazones are typically stable, crystalline solids with sharp melting points.[1][2] In analytical chemistry, this specific derivatization is critical for the detection of semicarbazide (SEM), a marker for the banned antibiotic nitrofurazone, in various matrices.[3][4][5][6]

While seemingly straightforward, this reaction is susceptible to a number of interferences that can lead to low yields, impure products, and analytical discrepancies. The reactivity of 2-Nitrobenzaldehyde is significantly influenced by the strong electron-withdrawing nature of the ortho-nitro group, which increases the electrophilicity of the carbonyl carbon but also introduces steric hindrance.[7][8] Understanding these nuances is key to troubleshooting.

This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Troubleshooting Guide & FAQs

Question 1: My reaction yield is consistently low. What are the primary factors affecting the formation of 2-Nitrobenzaldehyde Semicarbazone?

Answer:

Low yield is a frequent issue stemming from several critical reaction parameters. Let's break down the most common culprits:

1. Suboptimal pH: The pH of the reaction medium is arguably the most critical factor in semicarbazone formation.[9] The reaction mechanism involves a nucleophilic attack of the semicarbazide on the protonated carbonyl carbon of the aldehyde.

• If the pH is too low (highly acidic): The semicarbazide, being basic, will be excessively protonated. This protonation occurs on the terminal nucleophilic nitrogen, rendering it incapable of attacking the carbonyl carbon.

• If the pH is too high (basic): There is insufficient acid to catalyze the reaction by protonating the carbonyl oxygen of the aldehyde, which is a necessary step to increase its electrophilicity. Dehydration of the carbinolamine intermediate is also acid-catalyzed.

The optimal pH for semicarbazone formation is typically in the weakly acidic range, around 4.5 to 6.5.[9] It is highly recommended to use a buffer system, such as a sodium acetate/acetic acid buffer, to maintain a stable pH throughout the reaction.

2. Purity of 2-Nitrobenzaldehyde: The purity of your starting aldehyde is paramount. 2-Nitrobenzaldehyde can be susceptible to oxidation, especially if stored improperly.

• Oxidation to 2-Nitrobenzoic Acid: The primary impurity is often 2-nitrobenzoic acid, formed by air oxidation.[10] This carboxylic acid will not react with semicarbazide and will reduce your effective aldehyde concentration.

• Presence of Positional Isomers: The synthesis of 2-Nitrobenzaldehyde can sometimes yield 3-nitro and 4-nitro isomers.[10][11] These isomers will also react with semicarbazide, leading to a mixture of semicarbazone products that can complicate purification and lower the yield of the desired product.

Actionable Advice:

• Always check the purity of your 2-Nitrobenzaldehyde by melting point or TLC before starting the reaction. The pure compound is a pale yellow crystalline powder with a melting point of approximately 43°C.[11]

• If oxidation is suspected, you can attempt to purify the aldehyde by recrystallization or by forming a bisulfite adduct, which can then be decomposed to regenerate the pure aldehyde.[10]

3. Reaction Temperature and Time: While the reaction is generally performed at room temperature, gentle heating can sometimes improve the rate and yield. However, excessive heat can promote side reactions or degradation. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Question 2: I'm observing multiple spots on my TLC plate or multiple peaks in my LC analysis. What are these impurities?

Answer:

The presence of multiple products is a clear indication of side reactions or impurities in your starting materials. Here are the most likely sources:

1. Unreacted Starting Materials: The most obvious impurities are your starting materials, 2-Nitrobenzaldehyde and semicarbazide hydrochloride. This usually indicates an incomplete reaction.

2. Isomeric Semicarbazones: As mentioned in the previous point, if your 2-Nitrobenzaldehyde contains 3-nitro or 4-nitro isomers, you will form a mixture of the corresponding semicarbazones.[10] These isomers can be difficult to separate.

3. Hydrolysis of the Product: Semicarbazones can undergo hydrolysis back to the aldehyde and semicarbazide, especially in the presence of strong acids or bases and water. If your workup or purification involves such conditions, you may be cleaving your product.

4. Semicarbazide Self-Condensation: Under certain conditions, semicarbazide can undergo self-condensation reactions, although this is less common under the typical derivatization conditions.

The workflow below illustrates the potential pathways leading to product impurities.

Caption: Potential sources of impurities in the derivatization reaction.

Question 3: Why does only one of the -NH2 groups in semicarbazide react?

Answer:

This is an excellent question that goes to the heart of understanding the reactivity of semicarbazide. While it has two -NH2 groups, they are not electronically equivalent.

The -NH2 group directly attached to the carbonyl group (C=O) is non-nucleophilic. The lone pair of electrons on this nitrogen atom is delocalized through resonance with the electron-withdrawing carbonyl group.[12][13] This resonance stabilization significantly reduces its availability to act as a nucleophile.

In contrast, the terminal -NH2 group (part of the hydrazine moiety) is not involved in this resonance. Its lone pair is localized and readily available to attack the electrophilic carbonyl carbon of the 2-Nitrobenzaldehyde.[12][13]

Caption: Electronic differences between the two -NH2 groups in semicarbazide.

Question 4: My final product is difficult to purify by recrystallization. What are my options?

Answer:

Purification challenges often arise from the presence of impurities with similar solubility profiles to your desired product, such as isomeric semicarbazones.

Recommended Purification Strategy:

Method	Description	When to Use
Recrystallization	The most common method. Solvents like ethanol, aqueous ethanol, or benzene are often effective.[14]	For removing minor impurities or unreacted starting materials.
Column Chromatography	More effective for separating compounds with similar polarities, such as isomers.[10]	When recrystallization fails to yield a pure product, especially if isomeric impurities are suspected.
Bisulfite Adduct Formation	A chemical purification method specific to aldehydes. The crude product can be hydrolyzed, the aldehyde extracted, purified via its bisulfite adduct, and then re-derivatized.	This is an indirect method for purifying the starting 2-Nitrobenzaldehyde before the reaction if it is suspected to be of low quality.[11]

Pro Tip: Before attempting a large-scale purification, perform small-scale solvent screening for recrystallization to identify the optimal solvent system that maximizes the recovery of pure crystals.

Experimental Protocols

Protocol 1: Synthesis of 2-Nitrobenzaldehyde Semicarbazone

This protocol provides a robust method for the synthesis and isolation of 2-Nitrobenzaldehyde Semicarbazone.

Materials:

• 2-Nitrobenzaldehyde

• Semicarbazide hydrochloride

• Sodium acetate trihydrate

• Ethanol (95%)

• Deionized water

Procedure:

• Prepare the Semicarbazide Solution: In a 100 mL Erlenmeyer flask, dissolve 1.0 g of semicarbazide hydrochloride and 1.5 g of sodium acetate trihydrate in 10 mL of deionized water. The sodium acetate acts as a buffer to neutralize the HCl from the semicarbazide salt, establishing a suitable pH.[9]

• Prepare the Aldehyde Solution: In a separate 50 mL beaker, dissolve 1.0 g of 2-Nitrobenzaldehyde in 15 mL of 95% ethanol. Gentle warming may be required to fully dissolve the aldehyde.

• Reaction: Slowly add the aldehyde solution to the semicarbazide solution with constant stirring.

• Crystallization: The semicarbazone product should begin to precipitate from the solution. To ensure complete crystallization, you can cool the mixture in an ice bath for 15-30 minutes.

• Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of cold water, followed by a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature (e.g., 40-50°C).

• Characterization: Determine the melting point of the dry product and compare it to the literature value (approx. 181°C[14]). Assess purity using TLC or LC-MS.

Protocol 2: Thin Layer Chromatography (TLC) for Reaction Monitoring

Materials:

• TLC plates (Silica gel 60 F254)

• Developing chamber

• Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 30:70 v/v) is a good starting point.

• UV lamp (254 nm)

Procedure:

• Spotting: On a TLC plate, spot a small amount of your starting 2-Nitrobenzaldehyde solution, the reaction mixture at various time points (e.g., t=0, 30 min, 60 min), and a co-spot (both starting material and reaction mixture).

• Development: Place the TLC plate in a developing chamber containing the mobile phase. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp. The 2-Nitrobenzaldehyde will be visible. The product, being more polar, will have a lower Rf value than the aldehyde.

• Analysis: The reaction is complete when the spot corresponding to the 2-Nitrobenzaldehyde has disappeared or its intensity is minimal.

References

• Odinity. (2018). Kinetic and Thermodynamic Control of a Reaction. Retrieved from [Link]

• Abernethy, G. A. (2015). Why semicarbazide (SEM) is not an appropriate marker for the usage of nitrofurazone on agricultural animals. ResearchGate. Retrieved from [Link]

• Abernethy, G. A. (2015). Generation of semicarbazide from natural azine development in foods, followed by reaction with urea compounds. PubMed. Retrieved from [Link]

• Khan, S. (2024). Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. Fine Chemical Engineering, 5(2), 345-356. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Nitrobenzaldehyde. Retrieved from [Link]

• Conant, J. B., & Bartlett, P. D. (1932). A QUANTITATIVE STUDY OF SEMICARBAZONE FORMATION. Journal of the American Chemical Society, 54(7), 2881-2899. Retrieved from [Link]

• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids. Retrieved from [Link]

• Khan, S. (2024). (PDF) Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. ResearchGate. Retrieved from [Link]

• Birtwell, S., & Curd, F. H. S. (1949). Reactions of Semicarbazones. Journal of the American Chemical Society, 71(11), 3905-3906. Retrieved from [Link]

• Koryntseva, O., & Parii, Y. (2018). Discrimination of semicarbazide false positive samples during the control of nitrofurans metabolites residues in honey by UPLC-MS/MS. ResearchGate. Retrieved from [Link]

• Chegg. (2025). What is the reason of making a semicarbazone derivative from an unknown aldehyde or ketone to identify it. Retrieved from [Link]

• Quora. (2018). Why is only one -NH2 in semicarbazide involved in the formation of semicarbazone? Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment: Kinetic vs. Thermodynamic Control of Organic Reactions. Retrieved from [Link]

• DC Chemicals. (n.d.). 2-Nitrobenzaldehyde Semicarbazone MSDS. Retrieved from [Link]

• University of Glasgow. (n.d.). THE. REACTIONS OP SEMICARBAZONES, THIOSBMICARBAZONBS AMD RELATED COMPOUNDS, IMCLTJDIMG THE ACTION OF AMINES ON AMINOCARBOCARBAZO. Retrieved from [Link]

• Emami, S., et al. (2012). Synthesis and Antibacterial Activity of Novel Hydroxy Semicarbazone Derivatives. Iranian Journal of Pharmaceutical Research, 11(3), 849-856. Retrieved from [Link]

• Cordes, E. H., & Jencks, W. P. (1962). General Acid Catalysis of Semicarbazone Formation. Journal of the American Chemical Society, 84(5), 832-837. Retrieved from [Link]

• PubChem. (n.d.). 2-Nitrobenzaldehyde semicarbazone. Retrieved from [Link]

• Cirujeda, J., et al. (2000). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. ResearchGate. Retrieved from [Link]

• Allen. (n.d.). When semicarbazide reacts with a ketone (or aldehyde) to form semicarbazone. Retrieved from [Link]

• Química Organica.org. (n.d.). Semicarbazone formation. Retrieved from [Link]

• Google Patents. (n.d.). EP0305812A2 - Process for the purification of nitrobenzaldehyde.

• Wikipedia. (n.d.). Semicarbazone. Retrieved from [Link]

• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. Retrieved from [Link]

• Chromatography Online. (2020). Challenging Pharmaceutical Impurity Analyses Part 1: Derivatization. Retrieved from [Link]

• National Analytical Corporation. (n.d.). 2-Nitrobenzaldehyde semicarbazone. Retrieved from [Link]

• Chemsrc. (2025). 2-Nitrobenzaldehyde Semicarbazone | CAS#:16004-43-6. Retrieved from [Link]

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• 14. 2-NITROBENZALDEHYDE SEMICARBAZONE CAS#: 16004-43-6 [chemicalbook.com]

Technical Support Center: Stability of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in Solution

Introduction: 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a stable isotope-labeled compound crucial for quantitative analytical studies, particularly as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methods for the detection of semicarbazide.[1][2][3] The accuracy and reproducibility of these sensitive assays depend entirely on the stability of the internal standard in the solvent throughout the experimental process—from stock solution preparation to final analysis. This guide provides in-depth technical support, troubleshooting advice, and validated protocols to help researchers maintain the integrity of this critical reagent.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the manufacturer-recommended storage conditions for this compound in solvent? A: Based on supplier data, prepared solutions of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ have limited stability. It is recommended to store solutions at -80°C for up to 6 months or at -20°C for a maximum of 1 month.[1][2] For long-term storage, the compound is most stable as a powder at -20°C, viable for up to 3 years.[1]

Q2: What are the primary chemical degradation pathways I should be concerned about? A: The two most significant risks to the stability of this molecule in solution are hydrolysis and photodegradation .

• Hydrolysis: Semicarbazones are formed via a reversible condensation reaction.[4][5] In the presence of water, particularly under acidic or basic conditions, the molecule can hydrolyze back to its original components: 2-nitrobenzaldehyde and semicarbazide-¹³C,¹⁵N₂.[3][6]

• Photodegradation: The 2-nitrobenzaldehyde moiety is inherently photolabile. It is a well-characterized photoreactive compound used in other applications as a chemical actinometer to measure UV light dose, underscoring its sensitivity to light.[7][8][9] Exposure to ambient laboratory light or UV sources can lead to irreversible degradation.

Q3: How does my choice of solvent impact the stability of the compound? A: Solvent selection is critical.

• Protic vs. Aprotic: Protic solvents (e.g., water, methanol, ethanol) can participate in hydrolysis, potentially accelerating degradation compared to aprotic solvents (e.g., acetonitrile, DMSO).

• pH and Purity: The pH of the solvent is a major factor. Acidic or basic conditions will catalyze hydrolysis.[6] Ensure the use of high-purity, neutral solvents. The stability of other nitroaromatic compounds has been shown to be significantly influenced by solvent polarity.[10][11]

• Water Content: Even in nominally aprotic solvents, trace amounts of water can be sufficient to cause slow hydrolysis over time. Using anhydrous solvents is recommended for preparing stock solutions intended for longer-term storage.

Q4: What are the typical signs of degradation? A: Degradation can be observed both visually and analytically.

• Visual Signs: A faint yellow color in solution is expected due to the nitroaromatic group. A significant change or darkening of the color may indicate degradation.

• Analytical Signs (Chromatography):

  • A progressive decrease in the peak area of the 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ internal standard over an analytical sequence.

  • The appearance of new peaks in the chromatogram, likely corresponding to 2-nitrobenzaldehyde.

  • Poor reproducibility of analytical results.

Q5: Can I prepare a stock solution in a common solvent like DMSO and use it for several weeks? A: While convenient, this is not recommended for quantitative applications. Based on supplier stability data, even at -20°C, solutions are only considered stable for about one month.[2] For maximum accuracy, prepare fresh stock solutions from powder, or at a minimum, prepare intermediate dilutions fresh daily from a frozen stock solution.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ as an internal standard.

Problem 1: Decreasing Internal Standard (IS) Peak Area During an LC-MS Run

• Symptom: The peak area of the IS is high in the first few injections but systematically decreases in later injections.

• Probable Cause: In-situ degradation in the autosampler.

  • Photodegradation: Standard fluorescent lighting in the laboratory and the lack of light protection for the autosampler vials can cause photodegradation over the course of a multi-hour run.[8][9]

  • Hydrolysis: If the mobile phase is acidic or basic, or if the sample is prepared in an aqueous matrix without pH control, the compound can hydrolyze while waiting in the autosampler.[3][6]

  • Thermal Degradation: If the autosampler is not temperature-controlled, elevated room temperatures can accelerate degradation.

• Solutions:

  • Immediate Action: Use amber or UV-protected autosampler vials.

  • Methodological Adjustment: If possible, adjust the mobile phase to be as close to neutral pH (6-8) as chromatography allows.

  • Best Practice: Use a temperature-controlled autosampler set to a low temperature (e.g., 4-10°C). Prepare smaller batches of samples if a run is very long to minimize the time the compound spends in solution at room temperature.

Problem 2: Appearance of a New, Unidentified Peak in Blanks and Samples

• Symptom: A new peak appears in the chromatogram that was not present when the standard solution was freshly prepared.

• Probable Cause: Formation of a degradation product.

  • Hydrolysis Product: The most likely degradant is 2-nitrobenzaldehyde. This compound has a strong UV chromophore and will be easily detectable.[12]

  • Solvent Adduct: In reactive solvents or under harsh conditions, the compound could potentially form adducts.

• Solutions:

  • Identification: Prepare a standard of 2-nitrobenzaldehyde and inject it using the same chromatographic method to confirm if the retention times match.

  • Prevention: Review the solution preparation and storage protocols. Ensure solvents are neutral and of high purity. Prepare solutions fresh from powder to confirm the peak is absent initially.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for inconsistent internal standard signal.

Section 3: Key Stability Factors & Degradation Pathways

A deeper understanding of the molecule's vulnerabilities is key to preventing degradation. The structure contains two primary points of failure: the semicarbazone linkage and the nitroaromatic ring.

Hydrolysis of the Semicarbazone Linkage

The formation of a semicarbazone is an equilibrium reaction. Under hydrolytic conditions, the equilibrium can be shifted back towards the starting aldehyde and semicarbazide.

Reaction: C₈H₈N₄O₃ (2-Nitrobenzaldehyde Semicarbazone) + H₂O ⇌ C₇H₅NO₃ (2-Nitrobenzaldehyde) + CH₅N₃O (Semicarbazide)

• Mechanism: This reaction is catalyzed by both acid and base.[6]

  • Acid-Catalyzed: Protonation of the carbonyl oxygen makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

  • Base-Catalyzed: While generally slower for imines, hydroxide can also act as a nucleophile.

• Implication: This is the most common degradation pathway for this class of compounds in pharmaceutical analysis.[6] The presence of water, coupled with non-neutral pH, creates a significant stability risk.

Photodegradation of the 2-Nitrobenzaldehyde Moiety

Nitroaromatic compounds are known to be photosensitive.[11][13] The 2-nitrobenzaldehyde structure, in particular, undergoes a complex series of photoinduced rearrangements upon absorbing UV light, which can lead to bond cleavage and irreversible degradation.

• Mechanism: Upon excitation with UV light (abundant in sunlight and fluorescent lighting), the molecule can be promoted to an excited state. This can lead to intramolecular hydrogen abstraction and subsequent rearrangement, ultimately breaking down the molecule.[7]

• Implication: This pathway is independent of hydrolysis and can occur in high-purity aprotic solvents if the solution is exposed to light. Protecting solutions from light at all stages of handling and analysis is mandatory.

Section 4: Experimental Protocols for Stability Assessment

To ensure the validity of your analytical methods, it is essential to understand the stability of your internal standard under your specific experimental conditions. A forced degradation study is the standard approach for this.[14][15][16]

Protocol 4.1: Forced Degradation Study Workflow

This workflow provides a systematic approach to testing the stability of the compound under various stress conditions.

Caption: Workflow for a forced degradation study.

Protocol 4.2: Step-by-Step Forced Degradation Experiments

• Prepare a Stock Solution: Prepare a 1 mg/mL stock solution of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in a suitable organic solvent like acetonitrile.

• Set up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a clear vial (or amber vial for the control).

  • Acid Hydrolysis: 0.1 M Hydrochloric Acid.

  • Base Hydrolysis: 0.1 M Sodium Hydroxide.

  • Oxidative: 3% Hydrogen Peroxide.

  • Thermal: Acetonitrile/Water (1:1), place in an oven at 60°C.

  • Photolytic: Acetonitrile/Water (1:1), place in a photostability chamber (ICH Q1B compliant).[14]

  • Control: Acetonitrile/Water (1:1), wrap in aluminum foil and keep at room temperature.

• Sampling and Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each stress condition. If necessary, neutralize the acid and base samples with an equimolar amount of base/acid, respectively. Dilute all samples to a suitable concentration for HPLC analysis.

• Data Evaluation: Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample. Identify major degradation products.

Protocol 4.3: HPLC-UV Method for Stability Monitoring

This reversed-phase HPLC method is suitable for separating the parent compound from its primary hydrolytic degradant, 2-nitrobenzaldehyde.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 90% B over 10 minutes, hold for 2 min
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 265 nm
Injection Volume	10 µL

Rationale: The C18 column provides good retention for the relatively nonpolar parent compound and degradant. The gradient elution ensures that both compounds are well-resolved. Detection at 265 nm provides good sensitivity for the nitroaromatic chromophore present in both the parent and the primary degradant. HPLC is a standard and robust technique for stability testing.[17][18]

Section 5: Data Summary

Table 1: Recommended Storage Conditions for Solutions

Storage Temperature	Maximum Duration	Primary Risk Mitigated	Source(s)
-80°C	6 Months	Thermal Degradation	[1],[2]
-20°C	1 Month	Thermal Degradation	[1],[2]
Room Temperature	< 24 hours	N/A (High Risk)	General

Table 2: Qualitative Stability Considerations for Common Solvents

Solvent	Type	Hydrolysis Risk	Photodegradation Risk	Notes
DMSO	Aprotic	Low (if anhydrous)	High	Hygroscopic; will absorb water from the air, increasing hydrolysis risk over time.
Acetonitrile	Aprotic	Low	High	Good general-purpose solvent for stock solutions.
Methanol	Protic	Moderate	High	As a protic solvent, it can participate in hydrolysis.
Water	Protic	High (especially if pH is not neutral)	High	Not recommended for stock solutions. Use only for fresh working dilutions.
Ethanol	Protic	Moderate	High	Similar to methanol.

References

• Solvent Effects on the Singlet–Triplet Couplings in Nitroaromatic Compounds. The Journal of Physical Chemistry B.
• Influence of solvent on the electronic structure and the photochemistry of nitrophenols.
• Ultrafast irreversible phototautomerization of o-nitrobenzaldehyde.
• 2-Nitrobenzaldehyde: a convenient UV-A and UV-B chemical actinometer for drug photostability testing. PubMed.
• Influence of solvent on the electronic structure and the photochemistry of nitrophenols.
• 2-Nitrobenzaldehyde as a chemical actinometer for solution and ice photochemistry. ChemRxiv.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2. MedchemExpress.com.
• Semicarbazide - from state-of-the-art analytical methods and exposure to toxicity: a review. Food Additives & Contaminants: Part A.
• 2-Nitrobenzaldehyde semicarbazone. MedKoo.
• 2-Nitrobenzaldehyde: A convenient UV-A and UV-B chemical actinometer for drug photostability testing.
• Forced Degradation Studies for Stability. Nelson Labs.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2. MedChemExpress.
• Forced Degrad
• Buy 2-Nitrobenzaldehyde semicarbazone 13C,15N2. Smolecule.
• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1. InvivoChem.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2. MedChemExpress.
• A Technical Guide to the Solubility of 2-Nitrobenzaldehyde in Organic Solvents. Benchchem.
• Aldehydes, Ketones and Carboxylic Acids. NCERT.
• Semicarbazone. Wikipedia.
• NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. BYJU'S.
• Assay and Stability Testing. Kinam Park.
• Analytical Techniques In Stability Testing.
• Understanding the chemical basis of drug stability and degrad

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• 4. Semicarbazone - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. pharmaceutical-journal.com [pharmaceutical-journal.com]
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• 8. 2-Nitrobenzaldehyde: a convenient UV-A and UV-B chemical actinometer for drug photostability testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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• 11. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00144F [pubs.rsc.org]
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• 18. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

troubleshooting poor recovery of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2

Technical Support Center: 2-Nitrobenzaldehyde Semicarbazone-13C,15N2

Welcome to the technical support resource for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. This guide is designed for researchers, scientists, and drug development professionals who utilize this isotopically labeled compound, often as an internal standard in analytical methods. Here, we address common challenges, with a primary focus on troubleshooting the causes of poor recovery during synthesis, purification, and analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ and what is its primary application?

2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is the stable isotope-labeled form of 2-Nitrobenzaldehyde Semicarbazone (NPSCA). Its primary use is as an internal standard for the quantitative analysis of semicarbazide (SEM) using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[1] SEM is a metabolite marker for the banned antibiotic nitrofurazone, making its accurate detection critical in food safety and toxicology studies.[2][3] The stable isotope label allows for differentiation from the naturally occurring analyte and helps correct for matrix effects or variations in sample processing.[4][5]

Q2: What are the key physicochemical properties of this compound?

Understanding the compound's properties is the first step in troubleshooting. Key characteristics are summarized below.

Property	Value	Source
Chemical Formula	C₈H₈N₄O₃	[6][7]
Molecular Weight	~208.18 g/mol (unlabeled)	[6][7]
Monoisotopic Mass	208.0596 g/mol (unlabeled)	[6][8]
Appearance	Typically a pale yellow crystalline powder.	[9]
Solubility	Very low solubility in water (0.27 g/L at 25°C).[7] Soluble in solvents like ethanol for synthesis.	[10][11]
Melting Point	~181°C (recrystallized from benzene)	[3]

Q3: How should I properly store the compound?

To ensure stability and prevent degradation, store the compound under the following conditions:

• Short-term (days to weeks): Dry, dark, and at 0-4°C.[6]

• Long-term (months to years): Dry, dark, and at -20°C.[6]

Troubleshooting Guide: Poor Recovery

Poor recovery of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ can occur at three main stages: synthesis, purification, or analysis. The following sections break down the potential causes and solutions for each stage.

Diagram: General Troubleshooting Workflow

This diagram outlines the logical flow for diagnosing poor recovery.

Caption: A decision tree for troubleshooting poor recovery.

Part 1: Issues During Synthesis (Low Crude Yield)

The formation of a semicarbazone is a condensation reaction between an aldehyde (2-Nitrobenzaldehyde) and a semicarbazide.[12][13] While generally efficient, several factors can lead to poor yields.

Q4: My reaction to form the labeled semicarbazone has a very low yield. What went wrong?

Answer: Low yield typically points to issues with reaction conditions, reagent quality, or the solvent system.

Potential Cause	Scientific Explanation & Causality	Recommended Solution
Incorrect pH	The reaction is typically catalyzed by a small amount of acid. However, if the medium is too acidic, the lone pair on the primary amine of the semicarbazide becomes protonated, rendering it non-nucleophilic and halting the reaction.	Buffer the reaction or use a mild acid catalyst. If starting with semicarbazide hydrochloride, a base like sodium acetate is often added to liberate the free semicarbazide.[11]
Reagent Degradation	2-Nitrobenzaldehyde can oxidize to 2-nitrobenzoic acid over time, especially if exposed to air and light.[9][14] Semicarbazide hydrochloride is generally stable, but should be kept dry.	Use fresh or properly stored reagents. Verify the purity of the 2-Nitrobenzaldehyde starting material via melting point or spectroscopy before use.
Suboptimal Temperature or Time	Like most chemical reactions, this condensation is temperature-dependent. Insufficient heat or reaction time will lead to an incomplete reaction. For many ketones, refluxing for 1-2 hours is sufficient.[11][13]	Reflux the reaction mixture (e.g., in ethanol) and monitor its progress using Thin Layer Chromatography (TLC) until the starting aldehyde spot disappears.
Poor Solvent Choice	Both reactants must be adequately dissolved for the reaction to proceed efficiently. The solvent must be inert to the reactants.	Ethanol is a common and effective solvent.[10][11] Studies have also shown high yields in "green" solvents like an 80:20 mixture of ethyl lactate and water.[15]

Protocol: Standard Synthesis of 2-Nitrobenzaldehyde Semicarbazone

This protocol is adapted from established procedures for semicarbazone synthesis.[10][11]

• Prepare Semicarbazide Solution: In a round-bottom flask, suspend 1.0 equivalent of semicarbazide hydrochloride (or its ¹³C,¹⁵N₂-labeled analogue) and 1.3 equivalents of anhydrous sodium acetate in ethanol (approx. 10 mL per gram of semicarbazide HCl).

• Activate Semicarbazide: Heat the suspension to reflux and stir for 30-60 minutes. This forms the free semicarbazide base.

• Add Aldehyde: Dissolve 0.9 equivalents of 2-Nitrobenzaldehyde in a minimal amount of hot ethanol and add it to the refluxing semicarbazide solution.

• React: Continue to reflux the mixture for 1-2 hours. Monitor the reaction via TLC.

• Isolate Product: Allow the reaction to cool to room temperature, then place it in an ice bath to facilitate precipitation. The crystalline semicarbazone product will form as a solid.

• Collect: Collect the solid product by vacuum filtration.

Part 2: Issues During Work-up and Purification

Significant product loss can occur after the reaction is complete, during the isolation and purification steps.

Q5: The reaction seemed to work, but I lost most of my product during purification. Why?

Answer: This is often due to the product's solubility profile or chemical instability under the purification conditions.

• Cause 1: Product Dissolving During Washing: 2-Nitrobenzaldehyde Semicarbazone is a crystalline solid with low water solubility, which is advantageous for precipitation.[7][12] However, it has some solubility in organic solvents like ethanol. Washing the crude product with room-temperature or warm solvent will dissolve a significant portion of it.

  • Solution: Wash the filtered solid with a minimal amount of ice-cold solvent (e.g., cold ethanol, then cold water) to remove impurities without dissolving the product.[11]

• Cause 2: Hydrolytic Degradation: Semicarbazones can undergo hydrolysis back to the starting aldehyde and semicarbazide under harsh conditions.[6][16] Exposing the product to strong aqueous acids or bases during work-up can cleave the C=N bond.

  • Solution: Maintain a near-neutral pH during all aqueous washing steps. If recrystallization is necessary, use a neutral solvent system (e.g., ethanol or benzene) rather than one containing strong acids or bases.[3]

• Cause 3: Inefficient Recrystallization: Choosing the wrong solvent for recrystallization can lead to either no purification or very low recovery. The ideal solvent should dissolve the compound when hot but not when cold.

  • Solution: Perform small-scale solvent screening to find an optimal system. Ethanol or benzene are documented solvents.[3] Dissolve the crude product in a minimum amount of boiling solvent, filter hot to remove insoluble impurities, and then allow it to cool slowly to maximize crystal formation.

Part 3: Issues During Analysis and Quantification

Even with a pure, high-yield product, poor recovery can manifest during analytical measurement, particularly with LC-MS.

Diagram: LC-MS/MS Analysis Workflow

Caption: Key stages in a typical LC-MS/MS workflow.

Q6: My synthesized standard appears pure, but I get a low signal and poor recovery in my LC-MS/MS analysis. What could be the problem?

Answer: This points to issues within the analytical method itself, such as matrix effects, poor ionization, or adsorption.

• Cause 1: Matrix Effects: Co-eluting compounds from the sample matrix (e.g., proteins, salts, lipids) can interfere with the ionization of the target analyte in the mass spectrometer's source. This is a very common issue and can lead to ion suppression (lower signal) or enhancement (higher signal).

  • Solution: While the ¹³C,¹⁵N₂-labeled standard is designed to co-elute and experience the same matrix effects, severe suppression can still push the signal toward the limit of detection.[17] Improve sample cleanup using Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering substances.[18] Also, try diluting the sample extract to reduce the concentration of matrix components.

• Cause 2: Poor Ionization or In-Source Fragmentation: The compound must be efficiently ionized to be detected. The molecule has several sites that can be protonated (e.g., the nitrogens), and the conditions in the electrospray ionization (ESI) source must be optimized. Inappropriate source settings (e.g., excessively high temperature or voltage) can cause the molecule to fragment before it reaches the mass analyzer.

  • Solution: Optimize MS source parameters. Infuse a pure solution of the standard and adjust the capillary voltage, source temperature, and gas flows to maximize the signal of the precursor ion ([M+H]⁺). This compound is typically analyzed in positive ion mode.[17]

• Cause 3: Adsorption: Semicarbazones can be prone to adsorbing to surfaces, especially active sites in glass vials or the LC flow path. This leads to sample loss and poor peak shape.

  • Solution: Use polypropylene or silanized glass autosampler vials. Include a small percentage of an organic modifier or additive in your sample solvent to reduce non-specific binding. Ensure the LC system is well-passivated.

• Cause 4: Standard Degradation in Solution: The analytical standard may not be stable indefinitely once dissolved in solution for analysis, especially if exposed to light or non-optimal pH.

  • Solution: Prepare fresh stock and working standard solutions regularly. Store them in the dark and at low temperatures when not in use. Verify the concentration and purity of the stock solution periodically.

References

• Semicarbazide - from state-of-the-art analytical methods and exposure to toxicity: a review.Food Additives & Contaminants: Part A.
• 2-Nitrobenzaldehyde semicarbazone | acid hydrolysis | CAS#16004-43-6.MedKoo Biosciences.
• Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins.PubMed Central.
• Analytical applications of thiosemicarbazones and semicarbazones: A review.Talanta.
• 2-Nitrobenzaldehyde Semicarbazone | Semicarbazide Deriv
• 2-NITROBENZALDEHYDE SEMICARBAZONE CAS#: 16004-43-6.ChemicalBook.
• 2-NITROBENZALDEHYDE SEMICARBAZONE 16004-43-6 wiki.Guidechem.
• Semicarbazones.Oxford Reference.
• Development and validation of an analytical method for the determination of semicarbazide in fresh egg and in egg powder based on the use of liquid chromatography tandem mass spectrometry.
• synthesis and characterization of semicarbozone.SATHYABAMA Institute of Science and Technology.
• Isotopic labeling.Wikipedia.
• 2-NITROBENZALDEHYDE DERIV
• ISOTOPIC LABELING – POSSIBILITIES AND LIMIT
• A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry.PubMed Central.
• Green synthesis of semicarbazones: A comparison of two green solvents.KnightScholar, Lynn University.
• Synthesis and antibacterial activity of 3-nitrobenzaldehyde semicarbazone ligand and its Ni (II) and Cu (II) Complexes.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2 | Stable Isotope.MedChemExpress.
• Efficient Synthesis and Deprotection of Semicarbazones under Solvent-Free Conditions.
• 2-Nitrobenzaldehyde: Key Properties and Applications in Analytical Chemistry.Tejeshlab.
• Compound synthesis and analysis General procedure for synthesis of semicarbazones.bioRxiv.
• 2-Nitrobenzaldehyde.Wikipedia.
• 2-Nitrobenzaldehyde semicarbazone.

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Technical Support Center: Navigating Matrix Effects in the LC-MS/MS Analysis of 2-Nitrobenzaldehyde Semicarbazone

Welcome to the technical support center for the LC-MS/MS analysis of 2-Nitrobenzaldehyde Semicarbazone. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and mitigate matrix effects, ensuring the accuracy and reliability of your analytical data. As Senior Application Scientists, we have structured this guide to provide not just procedural steps, but also the underlying scientific principles to empower your decision-making in the laboratory.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing probable causes and actionable solutions.

Issue 1: Poor Signal Response or Complete Signal Loss for 2-Nitrobenzaldehyde Semicarbazone

Question: I am injecting my processed sample, but I'm seeing a much lower signal for 2-Nitrobenzaldehyde Semicarbazone than expected, or in some cases, no signal at all, even though my standards in neat solution look fine. What could be the problem?

Answer: This is a classic sign of ion suppression , a common matrix effect in LC-MS/MS analysis, particularly with electrospray ionization (ESI).[1][2] Co-eluting endogenous components from your sample matrix (e.g., plasma, urine, tissue homogenate) are likely interfering with the ionization of your target analyte in the mass spectrometer's source.[2][3]

Probable Causes & Solutions:

Probable Cause	Explanation	Recommended Solution
Insufficient Sample Cleanup	Endogenous matrix components like phospholipids, salts, and proteins are co-eluting with your analyte and competing for ionization.[1] Protein precipitation (PPT) alone is often insufficient for removing these interferences.[4]	Implement a more rigorous sample preparation technique. Consider Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to selectively isolate 2-Nitrobenzaldehyde Semicarbazone and remove a larger portion of the interfering matrix components.[1][2] Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, can be particularly effective.[1][4]
Chromatographic Co-elution	Your current LC method may not be adequately separating 2-Nitrobenzaldehyde Semicarbazone from matrix components that cause ion suppression.	Optimize your chromatographic conditions.[2] Try adjusting the mobile phase composition, gradient profile, or even the column chemistry to improve the separation between your analyte and the interfering compounds.[5] Utilizing Ultra-High-Performance Liquid Chromatography (UHPLC) can provide better resolution and reduce the chances of co-elution.
High Sample Concentration	Injecting a highly concentrated sample can overload the ESI source, leading to increased competition and ion suppression.	If your analyte concentration allows, try diluting your sample extract.[6][7] This can reduce the concentration of interfering matrix components introduced into the mass spectrometer.

Issue 2: Inconsistent and Irreproducible Results for Quality Control (QC) Samples

Question: My QC samples for 2-Nitrobenzaldehyde Semicarbazone are showing high variability between injections and batches. What could be causing this lack of precision?

Answer: Inconsistent results are often a manifestation of variable matrix effects. The composition of the matrix can differ slightly from sample to sample, leading to varying degrees of ion suppression or enhancement, which in turn affects the reproducibility of your measurements.[8]

Probable Causes & Solutions:

Probable Cause	Explanation	Recommended Solution
Differential Matrix Effects	The matrix composition can vary between different lots of biological fluid or even between individual samples, leading to inconsistent ion suppression or enhancement.	The most effective way to compensate for variable matrix effects is to use a stable isotope-labeled internal standard (SIL-IS) for 2-Nitrobenzaldehyde Semicarbazone.[6][9][10][11] A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it co-elutes and experiences the same degree of matrix effect.[12] The ratio of the analyte to the IS signal remains constant, leading to more accurate and precise quantification.[2]
Lack of an Appropriate Internal Standard	If you are not using an internal standard or are using a structural analog that does not co-elute perfectly with your analyte, you will not be able to adequately correct for variations in matrix effects.[9][11]	If a SIL-IS is not available, carefully select a structural analog internal standard that has a retention time as close as possible to 2-Nitrobenzaldehyde Semicarbazone. However, be aware that this may not fully compensate for differential matrix effects.[9][11]
Sample Preparation Variability	Inconsistent execution of the sample preparation procedure can lead to varying levels of matrix components in the final extracts, contributing to result variability.	Ensure your sample preparation protocol is well-defined and consistently applied. Automating the sample preparation process can also help improve reproducibility.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the evaluation and mitigation of matrix effects.

Q1: What exactly are matrix effects in LC-MS/MS?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[8][13] This can lead to either a decrease in signal, known as ion suppression , or an increase in signal, referred to as ion enhancement .[13][14] These effects can significantly impact the accuracy, precision, and sensitivity of an analytical method.[6] Matrix components such as salts, lipids, and proteins are common causes of these effects, particularly in complex biological matrices.[2][8]

Q2: How can I quantitatively assess the extent of matrix effects in my assay for 2-Nitrobenzaldehyde Semicarbazone?

A2: The most common method for quantitatively assessing matrix effects is the post-extraction spike method .[6][15][16] This involves comparing the peak area of the analyte spiked into a blank matrix extract to the peak area of the analyte in a neat solution at the same concentration.[17]

The Matrix Factor (MF) is calculated as follows:

MF = (Peak Area in Spiked Blank Matrix Extract) / (Peak Area in Neat Solution)

• An MF < 1 indicates ion suppression.[16]

• An MF > 1 indicates ion enhancement.[16]

• An MF = 1 indicates no matrix effect.

For a robust method, the absolute MF should ideally be between 0.8 and 1.2.[16]

Q3: What is the post-column infusion technique and when should I use it?

A3: The post-column infusion technique is a qualitative method used to identify the regions in a chromatogram where ion suppression or enhancement occurs.[6][15][18] It involves continuously infusing a standard solution of your analyte into the mobile phase after the analytical column but before the mass spectrometer.[15][18] A blank matrix extract is then injected. Any dip or rise in the baseline signal of the infused analyte indicates a region of ion suppression or enhancement, respectively.[15] This technique is particularly useful during method development to optimize chromatographic separation and avoid the elution of your analyte in zones with significant matrix effects.[6][15]

Q4: When should I consider using the standard addition method?

A4: The standard addition method is a powerful technique for correcting matrix effects, especially when a suitable internal standard is not available or when dealing with highly complex and variable matrices.[19][20][21] This method involves adding known amounts of the analyte to the sample itself and then extrapolating back to determine the original concentration.[19][22] Since the calibration is performed within the sample's own matrix, it effectively compensates for matrix effects that are specific to that sample.[19][20]

Q5: Can changing the ionization source help reduce matrix effects?

A5: Yes, in some cases, switching the ionization source can help. Electrospray ionization (ESI) is generally more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI) .[1][8] This is because APCI utilizes a gas-phase ionization mechanism that is less prone to interference from non-volatile matrix components.[23] If you are experiencing significant matrix effects with ESI and your analyte is amenable to APCI, it is worth exploring this as an option.

Section 3: Experimental Protocols & Visualizations

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

• Prepare two sets of solutions:

  • Set A (Neat Solution): Spike 2-Nitrobenzaldehyde Semicarbazone at a known concentration (e.g., your mid-QC level) into the final reconstitution solvent.

  • Set B (Post-Spiked Matrix): Process a blank matrix sample (e.g., plasma from an untreated subject) through your entire sample preparation procedure. In the final step, spike 2-Nitrobenzaldehyde Semicarbazone into the processed blank matrix extract at the same concentration as in Set A.

• Analyze both sets of solutions by LC-MS/MS.

• Calculate the Matrix Factor (MF) using the formula provided in FAQ 2.

• Interpretation: An MF significantly different from 1.0 indicates the presence of matrix effects.

Workflow for Identifying and Mitigating Matrix Effects

Caption: A systematic workflow for the assessment and mitigation of matrix effects.

Mechanism of Ion Suppression in ESI

Caption: Competition between analyte and matrix ions for charge in the ESI droplet leads to ion suppression.

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC International. Available at: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Available at: [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC - NIH. Available at: [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available at: [Link]

• Matrix Effects and Application of Matrix Effect Factor - Taylor & Francis Online. Available at: [Link]

• Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis. Available at: [Link]

• Standard addition - Wikipedia. Available at: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. Available at: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed. Available at: [Link]

• 2: Use of post-column infusion for assessment of matrix effects - ResearchGate. Available at: [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? - NorthEast BioLab. Available at: [Link]

• Compensation for Matrix Effects in High-Dimensional Spectral Data Using Standard Addition. Available at: [Link]

• Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. Available at: [Link]

• Standard Addition Procedure in Analytical Chemistry - AlpHa Measure. Available at: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess - SciSpace. Available at: [Link]

• Calibration Methods (Harris) - Chemistry LibreTexts. Available at: [Link]

• Ion suppression and enhancement effects of co-eluting analytes in multi-analyte approaches: systematic investigation using ultra-high-performance liquid chromatography/mass spectrometry with atmospheric-pressure chemical ionization or electrospray ionization - PubMed. Available at: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. Available at: [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - IRIS. Available at: [Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics | Journal of the American Society for Mass Spectrometry - ACS Publications. Available at: [Link]

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC - NIH. Available at: [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. Available at: [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation. Available at: [Link]

• Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA - YouTube. Available at: [Link]

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• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Available at: [Link]

• A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts - PubMed. Available at: [Link]

• Compensation of Matrix Effects by Postcolumn Infusion of a Monitor Substance in Multiresidue Analysis With LC-MS/MS - PubMed. Available at: [Link]

• Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring. Available at: [Link]

• Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics | Analytical Chemistry | ChemRxiv | Cambridge Open Engage. Available at: [Link]

• Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method - RPubs. Available at: [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Available at: [Link]

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• Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Available at: [Link]

• Matrix effects and selectivity issues in LC-MS-MS | Request PDF - ResearchGate. Available at: [Link]

• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed. Available at: [Link]

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minimizing degradation of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 during storage

Answering the user's request.

Technical Support Center: Isotopic Compound Stability

Guide: Minimizing Degradation of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ During Storage

Welcome to the technical support guide for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. This isotopically labeled internal standard is a critical component for sensitive and accurate quantitation in mass spectrometry-based assays, particularly for the detection of nitrofurazone residues.[1][2] The integrity of this standard is paramount for the validity of experimental data. This guide provides in-depth knowledge, troubleshooting advice, and best practices to ensure its stability from the moment of receipt to its final use.

The stable isotopes of carbon (¹³C) and nitrogen (¹⁵N) are not radioactive and do not decay; therefore, they do not contribute to the compound's degradation.[3] The stability concerns arise from the inherent chemical properties of the 2-nitrobenzaldehyde semicarbazone molecule itself.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for this compound? For long-term storage (months to years), the solid powder should be kept at -20°C. For short-term storage (days to weeks), 0-4°C is acceptable. If the compound is in solution, store it at -80°C.[4][5]

Q2: Does this compound need to be protected from light? Yes, absolutely. The 2-nitrobenzaldehyde portion of the molecule is photosensitive.[6][7] Store in an amber vial or a container wrapped in aluminum foil, and keep it in a dark location like a freezer or a light-proof cabinet.[8]

Q3: Is it better to store the compound as a solid or in solution? For long-term stability, storing the compound as a solid crystalline powder is preferable to storing it in solution or as an amorphous solid.[3][9] Radiation from radioactive isotopes can accelerate decomposition, but even for stable-labeled compounds, the solid state minimizes interactions and potential degradation pathways.[9]

Q4: Do I need to store it under an inert atmosphere? For maximum long-term stability, storing under an inert atmosphere such as argon or nitrogen is a best practice. This minimizes the risk of oxidation.[3][10] For routine short-term use, a well-sealed, airtight container is generally sufficient if opened infrequently.

Q5: The ¹³C and ¹⁵N labels are stable isotopes. Does this mean the compound won't degrade? The isotopic labels themselves are stable, but the organic molecule they are part of can still degrade.[11] The primary degradation pathways are chemical (e.g., hydrolysis, photodecomposition), not nuclear. Therefore, proper chemical storage practices are essential.

Part 2: Understanding the Degradation Pathways

To effectively prevent degradation, it is crucial to understand the chemical vulnerabilities of 2-Nitrobenzaldehyde Semicarbazone. The molecule is susceptible to three main degradation pathways: hydrolysis, photodecomposition, and thermal stress.

• Hydrolysis : The semicarbazone linkage (C=N-NH-CO-NH₂) is formed via a condensation reaction, which is reversible.[12][13] In the presence of water, particularly under acidic conditions, the molecule can hydrolyze back to its original components: 2-nitrobenzaldehyde and semicarbazide.[5][14] This is the most common degradation pathway for semicarbazones.

• Photodecomposition : Aromatic nitro compounds are well-known for their photoreactivity.[6][15] The ortho-nitrobenzaldehyde moiety is particularly susceptible to an intramolecular hydrogen atom transfer when exposed to light (especially UV), leading to a rearrangement that forms 2-nitrosobenzoic acid.[7][16] This transformation fundamentally alters the molecule and renders it useless as an internal standard.

• Thermal Stress : While the compound is relatively stable at ambient temperatures for short periods, elevated temperatures can accelerate both hydrolysis and other decomposition reactions.[10] The nitro group makes the aromatic ring electron-deficient and can contribute to thermal instability.[10][15]

Visualization of Degradation

The following diagram illustrates the primary chemical threats to the integrity of the compound.

Caption: Primary degradation pathways for 2-Nitrobenzaldehyde Semicarbazone.

Part 3: Troubleshooting Guide

This section addresses specific issues you might encounter, providing likely causes and actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Yellowing or color change of the solid compound.	1. Photodecomposition: Exposure to light has likely caused the formation of 2-nitrosobenzoic acid or other chromophoric byproducts.[16] 2. Oxidation: Minor oxidation from repeated exposure to air.	1. Discard the vial. The compound integrity is compromised. 2. Review storage procedures to ensure complete protection from light (e.g., use amber vials, store in a dark freezer).[8]
Unexpected peaks in LC-MS or HPLC analysis.	1. Hydrolysis: A peak corresponding to 2-nitrobenzaldehyde is a strong indicator of hydrolysis. 2. Contamination: Cross-contamination from lab equipment.	1. Confirm the identity of the extra peak(s) using a reference standard if available. 2. If degradation is confirmed, use a fresh, unopened vial of the standard. 3. Ensure solvents are anhydrous and free of acid contaminants.
Decreased signal intensity or poor peak shape over time.	1. Gradual Degradation: Slow breakdown due to suboptimal long-term storage (e.g., temperature fluctuations, moisture ingress). 2. Adsorption: The compound may be adsorbing to the surface of the storage container or analytical vial.	1. Perform a purity check on the stored material against a new standard. 2. Aliquot the standard into smaller, single-use amounts upon receipt to minimize freeze-thaw cycles and air exposure.[11] 3. Consider using silanized glass or polypropylene vials.
Difficulty dissolving the compound.	1. Polymerization/Degradation: The formation of insoluble degradation products. 2. Incorrect Solvent: The compound has limited solubility in some solvents.	1. Check the Certificate of Analysis for recommended solvents (e.g., DMSO, Methanol).[17] 2. If solubility has changed from previous batches, this is a strong indicator of degradation. Discard the material.

Troubleshooting Workflow

Caption: Decision workflow for troubleshooting compound stability.

Part 4: Recommended Storage Protocols & Best Practices

Adherence to these protocols will maximize the shelf-life and reliability of your 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ standard.

Protocol 1: Initial Receipt and Aliquoting

Rationale: The greatest risk of contamination and degradation comes from repeated opening of the main stock container. Aliquoting minimizes this risk.

• Upon receipt, visually inspect the container for an intact seal and note the date.[8]

• Allow the container to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture onto the cold solid.

• In a controlled, low-humidity environment (e.g., a glove box or a bench with low ambient humidity), weigh out appropriate single-use quantities into smaller, pre-labeled amber glass or polypropylene vials.

• (Optional Best Practice) Purge the headspace of the main container and each aliquot with an inert gas (argon or nitrogen) before sealing tightly.

• Place the main stock container and all aliquots into the appropriate storage temperature immediately.

Protocol 2: Long-Term and Short-Term Storage

Rationale: Different storage conditions are optimized for different usage timelines to balance stability with convenience.

Parameter	Long-Term Storage (Months - Years)	Short-Term Storage (Days - Weeks)	In-Solution Stock
Temperature	-20°C [5]	0 - 4°C [5]	-80°C [4]
Light	Must be stored in the dark (amber vial, in a box).[8]	Must be stored in the dark.	Must be stored in the dark.
Atmosphere	Inert gas (Ar, N₂) strongly recommended.[3][10]	Tightly sealed, airtight container.	Tightly sealed, airtight container.
Container	Amber glass vial with PTFE-lined cap.	Amber glass vial or polypropylene tube.	Amber glass vial with PTFE-lined cap.
Best Practice	Use aliquots to avoid accessing the main stock.	Use one aliquot at a time.	Prepare fresh dilutions from a concentrated stock.

Protocol 3: Verifying Compound Integrity (Self-Validating Check)

Rationale: Periodically verifying the purity of a stored standard ensures data quality and builds confidence in experimental results. This protocol uses HPLC-UV as an example.

• Prepare a Fresh Standard: Dissolve a small, accurately weighed amount of the stored standard in an appropriate solvent (e.g., methanol) to a known concentration (e.g., 1 mg/mL).

• HPLC-UV Analysis:

  • Column: Use a standard C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid) is a typical starting point.

  • Detection: Monitor at wavelengths relevant to the compound's chromophores (e.g., 254 nm and 300-350 nm). The nitroaromatic system has strong absorbance.[7]

• Data Interpretation:

  • Purity Assessment: Integrate the area of the main peak and any impurity peaks. Calculate the purity as (Area_MainPeak / Area_Total) * 100. A pure standard should be >98%.

  • Identify Degradants: Look for early-eluting peaks that could correspond to the more polar hydrolysis product (2-nitrobenzaldehyde) or other degradation products.

  • Compare to Certificate of Analysis: Compare the chromatogram to the one provided by the manufacturer to check for any new impurities.

By implementing these storage and verification protocols, researchers can ensure the long-term integrity of their 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ standard, leading to more reliable and reproducible scientific outcomes.

References

• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitroaromatic Compounds.
• D'Agostino, L. A., et al. (2016). Investigation of the effects of storage and freezing on mixes of heavy-labeled metabolite and amino acid standards. PubMed Central.
• George, M. V., & Scaiano, J. C. (n.d.). Photochemistry of o-nitrobenzaldehyde and related studies.
• Hussien, M. A., & Salama, H. M. (n.d.). Spectrophotometric study of stability constants of Semicarbazone-Cu(II)
• Moravek, Inc. (n.d.). How To Store And Dispose Of Radiolabeled Compounds.
• Moravek, Inc. (n.d.). How To Properly Store Your Radiolabeled Compounds.
• University of Glasgow. (n.d.).
• Bayly, R. J., & Evans, E. (1966). Stability and storage of compounds labelled with radioisotopes. Semantic Scholar.
• Li, G., et al. (2014). Semicarbazide - from state-of-the-art analytical methods and exposure to toxicity: a review. Food Additives & Contaminants: Part A.
• ResearchGate. (n.d.). Separation of ortho/meta isomers of nitrobenzaldehyde via 1,3-dioxolane....
• Smolecule. (n.d.). Buy 2-Nitrobenzaldehyde semicarbazone 13C,15N2.
• Ji, Y., et al. (n.d.). Photochemical transformation of o‐nitrobenzaldehyde to o‐nitrosobenzoic acid when subjected to ultraviolet light (365 nm) irradiation.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde Semicarbazone.
• Cordes, E. H., & Jencks, W. P. (n.d.). General Acid Catalysis of Semicarbazone Formation. Journal of the American Chemical Society.
• MDPI. (2022). Composite CdS/TiO2 Powders for the Selective Reduction of 4-Nitrobenzaldehyde by Visible Light.
• Scribd. (n.d.). Semicarbazone Handout.
• PCCP Physical Chemistry Chemical Physics. (2011). A comparative analysis of the UV/Vis absorption spectra of nitrobenzaldehydes.
• Wu, S., et al. (2025). A Novel Strategy for the Detection of Semicarbazide in Crustaceans.... OUCI.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2.
• ACS Publications. (n.d.).
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2 | Stable Isotope.
• Wu, S., et al. (2025). A Novel Strategy for the Detection of Semicarbazide in Crustaceans.... PubMed Central.
• Juárez, J. F., et al. (n.d.).
• MedKoo. (n.d.). 2-Nitrobenzaldehyde semicarbazone.
• Wikipedia. (n.d.). Semicarbazone.
• ChemicalBook. (n.d.). 2-NITROBENZALDEHYDE SEMICARBAZONE CAS#: 16004-43-6.
• Guidechem. (n.d.). 2-NITROBENZALDEHYDE SEMICARBAZONE CAS 16004-43-6 wiki.
• InvivoChem. (n.d.). 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1.
• Química Organica.org. (n.d.).
• ResearchGate. (n.d.). A New Approach to the Synthesis of 2-Nitrobenzaldehyde.
• CiteSeerX. (n.d.). A New Approach to the Synthesis of 2-Nitrobenzaldehyde.
• IJSDR. (n.d.). Novel Semicarbazone Derivatives: Synthesis, Characterization, and Antidiabetic Activity Assessment.
• ResearchGate. (n.d.). Chapter 25 The Use of Isotopically Labeled Compounds in Drug Discovery.
• Science and Education Publishing. (n.d.). Study of New Selective Reagent Acetophenone 2', 4'- Dihydroxy Semicarbazone....
• IJNRD. (n.d.).
• Chapman University. (n.d.). Guidelines for Chemical Storage.
• YouTube. (2021).
• ResearchGate. (n.d.).
• CSWAB.org. (n.d.).

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selecting the right column for 2-Nitrobenzaldehyde Semicarbazone analysis

Welcome to the dedicated support center for the analysis of 2-Nitrobenzaldehyde Semicarbazone. This guide is structured to provide researchers, analytical scientists, and drug development professionals with expert insights and practical solutions for common challenges encountered during chromatographic analysis. We will move from foundational knowledge of the analyte to a detailed, logic-driven approach for column selection and troubleshooting.

Section 1: Understanding the Analyte & Analytical Fundamentals

This section addresses the most common initial questions regarding 2-Nitrobenzaldehyde Semicarbazone and its analysis.

FAQ 1: What is 2-Nitrobenzaldehyde Semicarbazone and why is its analysis critical?

2-Nitrobenzaldehyde Semicarbazone (2-NP-SCA) is a derivative of semicarbazide.[1] Its primary significance in the scientific community stems from its use as a key metabolite marker for detecting the presence of Nitrofurazone, a banned antibiotic, in food products like farmed shrimp and crab.[1][2] The standard analytical method involves derivatizing the parent drug's metabolite with 2-nitrobenzaldehyde, making the reliable and sensitive quantification of 2-NP-SCA crucial for regulatory compliance and food safety.[3][4] It is also studied in various chemical synthesis and stability contexts.[5][6]

FAQ 2: What are the key physicochemical properties to consider for HPLC method development?

Understanding the analyte's properties is the first step in developing a robust analytical method. 2-NP-SCA possesses a combination of a non-polar nitroaromatic ring and a more polar semicarbazone functional group, placing it in the category of a moderately polar compound.

Property	Value / Description	Significance for HPLC
Molecular Formula	C₈H₈N₄O₃[7][8]	Basic information for mass spectrometry.
Molecular Weight	~208.17 g/mol [7][8][9]	Influences diffusion rates; suitable for standard HPLC pore sizes.
Solubility	Slightly soluble in Methanol and DMSO[7]; Very slightly soluble in water (0.27 g/L at 25°C)[10].	Dictates choice of sample diluent. A mismatch with the mobile phase can cause peak distortion.[11]
Polarity	Moderately polar, with both hydrophobic (benzene ring) and hydrophilic (semicarbazone, nitro group) regions.	Reversed-Phase (RP) chromatography is the most suitable separation mode.[11][12]
UV Absorbance	The nitroaromatic structure provides strong UV absorbance, making UV detection a viable option.[13][14]	A wavelength of around 254-285 nm is a good starting point for detection.[6][13][14]
Key Structural Features	Benzene Ring, Nitro Group, Semicarbazone Moiety.	The aromatic ring allows for potential π-π interactions with specific stationary phases. The semicarbazone group has hydrogen bond donors and acceptors.[10][14]

Section 2: A Logic-Driven Guide to HPLC Column Selection

Choosing the correct column is the most critical decision in method development. The following Q&A guide provides a systematic approach.

Q1: Which separation mode is the best fit for 2-Nitrobenzaldehyde Semicarbazone?

Answer: Reversed-Phase (RP) chromatography is the ideal choice.[11][12] In this mode, a non-polar stationary phase is used with a polar mobile phase (typically a mixture of water and acetonitrile or methanol). Given 2-NP-SCA's moderate polarity, it will be sufficiently retained on common RP phases, allowing for excellent control over elution by adjusting the mobile phase's organic content.

Q2: Which reversed-phase stationary phase should I start with? (C18 vs. Phenyl vs. Others)

Answer: While a C18 column is the universal workhorse, the unique structure of 2-NP-SCA makes other phases compelling alternatives for achieving optimal selectivity.

Stationary Phase	Mechanism & Strengths	Best For...	Potential Downsides
C18 (L1)	Hydrophobic Interactions. The industry standard, highly retentive, and widely available.[15]	A good universal starting point for initial method development. Best for separating analytes based on differences in hydrophobicity.[16]	May provide insufficient selectivity for structurally similar aromatic compounds. Can exhibit peak tailing for polar compounds due to residual silanol interactions.[15][17]
C8 (L7)	Hydrophobic Interactions. Less retentive than C18 due to the shorter alkyl chain.	Analytes that are too strongly retained on a C18 column. Faster analysis times are possible.	May not provide enough retention for more polar analytes, leading to elution near the solvent front.
Phenyl (L11)	Hydrophobic & π-π Interactions. The phenyl groups on the stationary phase can interact with the analyte's benzene ring.[14]	Highly Recommended. Offers alternative selectivity for aromatic and nitroaromatic compounds. Can significantly improve resolution between 2-NP-SCA and its structurally similar impurities.[15]	Selectivity is highly dependent on the mobile phase composition, especially the choice of organic modifier.
Polar-Embedded	Hydrophobic & Polar Interactions. Contains polar groups (e.g., amide, carbamate) embedded near the base of the alkyl chain.	Running methods with high aqueous content (>95% water) without phase collapse. Can offer unique selectivity and improved peak shape for polar analytes.[17]	May have different selectivity profiles compared to standard C18 phases, requiring re-optimization of the mobile phase.

Senior Scientist Recommendation: Start with a high-quality, end-capped C18 column. If resolution between the main peak and impurities is challenging, a Phenyl phase should be your next choice to exploit alternative π-π interaction mechanisms.

Q3: How do I choose the right column dimensions (Length, I.D., Particle Size)?

Answer: The choice of dimensions is a trade-off between resolution, analysis speed, and the HPLC system's capabilities (especially its pressure limit).

Dimension	Common Choices	Effect of Increasing the Value	Effect of Decreasing the Value
Length	50, 100, 150, 250 mm	Increases resolution, retention time, backpressure, and solvent consumption.[18]	Decreases resolution and analysis time. Ideal for high-throughput screening.[18]
Internal Diameter (I.D.)	4.6 mm (Standard), 2.1 mm (Narrow-bore)	Decreases sensitivity and is less susceptible to extra-column volume effects.	Increases sensitivity and reduces solvent consumption. Ideal for LC-MS applications but requires an optimized low-volume system.[16]
Particle Size	5 µm, 3 µm, <2 µm (UHPLC)	Decreases efficiency and backpressure.	Increases efficiency (sharper peaks) and backpressure significantly.[16]

Workflow for Column Selection

The following diagram outlines a logical workflow for selecting an appropriate column for your specific analytical needs.

Caption: Decision tree for initial HPLC column selection.

Section 3: Troubleshooting Guide for 2-NP-SCA Analysis

Even with the right column, challenges can arise. This section provides solutions to common problems in a direct Q&A format.

Q: My peak for 2-NP-SCA is tailing or showing poor symmetry. What should I do?

A: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase, or issues within the HPLC system itself.[17]

• Cause 1: Silanol Interactions: Residual silanol groups (Si-OH) on the silica surface can interact with the polar semicarbazone moiety, causing tailing.

  • Solution: Ensure you are using a modern, high-purity, end-capped C18 or Phenyl column. These columns have minimal active silanols.[17]

• Cause 2: Mobile Phase pH: The pH of your mobile phase can affect the ionization state of your analyte and the silanols.

  • Solution: Add a small amount of an acidic modifier, such as 0.1% formic acid, to the mobile phase. This will suppress the ionization of silanol groups and often leads to sharper peaks. This is also compatible with mass spectrometry.[14][19]

• Cause 3: Extra-Column Effects: Broadening can occur in tubing, connections, or the detector flow cell.

  • Solution: Minimize the length and diameter of all tubing between the injector, column, and detector. Ensure all fittings are properly made to avoid dead volume.[20]

• Cause 4: Column Contamination: Strongly retained compounds from previous injections can build up on the column head.

  • Solution: Install a guard column with the same stationary phase to protect the analytical column.[17] Implement a robust column flushing procedure after each analytical sequence.

Q: I am not getting enough retention. The peak is eluting too early.

A: This indicates that the analyte is moving through the column too quickly, which is a common and fixable issue.

• Cause 1: Mobile Phase is Too Strong: The organic content (acetonitrile or methanol) in your mobile phase is too high, reducing the interaction with the non-polar stationary phase.[21]

  • Solution: Systematically decrease the percentage of the organic solvent in your mobile phase. For an isocratic method, try reducing it in 5% increments. For a gradient, make the initial conditions weaker (less organic).

• Cause 2: Incorrect Column Choice: The stationary phase may not be retentive enough.

  • Solution: If you are using a C8, switch to a more retentive C18 column. If you are already using a C18, select one with a higher carbon load, which increases its hydrophobicity.

Q: My resolution is poor. How can I better separate 2-NP-SCA from a nearby impurity?

A: Poor resolution means the peaks are overlapping. Improving it requires enhancing the selectivity or efficiency of the separation.[22]

• Solution 1: Optimize Mobile Phase Selectivity:

  • Change Organic Modifier: If you are using acetonitrile, try substituting it with methanol, or vice-versa. These solvents have different properties and can alter the elution order and spacing of peaks.

  • Adjust Gradient Slope: In a gradient method, a shallower gradient (i.e., increasing the organic percentage more slowly) will increase run time but often dramatically improves the separation of closely eluting compounds.[21]

• Solution 2: Change Stationary Phase Selectivity: This is the most powerful way to improve resolution when mobile phase optimization fails.[15]

  • Switch to a Phenyl Column: If you are on a C18, moving to a Phenyl column introduces π-π interactions. Since 2-NP-SCA is aromatic, this change in mechanism can drastically alter its retention relative to non-aromatic or differently substituted aromatic impurities, often resolving the peaks.[14][15]

• Solution 3: Increase Efficiency:

  • Decrease Particle Size: Moving from a 5 µm to a 3 µm particle size column (or to a sub-2 µm for UHPLC) will produce sharper peaks, which can improve the separation between them. Be aware this will increase backpressure.[16]

Troubleshooting Logic Diagram

Caption: A logical flow for troubleshooting common HPLC issues.

Section 4: Experimental Protocol & References

Protocol: A Starting Point for Method Development

This protocol provides a robust starting point for the analysis of 2-Nitrobenzaldehyde Semicarbazone using Reversed-Phase HPLC with UV detection.

1. Sample Preparation:

• Accurately weigh and dissolve the 2-NP-SCA standard in a suitable solvent, such as methanol or acetonitrile, to create a stock solution (e.g., 1 mg/mL).

• Dilute the stock solution with the initial mobile phase composition (e.g., 70:30 Water:Acetonitrile) to a working concentration (e.g., 10 µg/mL).

• Filter the final sample through a 0.45 µm or 0.22 µm syringe filter before injection to prevent column blockage.[20]

2. Mobile Phase Preparation:

• Mobile Phase A: Deionized Water with 0.1% Formic Acid (v/v).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid (v/v).

• Filter both mobile phases through a 0.45 µm filter and degas thoroughly using sonication or vacuum filtration to prevent air bubbles in the system.[22]

3. HPLC Conditions:

• Column: Start with a C18 or Phenyl column (e.g., 150 mm x 4.6 mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C (use a column oven for stable retention times).

• UV Detection: 261 nm.[13]

• Gradient Program (Example):

  Time (min)	% Mobile Phase B (ACN + 0.1% FA)
  0.0	30
  15.0	80
  16.0	30

  | 20.0 | 30 |

4. System Suitability:

• Before running samples, perform at least five replicate injections of a standard solution.

• Calculate the relative standard deviation (RSD) for retention time and peak area. The RSD should typically be <1% for area and <0.5% for retention time to ensure system stability.

References

• 2-Nitrobenzaldehyde semicarbazone - National Analytical Corporation. (n.d.).
• HPLC Troubleshooting Guide. (n.d.).
• 2-NITROBENZALDEHYDE SEMICARBAZONE 16004-43-6 wiki - Guidechem. (n.d.).
• 2-NITROBENZALDEHYDE DERIVATIVE OF SEMICARBAZIDE - ChemBK. (2024, April 9).
• 2-Nitrobenzaldehyde semicarbazone | C8H8N4O3 | CID 6870110 - PubChem. (n.d.).
• Aqueous stability of semicarbazone conjugates. C18 HPLC chromatograms of (A) BAL-ODN probe 1 - ResearchGate. (n.d.).
• 2-Nitrobenzaldehyde semicarbazone VETRANAL, analytical standard 16004-43-6. (n.d.).
• Separation of Semicarbazide hydrochloride on Newcrom R1 HPLC column. (n.d.).
• Rapid determination of trace semicarbazide in flour products by high-performance liquid chromatography based on a nucleophilic substitution reaction. (2017). PubMed.
• 5 Troubleshooting Common HPLC Column Problems and Solutions. (2024, May 5). uHPLCs.
• 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 VETRANAL®, analytical standard. (n.d.). Sigma-Aldrich.
• 2-Nitrobenzaldehyde semicarbazone | acid hydrolysis | CAS#16004-43-6. (n.d.). MedKoo.
• 2-Nitrobenzaldehyde Semicarbazone. (n.d.). LGC Standards.
• Troubleshooting Problems With Poor HPLC Results Before Examining the Column. (2025, November 30). MicroSolv.
• Determination of semicarbazide in baby food by liquid chromatography/tandem mass spectrometry: interlaboratory validation study. (n.d.). PubMed.
• Troubleshooting in HPLC: A Review. (n.d.). IJSDR.
• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING LIQUID CHROMATOGRAPHIC METHOD OF A SEMICARBAZONE DERIVATIVE OF HIGH MEDICINAL. (n.d.). IJRPC.
• 2-Nitrobenzaldehyde Semicarbazone | Semicarbazide Derivative. (n.d.). MedChemExpress.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2 | Stable Isotope. (n.d.). MedChemExpress.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2-1 | CAS#: 957509-32-9 | derivative of Semicarbazide. (n.d.). InvivoChem.
• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). PharmaCores.
• A Rapid and Sensitive Method for Semicarbazide Screening in Foodstuffs by HPLC with Fluorescence Detection. (2025, August 6). ResearchGate.
• Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. (n.d.). MicroSolv.
• Introduction to LC Column Selection. (2023, November 13). YouTube.
• Separation of 2-Nitrobenzaldehyde on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• 2-Nitrobenzaldehyde semicarbazone-13C, 15N2 VETRANAL®, analytical standard. (n.d.). Sigma-Aldrich.
• HPLC Column Selection. (2013, May 1). LCGC International.
• HPLC Column Selection Guide. (n.d.). SCION Instruments.
• Choosing the Right HPLC Column: A Complete Guide. (n.d.). Phenomenex.
• Generation of semicarbazide from natural azine development in foods, followed by reaction with urea compounds. (2015, July 24). PubMed.
• 2-NITROBENZALDEHYDE SEMICARBAZONE | 16004-43-6. (n.d.). ChemicalBook.
• 2-Nitrobenzaldehyde semicarbazone-13C,15N2. (n.d.). MedchemExpress.com.
• Thin-Layer Chromatography. (n.d.).
• HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation. (n.d.). NIH.
• Experiment: Kinetic vs. Thermodynamic Control of Organic Reactions. (n.d.). Science Learning Center.

Sources

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• 2. chembk.com [chembk.com]
• 3. Determination of semicarbazide in baby food by liquid chromatography/tandem mass spectrometry: interlaboratory validation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Generation of semicarbazide from natural azine development in foods, followed by reaction with urea compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. ijrpc.com [ijrpc.com]
• 7. 2-Nitrobenzaldehyde Semicarbazone Analytical Standard at Best Price, Mumbai Supplier [nacchemical.com]
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• 9. 2-Nitrobenzaldehyde semicarbazone VETRANAL , analytical standard 16004-43-6 [sigmaaldrich.com]
• 10. Page loading... [wap.guidechem.com]
• 11. ijsdr.org [ijsdr.org]
• 12. HPLC Column Selection Guide [scioninstruments.com]
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• 14. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC - AppNote [mtc-usa.com]
• 15. m.youtube.com [m.youtube.com]
• 16. chromatographyonline.com [chromatographyonline.com]
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• 22. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]

handling and safety precautions for 2-Nitrobenzaldehyde Semicarbazone

Technical Support Center: 2-Nitrobenzaldehyde Semicarbazone

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with 2-Nitrobenzaldehyde Semicarbazone (CAS No. 16004-43-6). This compound is a critical analytical standard, primarily used as a derivatizing agent and marker for detecting residues of the banned nitrofuran antibiotic, Nitrofurazone, in food products via LC/MS analysis.[1][2] Given its importance in regulatory and safety testing, ensuring the integrity of the standard and the accuracy of experimental results is paramount. This guide provides in-depth, experience-driven answers to common questions and troubleshooting scenarios encountered during its handling, synthesis, and application.

Section 1: Core Safety and Handling Protocols

Safe handling is the bedrock of successful and reproducible research. This section addresses the fundamental safety precautions required when working with 2-Nitrobenzaldehyde Semicarbazone.

Q1: What are the primary hazards associated with 2-Nitrobenzaldehyde Semicarbazone and what immediate precautions should be taken?

A1: 2-Nitrobenzaldehyde Semicarbazone is classified as a hazardous substance and must be handled with appropriate care. The primary risks involve irritation and acute toxicity. According to the Globally Harmonized System (GHS), its hazard classifications are summarized below.[3][4]

Data Presentation: GHS Hazard Summary

Hazard Class	Code	Statement
Acute Toxicity, Oral	H302	Harmful if swallowed.[3][4]
Skin Corrosion/Irritation	H315	Causes skin irritation.[3][4]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.[3][4]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.[3][4]

| Hazardous to the Aquatic Environment | H410 | Very toxic to aquatic life with long lasting effects. |

Core Directive: Always consult the most recent Safety Data Sheet (SDS) before beginning work.[5] Engineering controls, such as a chemical fume hood, should be used to minimize inhalation of the dust.

Q2: What are the correct storage, handling, and disposal procedures?

A2: Proper storage is essential for maintaining the chemical integrity of the standard.

• Handling: Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety glasses with side shields or goggles, and a lab coat.[3] Avoid generating dust; if weighing the solid, do so in a ventilated enclosure or fume hood.[3] Wash hands thoroughly after handling.[3]

• Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3] For long-term stability, storage at -20°C is recommended.[6][7] The product should be stored locked up.[3]

• Disposal: Dispose of the compound and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Avoid release into the environment.

Q3: What is the appropriate first-aid response to an accidental exposure?

A3: In the event of an exposure, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If skin irritation persists, consult a physician.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention or call a poison control center.[3]

Section 2: Synthesis and Troubleshooting Guide

The most common laboratory application involving this compound, beyond its use as a standard, is its synthesis. This section provides a robust protocol and addresses the most frequent challenges encountered.

Q4: What is a reliable, step-by-step protocol for the synthesis of 2-Nitrobenzaldehyde Semicarbazone?

A4: The synthesis is a classic condensation reaction between 2-Nitrobenzaldehyde and Semicarbazide.[8] The following protocol is designed to be self-validating by explaining the rationale behind the key steps.

Experimental Protocol: Synthesis of 2-Nitrobenzaldehyde Semicarbazone

• Reagent Preparation:

  • Prepare a solution of 1.12 g of semicarbazide hydrochloride and 1.64 g of crystalline sodium acetate in 10 mL of water in a 50 mL flask.

  • Causality Insight: Semicarbazide is often supplied as its hydrochloride salt for stability. The reaction requires the free base of semicarbazide to act as a nucleophile. Sodium acetate, the salt of a weak acid and strong base, acts as a buffer. It deprotonates the semicarbazide hydrochloride to generate the free semicarbazide in situ while maintaining a slightly acidic pH, which is optimal for the reaction.[9]

• Aldehyde Addition:

  • In a separate beaker, dissolve 1.51 g of 2-Nitrobenzaldehyde in 10 mL of ethanol. Gentle warming may be required.

  • Add the ethanolic solution of 2-Nitrobenzaldehyde to the flask containing the semicarbazide solution.

• Reaction & Precipitation:

  • Shake the mixture vigorously. A precipitate of 2-Nitrobenzaldehyde Semicarbazone should begin to form almost immediately.

  • Heat the mixture in a water bath at 60-70°C for 15 minutes to ensure the reaction goes to completion.

  • Checkpoint: The solution should contain a substantial amount of yellow-green solid precipitate.[10]

• Isolation & Purification:

  • Cool the mixture in an ice bath to maximize crystallization.

  • Collect the crude product by suction filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold water, followed by a small amount of cold ethanol to remove any unreacted starting materials.

  • Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain pure, crystalline 2-Nitrobenzaldehyde Semicarbazone.

• Drying & Characterization:

  • Dry the purified crystals in a vacuum oven at a low temperature (<50°C) or in a desiccator.

  • Confirm the product's identity and purity by measuring its melting point (expected >238°C) and obtaining spectroscopic data (e.g., IR, NMR).[10]

Q5: My synthesis yield is low or the product is impure. How can I troubleshoot this?

A5: Low yield or impurity issues in this synthesis almost always trace back to one of four root causes: pH control, starting material quality, reaction conditions, or workup technique.

Caption: Troubleshooting workflow for 2-Nitrobenzaldehyde Semicarbazone synthesis.

• Issue: Incorrect pH: The reaction is highly pH-dependent.[9] If the medium is too acidic, the lone pair on the terminal nitrogen of semicarbazide becomes protonated, destroying its nucleophilicity. If too basic, the carbonyl carbon is less electrophilic.

  • Solution: Ensure the correct stoichiometry of sodium acetate to semicarbazide hydrochloride is used. The acetate is critical for buffering the reaction to the optimal pH range.

• Issue: Impure 2-Nitrobenzaldehyde: The primary starting material, 2-Nitrobenzaldehyde, can contain impurities from its own synthesis, such as isomers (3- or 4-nitrobenzaldehyde) or the over-oxidation product, 2-nitrobenzoic acid.[11] These impurities will not react to form the desired product and can interfere with crystallization.

  • Solution: Verify the purity of your 2-Nitrobenzaldehyde by melting point or spectroscopy before starting. If it is suspect, it can be purified by recrystallization or by forming a bisulfite adduct, which selectively isolates the aldehyde.[11]

• Issue: Incomplete Reaction: While the reaction is often fast, insufficient time or low temperatures can lead to an incomplete conversion.

  • Solution: Ensure all reagents are fully dissolved to maximize interaction. Gentle heating, as described in the protocol, can drive the reaction to completion.

Q6: Why is the terminal -NH₂ group of semicarbazide the one that reacts, and not the two amide -NH- groups?

A6: This is a classic question of relative nucleophilicity, explained by resonance theory. The lone pairs of electrons on the nitrogen atoms directly attached to the carbonyl group are delocalized through resonance with the electron-withdrawing oxygen atom. This delocalization makes them significantly less available and therefore less nucleophilic. The terminal -NH₂ group's lone pair is not involved in this resonance and is thus freely available to attack the electrophilic carbonyl carbon of the aldehyde.[12][13]

// Define the structure struct [label=<

H₂N	—	NH	—	C	—	NH₂
||
O

>];

// Labels nucleophilic_N [label="Nucleophilic\n(Reactive Site)", shape=plaintext, fontcolor="#34A853"]; non_nucleophilic_N [label="Non-Nucleophilic\n(Resonance Stabilized)", shape=plaintext, fontcolor="#EA4335"];

// Position labels {rank=same; struct;}

// Invisible nodes for positioning arrows node [width=0, height=0, label=""]; p1; p2;

// Edges to position labels edge [style=invis]; struct -> p1 -> p2;

// Visible edges from labels to structure edge [style=solid, constraint=false, color="#5F6368", arrowhead=curve]; nucleophilic_N -> struct [headlabel=" ", taillabel=" ", lhead="cluster_struct", labelangle=90, labeldistance=2]; non_nucleophilic_N -> struct [headlabel=" ", taillabel=" ", lhead="cluster_struct", labelangle=-90, labeldistance=2]; }

Caption: Nucleophilicity of nitrogen atoms in the semicarbazide molecule.

Section 3: Analytical and Application FAQs

This section addresses common questions related to the use of 2-Nitrobenzaldehyde Semicarbazone as an analytical standard.

Q7: What are the key physical properties I should use to confirm the identity of my synthesized compound?

A7: A combination of physical and spectroscopic data should be used for definitive identification. The table below lists the key properties.

Data Presentation: Physical & Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₈H₈N₄O₃	[1][10]
Molecular Weight	208.17 g/mol	[10]
Appearance	Yellow to Green Solid	[10]
Melting Point	>238 °C	[10]

| Solubility | Slightly soluble in DMSO and Methanol. Very slightly soluble in water (0.27 g/L at 25°C). |[1][10] |

Q8: I am using this compound as an analytical standard. How should I prepare and store stock solutions to ensure their stability and accuracy?

A8: The integrity of your analytical standard is critical for quantitative analysis.

• Solvent Selection: Due to its limited aqueous solubility, stock solutions are typically prepared in organic solvents. Methanol and Dimethyl Sulfoxide (DMSO) are common choices, though the compound is only slightly soluble in them.[10] Acetonitrile can also be used.[3] Always use high-purity, HPLC, or LC/MS-grade solvents.

• Preparation: Prepare stock solutions gravimetrically using a calibrated analytical balance. Use volumetric flasks (Class A) for accuracy. Gentle sonication can aid dissolution.

• Storage: Store stock solutions in amber glass vials to protect them from light, as nitroaromatic compounds can be photolabile. For long-term storage, keep solutions at -20°C or below.[7]

• Best Practices: Prepare a fresh set of working standards from the stock solution for each analytical run. Do not store dilute working standards for extended periods. Monitor the stock solution for any signs of precipitation or color change before use.

References

• 2-Nitrobenzaldehyde semicarbazone - national analytical corporation - chemical division. Google Search.
• 2-NITROBENZALDEHYDE SEMICARBAZONE 16004-43-6 wiki - Guidechem. Guidechem.
• 2-NITROBENZALDEHYDE SEMICARBAZONE - Safety D
• 2-Nitrobenzaldehyde semicarbazone | 1X25MG | C8H8N4O3 | 679161 | 16004-43-6. HPC Standards.
• 2-Nitrobenzaldehyde Semicarbazone | Semicarbazide Deriv
• 2-Nitrobenzaldehyde Semicarbazone|16004-43-6|MSDS - DC Chemicals. DC Chemicals.
• 2-Nitrobenzaldehyde semicarbazone | acid hydrolysis | CAS#16004-43-6 | MedKoo. MedKoo.
• 2-Nitrobenzaldehyde semicarbazone VETRANAL, analytical standard 16004-43-6. Sigma-Aldrich.
• 2-Nitrobenzaldehyde Semicarbazone | Others 12 | 16004-43-6 - InvivoChem. InvivoChem.
• 2-Nitrobenzaldehyde semicarbazone | C8H8N4O3 | CID 6870110 - PubChem. PubChem.
• Why is only one -NH2 in semicarbazide involved in the form
• Minimizing side reactions in the synthesis of 2-Nitrobenzaldehyde - Benchchem. BenchChem.
• Semicarbazone Handout | PDF - Scribd. Scribd.
• Semicarbazone - Wikipedia. Wikipedia.
• When semicarbazide reacts with a ketone (or aldehyde) to form semicarbazone... - Allen. Allen Institute.

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• 13. When semicarbazide reacts with a ketone (or aldehyde) to form semicarbazone. Only one nitrogen atom of semicarbazide acts as a nucleophile and attack the carbonyl carbon of the ketone. The product fo the reaction consequently is `R_(2)C=N- NH-CONH_(2)` rather than `R_(2)C=NCONH-NH_2`. what factor account for the fact that two nitrogen atoms of semicarbazide are relatively non nucleophilic ? [allen.in]

Technical Support Center: Ensuring Purity in 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Nitrobenzaldehyde Semicarbazone-13C,15N2. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions to help you maintain the integrity of your experiments by avoiding contamination.

Introduction

2-Nitrobenzaldehyde Semicarbazone, and its isotopically labeled analogue (13C,15N2), is a critical reagent and analytical standard, often used as a derivatizing agent for the detection of semicarbazide, a metabolite of the banned nitrofuran antibiotic, nitrofurazone.[1][2] In quantitative studies, particularly those employing isotope dilution mass spectrometry (IDMS), the purity of the labeled standard is paramount to achieving accurate and reproducible results.[3][4] Contamination, whether from the synthesis of the standard, laboratory environment, or during the analytical procedure, can lead to significant errors in quantification.

This guide provides a structured, question-and-answer approach to address potential sources of contamination at every stage of your experimental workflow.

Part 1: Purity and Handling of the Labeled Standard

This section focuses on ensuring the integrity of your 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 standard from the moment of its synthesis or procurement.

Q1: What are the potential sources of contamination during the synthesis of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2?

A1: Contamination during synthesis can arise from several sources, impacting the isotopic and chemical purity of the final product.

• Incomplete Reaction: The condensation reaction between 2-nitrobenzaldehyde and semicarbazide-13C,15N2 may not go to completion, leaving unreacted starting materials in the final product.[5]

• Side Reactions: 2-Nitrobenzaldehyde itself can undergo side reactions, such as oxidation to 2-nitrobenzoic acid, especially if reaction conditions are not carefully controlled.[6] The semicarbazide can also degrade.

• Isotopic Scrambling: While less common with stable isotopes, poor control over reaction conditions could theoretically lead to minor isotopic scrambling, although this is more of a concern in metabolic labeling experiments.[7]

• Contaminants in Starting Materials: Impurities in the initial 2-nitrobenzaldehyde or the labeled semicarbazide hydrochloride will be carried through the synthesis. It is crucial to start with highly pure precursors. A patent for the preparation of stable isotope 13C and 15N labeled semicarbazide hydrochloride outlines a method to achieve high purity.[8]

Q2: How can I purify the synthesized 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 to analytical grade?

A2: Achieving analytical-grade purity is essential. A multi-step purification process is often necessary.

• Recrystallization: This is a primary method for purifying solid organic compounds. The choice of solvent is critical. For semicarbazones, solvents like ethanol or methanol are often used for recrystallization to obtain a product with high purity and structural integrity.[9]

• Chromatography: For removing closely related impurities, such as isomers or degradation products, column chromatography is a powerful technique.

• Washing: Thoroughly washing the crystalline product with appropriate solvents can remove residual starting materials and soluble impurities.

Experimental Protocol: Recrystallization of 2-Nitrobenzaldehyde Semicarbazone-13C,15N2

• Solvent Selection: Empirically determine the best solvent or solvent mixture. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature. Ethanol or methanol are good starting points.[9]

• Dissolution: In a clean Erlenmeyer flask, dissolve the crude 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 in the minimum amount of hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals thoroughly under vacuum to remove all traces of solvent.

Q3: What are the best practices for storing 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 to prevent degradation?

A3: Proper storage is crucial to maintain the purity of your standard over time. The unlabeled compound is a yellow to green solid.[10]

• Temperature: Store the solid compound in a cool, dry, and dark place. For long-term storage, refrigeration or freezing (-20°C) is recommended.[11]

• Light Sensitivity: 2-Nitrobenzaldehyde and its derivatives can be light-sensitive.[12] Store in an amber vial or a container protected from light.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Solutions: If stored in solution, use high-purity solvents and store at low temperatures. Be aware that the stability in solution is generally lower than in solid form. Some suppliers recommend storing solutions at -80°C for up to 6 months and at -20°C for up to 1 month.[11]

Storage Condition	Recommendation	Rationale
Form	Solid (crystalline)	More stable than amorphous forms or solutions.
Temperature	-20°C for long-term storage.[11]	Slows down potential degradation reactions.
Light	Amber vials or dark container.	Prevents photochemical degradation.[12]
Atmosphere	Inert gas (Argon or Nitrogen).	Minimizes oxidation.
Solutions	Prepare fresh; if stored, use high-purity solvents and store at -80°C.[11]	Reduces the risk of solvent-mediated degradation and contamination.

Part 2: Preventing Contamination in the Laboratory Environment

This section provides guidelines for maintaining a clean laboratory environment to prevent the introduction of contaminants into your experiments.

Q4: How should I clean laboratory glassware to avoid trace-level contamination?

A4: Standard washing may not be sufficient for trace analysis. A rigorous cleaning protocol is essential.

• Initial Rinse: As soon as possible after use, rinse glassware with a suitable solvent to remove the bulk of any residues.

• Detergent Wash: Use a phosphate-free laboratory detergent.[13] Scrub all surfaces thoroughly with appropriate brushes.

• Tap Water Rinse: Rinse extensively with tap water to remove all traces of detergent.

• Acid Rinse: For removing inorganic residues, soak or rinse with a dilute acid solution (e.g., 10% HCl or HNO3).[14]

• Deionized Water Rinse: Rinse multiple times with high-purity deionized water.

• Drying: Allow glassware to air dry on a clean rack or dry in an oven. Ensure the oven is clean and used only for drying glassware.

Workflow for Cleaning Glassware for Trace Analysis

Caption: A rigorous glassware cleaning workflow for trace analysis.

Q5: What grade of solvents and reagents should I use for my experiments?

A5: The purity of your solvents and reagents is critical, especially for sensitive analytical techniques like LC-MS.

• Solvents: Always use LC-MS grade or equivalent high-purity solvents.[15] These solvents are filtered and tested for low levels of particulate matter, metal ions, and organic impurities that can cause background noise and ion suppression.[16][17]

• Reagents: Use analytical grade or higher purity reagents. Be mindful of additives in mobile phases, as they can be a source of contamination.

Part 3: Troubleshooting Contamination During Sample Preparation and Analysis

This section addresses common issues that can arise during the preparation of samples and their analysis, particularly by LC-MS/MS.

Q6: I am observing unexpected peaks in my LC-MS/MS analysis. What are the likely sources of this contamination?

A6: Unexpected peaks can originate from various sources. A systematic approach is needed for identification.

• Cross-Contamination: Ensure proper laboratory hygiene to prevent cross-contamination between samples.[18][19] This includes using clean pipette tips for each sample and avoiding carryover in the autosampler.

• Leachables: Plasticizers (e.g., phthalates) can leach from plastic containers, pipette tips, and tubing. Use high-quality polypropylene or glass containers where possible.

• Solvent Impurities: Even high-purity solvents can become contaminated over time. Use fresh solvents and do not top up solvent bottles. Impurities in mobile phase additives can also be a source.[17]

• Ghost Peaks: These can arise from the accumulation of contaminants on the analytical column from previous injections, which then elute during a gradient run. Regular column flushing and the use of a guard column can help mitigate this.[7]

Q7: My quantitative results are inconsistent. Could this be due to isotopic dilution issues?

A7: Inconsistent quantification in isotope dilution mass spectrometry (IDMS) can often be traced back to issues with the internal standard.

• Inaccurate Concentration of the Labeled Standard: The concentration of your 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 stock solution must be known accurately. Any error in this concentration will directly translate to an error in your final results.

• Isotopic Purity of the Standard: The isotopic enrichment of the labeled standard must be high and well-characterized. The presence of unlabeled analyte in the labeled standard will lead to an underestimation of the analyte in the sample.[13]

• Incomplete Equilibration: It is crucial that the labeled internal standard is completely equilibrated with the analyte in the sample before any extraction or cleanup steps.[2]

Troubleshooting Workflow for Inconsistent IDMS Results

Caption: A decision tree for troubleshooting inconsistent IDMS results.

Q8: I am experiencing signal suppression in my ESI-MS analysis. How can I mitigate this?

A8: Ion suppression is a common phenomenon in electrospray ionization (ESI) where the ionization of the analyte of interest is reduced by co-eluting compounds from the sample matrix.[20][21]

• Improve Chromatographic Separation: Optimize your LC method to separate the 2-Nitrobenzaldehyde Semicarbazone from interfering matrix components. This can involve changing the column, mobile phase, or gradient profile.

• Enhance Sample Cleanup: Implement more rigorous sample preparation techniques, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove matrix components prior to analysis.[22]

• Dilute the Sample: If the concentration of interfering species is high, diluting the sample can reduce ion suppression, although this may also decrease the signal of your analyte.

• Use a Different Ionization Technique: If ion suppression remains a significant issue, consider using an alternative ionization method, such as atmospheric pressure chemical ionization (APCI), which can be less susceptible to matrix effects for certain compounds.

References

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• Isotope dilution mass spectrometry as an independent assessment method for mass measurements of milligram quantities of aqueous. (2022). ScienceDirect. Retrieved January 5, 2026, from [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? (n.d.). SciSpace. Retrieved January 5, 2026, from [Link]

• Development and Validation of a Novel Isotope Dilution-Ultraperformance Liquid Chromatography-Tandem Mass Spectrometry Method for Serum C-Peptide. (2025). PubMed. Retrieved January 5, 2026, from [Link]

• 2-Nitrobenzaldehyde semicarbazone. (n.d.). National Analytical Corporation. Retrieved January 5, 2026, from [Link]

• Best practices for handling chemical reagents to prevent cross-contamination. (n.d.). Quimivita. Retrieved January 5, 2026, from [Link]

• Tips for Preparing Calibration Curve Standards and Avoiding Sources of Error. (n.d.). Restek. Retrieved January 5, 2026, from [Link]

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• Ion Suppression and ESI. (n.d.). University of Waterloo Mass Spectrometry Facility. Retrieved January 5, 2026, from [Link]

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. (n.d.). PMC. Retrieved January 5, 2026, from [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.). Waters Corporation. Retrieved January 5, 2026, from [Link]

• Guideline on Isotope Dilution Mass Spectrometry. (2017). OSTI.gov. Retrieved January 5, 2026, from [Link]

• An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. (2024). Journal of Analytical Atomic Spectrometry. Retrieved January 5, 2026, from [Link]

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• THE. REACTIONS OP SEMICARBAZONES, THIOSBMICARBAZONBS AMD RELATED COMPOUNDS, IMCLTJDIMG THE ACTION OF AMINES ON AMINOCARBOCARBAZO. (n.d.). University of Glasgow. Retrieved January 5, 2026, from [Link]

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• Effect of ionization suppression by trace impurities in mobile phase water on the accuracy of quantification by high-performance liquid chromatography/mass spectrometry. (2025). ResearchGate. Retrieved January 5, 2026, from [Link]

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• Novel Semicarbazone Derivatives: Synthesis, Characterization, and Antidiabetic Activity Assessment. (n.d.). IJSDR. Retrieved January 5, 2026, from [Link]

• Generation of semicarbazide from natural azine development in foods, followed by reaction with urea compounds. (2015). PubMed. Retrieved January 5, 2026, from [Link]

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Reference Data & Comparative Studies

The Definitive Guide to High-Integrity Analytical Method Validation: A Comparative Study Using ¹³C,¹⁵N₂-Labeled Semicarbazide

For researchers, scientists, and drug development professionals, the integrity of quantitative data is the bedrock of discovery and regulatory compliance. In the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS), achieving accuracy and precision is a constant challenge due to inherent variabilities in sample preparation, instrument performance, and matrix effects.[1] This guide provides an in-depth technical comparison of internal standard selection for the validation of a sensitive analytical method, focusing on the quantification of semicarbazide (SEM)—a critical marker for the banned nitrofuran antibiotic, nitrofurazone.[2]

We will dissect the validation of an LC-MS/MS method, highlighting the superior performance of a stable isotope-labeled internal standard, specifically Semicarbazide-¹³C,¹⁵N₂, which is derivatized alongside the analyte with 2-Nitrobenzaldehyde. This guide moves beyond a simple recitation of protocols to explain the fundamental causality behind experimental choices, empowering you to build more robust and defensible analytical methods.

The Cornerstone of Quantitative Analysis: The Ideal Internal Standard

The principle of using an internal standard (IS) is to introduce a reference compound at a known concentration to all samples, calibrants, and quality controls.[3] The final analyte concentration is calculated from the ratio of the analyte's response to the IS's response, effectively normalizing for variations that occur during the analytical workflow.[4]

However, not all internal standards are created equal. The ideal IS should be a perfect chemical and physical mimic of the analyte.[5] This ensures it experiences the exact same losses during extraction, the same degree of ion suppression or enhancement in the mass spectrometer source, and the same chromatographic behavior.[5][6] Stable Isotope-Labeled (SIL) internal standards are the closest embodiment of this ideal and are the gold standard for quantitative mass spectrometry.[6][7]

Comparative Analysis: Why ¹³C,¹⁵N₂ Labeling Surpasses Alternatives

The choice of isotopic label is a critical decision. While deuterated (²H) standards are common due to lower cost, they possess inherent disadvantages compared to heavy-atom labels like Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N).[6][8]

¹³C,¹⁵N₂-Labeled IS vs. Deuterated (²H) IS

The primary drawback of deuteration stems from the physicochemical differences between hydrogen and its heavier isotope. This can lead to two significant problems:

• The Isotope Effect & Chromatographic Shift: The C-²H bond is slightly stronger than the C-¹H bond, which can cause deuterated compounds to elute slightly earlier in reversed-phase chromatography.[1][5][6] This separation, even if minor, means the analyte and the IS can emerge from the column into the mass spectrometer's ionization source at slightly different times. If a region of matrix interference co-elutes precisely between them, the analyte and the IS will experience different degrees of ion suppression, compromising quantification.[1] ¹³C and ¹⁵N-labeled standards, conversely, have virtually identical chromatographic behavior to their native counterparts, ensuring they co-elute perfectly and provide the most accurate correction for matrix effects.[5][6][9]

• Isotopic Instability: Deuterium atoms, particularly those on labile sites like hydroxyl (-OH) or amine (-NH) groups, can exchange with hydrogen atoms from the surrounding solvent or matrix.[9] This can lead to a loss of the labeled signal and inaccurate results. ¹³C and ¹⁵N labels are incorporated into the stable carbon or nitrogen backbone of the molecule and are not susceptible to this exchange.[5]

¹³C,¹⁵N₂-Labeled IS vs. Structural Analog IS

A structural analog is a molecule that is chemically similar but not identical to the analyte. While better than no internal standard, it is an imperfect solution. Because its chemical structure is different, it will have different extraction efficiencies, chromatographic retention times, and ionization efficiencies.[4][7] A SIL IS, being chemically identical, perfectly mirrors the analyte's behavior in all these aspects. Experimental data has shown that replacing a well-functioning structural analog with a SIL IS can significantly improve the precision of an assay.[7]

Performance Comparison Summary

Feature	¹³C,¹⁵N₂-Labeled IS (e.g., [¹³C,¹⁵N₂]-SEM)	Deuterated (²H) IS	Structural Analog IS
Chemical Identity	Identical to analyte	Nearly identical	Similar, but different
Co-elution	Perfect co-elution[5][6]	Potential for chromatographic shift[1]	Different retention time
Matrix Effect Correction	Most effective and reliable[6][10]	Can be compromised by chromatographic shifts[1]	Inconsistent and unreliable
Isotopic Stability	Highly stable, no exchange[5]	Potential for H/D exchange[9]	Not applicable
Accuracy & Precision	Highest achievable	Good, but potentially compromised	Lower than SIL IS
Cost	Higher	Lower than ¹³C/¹⁵N	Generally lowest

Visualizing the Logic of Stable Isotope Dilution

The following diagram illustrates the core principle of why a co-eluting stable isotope-labeled internal standard provides superior correction for analytical variability.

Caption: Logic of Stable Isotope Dilution Analysis (SIDA).

Experimental Validation: Quantification of Semicarbazide in Food Matrices

This section details a validated LC-MS/MS method for the determination of semicarbazide (SEM) in complex food matrices, such as baby food.[11][12] The method's robustness is anchored by the use of [¹³C,¹⁵N₂]-Semicarbazide as the internal standard.

A critical aspect of this method is that the analyte (SEM) and the internal standard ([¹³C,¹⁵N₂]-SEM) are both derivatized with 2-nitrobenzaldehyde (2-NBA) after the IS is added to the sample. This creates their respective stable derivatives, NP-SEM and ¹³C,¹⁵N₂-NP-SEM, ensuring that any variability in the derivatization reaction efficiency is also corrected for.

Analytical Workflow Diagram

Caption: Workflow for Semicarbazide (SEM) Analysis.

Step-by-Step Experimental Protocol

This protocol is synthesized from validated methods reported in peer-reviewed literature.[11][12]

• Sample Preparation & IS Spiking:

  • Weigh 1.0 g of the homogenized sample into a centrifuge tube.

  • Add a precise volume of [¹³C,¹⁵N₂]-Semicarbazide internal standard working solution. The goal is to achieve a concentration similar to the expected analyte concentration.

• Extraction and Derivatization:

  • Add 5 mL of 0.1 M Hydrochloric Acid (HCl).

  • Add 100 µL of 5 mM 2-Nitrobenzaldehyde (in DMSO).

  • Vortex thoroughly and incubate overnight (approx. 12 hours) at room temperature to allow for complete hydrolysis and derivatization.[2]

• Neutralization and Cleanup:

  • Neutralize the extract with an appropriate base (e.g., 0.1 M NaOH).

  • Condition a solid-phase extraction (SPE) cartridge (e.g., a polymeric reversed-phase sorbent).

  • Apply the neutralized extract to the SPE cartridge.

  • Wash the cartridge to remove interferences (e.g., with water and methanol/water mixtures).

• Elution and Concentration:

  • Elute the derivatized analyte (NP-SEM) and internal standard ([¹³C,¹⁵N₂]-NP-SEM) from the SPE cartridge with ethyl acetate.[2]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection (e.g., 1 mL of acetonitrile/water).

• LC-MS/MS Analysis:

  • Chromatography: Perform separation on a C18 reversed-phase column with a gradient elution program.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

    • NP-SEM (Analyte): Monitor transitions such as m/z 209 -> 166 (quantification) and 209 -> 134 (confirmation).[2]

    • ¹³C,¹⁵N₂-NP-SEM (IS): Monitor the corresponding transition, e.g., m/z 212 -> 168.[2]

Performance Data from Validated Methods

The following tables summarize the performance characteristics of this method as reported in interlaboratory validation studies, demonstrating its suitability for regulatory food control.[11][12]

Table 1: Method Detection, Quantification, and Linearity

Parameter	Performance	Source(s)
Limit of Detection (LOD)	0.1 µg/kg	[11][12]
Limit of Quantification (LOQ)	0.25 µg/kg	[11][12]
Linearity Range	0.1 ng/mL to 80 ng/mL	[11][12]

Table 2: Accuracy and Precision Across Different Matrices

Matrix	Spiking Level (ng/g)	Mean Recovery (%)	Repeatability (RSDr, %)	Reproducibility (RSDR, %)	Source(s)
Apple Puree	~3, 10, 30	88.8 - 106.1	4.2 - 6.9	16.6 - 24.3
Rice Pudding	~3, 10, 30	88.8 - 106.1	4.2 - 6.9	16.6 - 24.3
Meat/Vegetable Meal	~3, 10, 30	88.8 - 106.1	4.2 - 6.9	16.6 - 24.3
Various Baby Foods	N/A	87.8 - 107.2	0.2 - 9.1	N/A	[11][12]

These results, generated across multiple laboratories and in diverse and challenging food matrices, underscore the method's robustness. The excellent recovery and precision are directly attributable to the effective compensation for matrix effects and procedural losses provided by the co-eluting, heavy-atom stable isotope-labeled internal standard.[2]

Conclusion

The validation of an analytical method is a rigorous process that demonstrates its fitness for a specific purpose. For high-stakes quantitative analysis by LC-MS/MS, particularly in complex biological or food matrices, the choice of internal standard is arguably one of the most critical factors influencing data quality.

This guide has demonstrated, through established principles and supporting experimental data, the clear superiority of using a ¹³C,¹⁵N₂-labeled internal standard over deuterated or structural analog alternatives. The use of [¹³C,¹⁵N₂]-Semicarbazide in the analysis of its corresponding analyte provides a self-validating system that corrects for nearly all sources of analytical variability, from extraction to detection. For laboratories aiming to produce the most accurate, precise, and defensible data, the investment in a heavy-atom stable isotope-labeled internal standard is not merely a preference—it is a scientific imperative.

References

• Baty, et al. LC–MS/MS Analysis - for Semicarbazide in Food. August 2014. Available at: [Link]

• D'Addona, L., et al. Analysis of semicarbazide in baby food by liquid chromatography tandem mass spectrometry (LC-MS-MS)--in-house method validation. Journal of Chromatography A, 1077(2), 151-158 (2005). Available at: [Link]

• ResearchGate. Analysis of semicarbazide in baby food by liquid chromatography tandem mass spectrometry (LC-MS-MS) - In-house method validation. Available at: [Link]

• de Boer, D., & Wieling, J. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407 (2005). Available at: [Link]

• De la Calle, B., et al. Determination of semicarbazide in baby food by liquid chromatography/tandem mass spectrometry: interlaboratory validation study. Journal of AOAC International, 90(2), 529-537 (2007). Available at: [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available at: [Link]

• ResearchGate. Determination of Semicarbazide in Baby Food by Liquid Chromatography/Tandem Mass Spectrometry: Interlaboratory Validation Study. Available at: [Link]

• World Organisation for Animal Health (WOAH). Guidelines for the validation of analytical methods used in residue studies in animal tissues. Available at: [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Available at: [Link]

• Wang, Y., et al. A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Foods, 13(3), 478 (2024). Available at: [Link]

• Watanabe, E., et al. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables. Journal of Pesticide Science, 49(2), 65-76 (2024). Available at: [Link]

• LGC Standards. USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Available at: [Link]

• Schenck, F. J., & Wong, J. W. Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International, 30(7), 376-386 (2017). Available at: [Link]

• ResearchGate. Development and validation of a method for the confirmation of nicarbazin in chicken liver and eggs using LC-electrospray MS-MS according to the revised EU criteria for veterinary drug residue analysis. Available at: [Link]

• European Medicines Agency. VICH GL49. Guidelines on validation of analytical methods used in residue depletion studies. November 2009. Available at: [Link]

• Khaled, A., et al. Development and validation of a fully automated solid phase microextraction high throughput method for quantitative analysis of multiresidue veterinary drugs in chicken tissue. Analytica Chimica Acta, 1056, 34-46 (2019). Available at: [Link]

• U.S. Food and Drug Administration. GFI #208 - VICH GL49 - Validation of Analytical Methods. Available at: [Link]

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A Researcher's Guide to Carbonyl Analysis: The Classic Workhorse vs. The Quantitative Gold Standard

A Comparative Analysis of 2,4-Dinitrophenylhydrazine (DNPH) and Stable Isotope Dilution using 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

For researchers, scientists, and drug development professionals, the accurate detection and quantification of carbonyl compounds—aldehydes and ketones—is a critical task. These molecules are ubiquitous, acting as key intermediates in chemical synthesis, biomarkers of oxidative stress in biological systems, and regulated pollutants in environmental science.[1] However, their inherent volatility and poor ionization efficiency present significant analytical challenges.[2][3] Chemical derivatization is therefore not just an option, but a necessity to enhance chromatographic separation and detection sensitivity.

This guide provides an in-depth comparison of two fundamentally different approaches to carbonyl analysis. We will first examine the well-established, broad-spectrum derivatization method using 2,4-Dinitrophenylhydrazine (DNPH), a technique enshrined in numerous regulatory protocols.[4] We will then contrast this with the modern, high-precision quantitative strategy of stable isotope dilution (SID) mass spectrometry, using the analysis of semicarbazide with its labeled internal standard, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, as a prime example.

The Established Standard: 2,4-Dinitrophenylhydrazine (DNPH)

For decades, DNPH has been the go-to reagent for the general detection of aldehydes and ketones. Its utility is rooted in a straightforward and reliable chemical reaction.

Mechanism of Action: A Classic Condensation

DNPH reacts with the carbonyl group of an aldehyde or ketone in an acid-catalyzed nucleophilic addition-elimination reaction.[5][6] The nucleophilic -NH₂ group of the hydrazine attacks the electrophilic carbonyl carbon. This is followed by the elimination of a water molecule to form a stable, brightly colored 2,4-dinitrophenylhydrazone derivative.[7] This reaction is robust and effective for a wide range of carbonyl compounds.

Caption: DNPH derivatization of a generic carbonyl compound.

Analytical Workflow

The DNPH method is integral to many standardized environmental testing protocols, such as U.S. EPA Method TO-11A for air analysis.[4][8] The typical workflow involves drawing air through a solid adsorbent cartridge coated with acidified DNPH. The carbonyls are trapped and derivatized simultaneously.[9] For liquid or solid samples, the process involves extraction followed by reaction with a DNPH solution.[10][11]

The resulting hydrazone derivatives are then eluted from the cartridge, typically with acetonitrile, and analyzed by High-Performance Liquid Chromatography (HPLC) with a UV detector set to approximately 360 nm, where the dinitrophenyl group provides a strong chromophore.[12][13]

Caption: General analytical workflow for DNPH-based analysis.

Performance and Limitations

Advantages:

• Broad Applicability: Reacts with a wide array of aldehydes and ketones.[10]

• Well-Established: Supported by numerous validated regulatory methods (e.g., EPA TO-11A, 8315A).[1][4][10]

• Cost-Effective: The reagent and required instrumentation (HPLC-UV) are relatively inexpensive and widely available.

• Excellent for UV Detection: The derivatives are strong chromophores, leading to good sensitivity with UV detectors.[14]

Disadvantages:

• Reagent Purity: DNPH reagent is often contaminated with background levels of carbonyls, necessitating purification by recrystallization and rigorous blank correction.[10][15]

• Safety Concerns: DNPH is a shock-sensitive explosive when dry and must be handled with care, usually supplied wet.[6][16]

• Interferences: The method is susceptible to negative interference from ozone and nitrogen dioxide in air sampling, often requiring the use of an ozone scrubber.[9][17]

• Isomer Formation: The reaction can produce syn and anti geometric isomers of the hydrazone, which may result in split or broadened chromatographic peaks, complicating quantification.

• Derivative Stability: While generally stable, the stability of some DNPH derivatives can be compromised under certain storage conditions, such as very low temperatures (-70 °C).[18][19]

The Gold Standard: Stable Isotope Dilution using an ILIS

A common misconception is that 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is a derivatizing agent. It is, in fact, an Isotopically Labeled Internal Standard (ILIS) .[20][21] This compound is the ideal tool for the highly accurate quantification of its unlabeled analogue, 2-Nitrobenzaldehyde Semicarbazone (2-NBA-SC), by LC-MS/MS. 2-NBA-SC itself is the derivative formed between the target analyte, semicarbazide (a marker for the banned antibiotic nitrofurazone), and the derivatizing agent 2-nitrobenzaldehyde.[22]

This positions the comparison not as one reagent versus another, but as a comparison of analytical philosophies: a general derivatization method versus a highly specific, quantitative stable isotope dilution (SID) method.

Principle of Stable Isotope Dilution (SID)

The SID method is the gold standard for quantitative analysis in mass spectrometry.[23] It operates on a simple, powerful principle: an ILIS is a perfect mimic of the target analyte. It has the same chemical structure and properties, but a different mass due to the incorporation of heavy isotopes (e.g., ¹³C, ¹⁵N).[24]

The analytical workflow involves adding a precise, known amount of the ILIS to the sample at the very beginning of the process. The ILIS and the native analyte experience the exact same conditions—and the same potential for loss—during extraction, cleanup, and derivatization. In the mass spectrometer, the two compounds are easily distinguished by their mass difference. Quantification is based on the ratio of the native analyte's signal to the ILIS's signal. This ratio remains constant regardless of sample loss or matrix-induced signal suppression/enhancement, leading to exceptionally accurate results.[23][25]

Caption: Principle of Stable Isotope Dilution (SID) analysis.

Performance and Considerations

Advantages:

• Unmatched Accuracy and Precision: Corrects for both procedural losses and matrix effects (ion suppression or enhancement), which are major sources of error in MS analysis.[23]

• High Specificity: The use of tandem mass spectrometry (MS/MS) with techniques like Multiple Reaction Monitoring (MRM) provides exceptional selectivity, minimizing interferences.

• Enhanced Trustworthiness: As the ILIS co-elutes with the analyte, it serves as a self-validating system for retention time and corrects for variations in instrument response.

• High Sensitivity: Modern LC-MS/MS systems can achieve extremely low limits of detection.

Disadvantages:

• High Cost: The synthesis of custom isotopically labeled standards is expensive.[23]

• Limited Availability: A specific ILIS is required for each analyte you wish to quantify with the highest accuracy.

• Requires Advanced Instrumentation: Necessitates access to an LC-MS/MS system, which is a significant investment in terms of cost and operator expertise compared to HPLC-UV.

Performance Comparison: DNPH vs. SID with ILIS

Feature	2,4-Dinitrophenylhydrazine (DNPH) Method	Stable Isotope Dilution (SID) with ILIS
Principle	General chemical derivatization of carbonyls.	Quantification by ratiometric analysis against a co-eluting, mass-shifted analogue of the analyte.
Primary Application	Broad screening, semi-quantitative and quantitative analysis of a wide range of carbonyls.	High-accuracy, high-precision absolute quantification of a specific target analyte.
Instrumentation	HPLC with UV/Vis Detector.	Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).
Selectivity	Moderate; based on chromatographic retention time and UV absorbance. Susceptible to co-eluting interferences.	Very High; based on retention time, precursor ion mass, and specific fragment ion masses (e.g., MRM).
Accuracy/Precision	Good; subject to errors from reagent blanks, incomplete reaction, derivative instability, and external calibration.	Excellent; corrects for sample preparation losses and matrix effects, providing the most accurate data possible.
Internal Standard	Typically uses an external standard curve or a different compound as an internal standard.	Uses an isotopically labeled version of the target analyte—the ideal internal standard.[24]
Cost	Low to moderate reagent and instrument cost.	High cost for labeled standards and instrumentation.
Common Use Cases	Environmental air monitoring (EPA TO-11A), industrial hygiene, qualitative carbonyl identification.[9][17]	Pharmacokinetic studies, clinical biomarker validation, food safety residue analysis, metabolomics.[20]

Experimental Protocols

Protocol 1: Carbonyl Analysis in Air via EPA Method TO-11A (DNPH)

This protocol is a condensed representation of the EPA standard method for determining formaldehyde and other carbonyls in ambient air.[4]

• Sampling Setup: Calibrate a personal sampling pump to a known flow rate (e.g., 0.5-1.5 L/min) using a representative DNPH-coated silica gel cartridge in line.[26]

• Sample Collection: Uncap a new DNPH cartridge and connect it to the calibrated pump. Draw a known volume of air through the cartridge for a specified duration (e.g., 120 minutes).

• Sample Storage: After sampling, cap the cartridge immediately, record all sampling data, and store at ≤4°C until analysis to ensure sample integrity.[8]

• Elution: In the lab, pass 5 mL of high-purity acetonitrile slowly through the cartridge to elute the DNPH-carbonyl derivatives into a volumetric flask. Adjust to final volume.

• Analysis: Analyze the eluate using a reverse-phase HPLC system with a C18 column and a UV detector set at 360 nm. Use a gradient of acetonitrile and water to separate the derivatives.[12]

• Quantification: Quantify the carbonyls by comparing peak areas to those of a multi-point external calibration curve prepared from certified DNPH-carbonyl standards.

Protocol 2: Semicarbazide Quantification in Tissue using 2-NBA Derivatization and ILIS

This protocol outlines a typical workflow for quantifying a specific analyte using stable isotope dilution LC-MS/MS.

• Sample Preparation: Homogenize a known weight of tissue (e.g., 1 gram) in a suitable buffer.

• Internal Standard Spiking: Add a precise volume of a known concentration of the 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ (ILIS) solution to the homogenate.[27]

• Hydrolysis & Derivatization: Add acid to release protein-bound semicarbazide, followed by the addition of the derivatizing agent, 2-nitrobenzaldehyde (2-NBA), in a suitable solvent. Incubate the mixture (e.g., 60°C for 1 hour) to form both the native 2-NBA-SC and the labeled 2-NBA-SC.

• Extraction: Perform a liquid-liquid or solid-phase extraction (SPE) to clean up the sample and isolate the derivatives from the matrix. Evaporate the solvent and reconstitute in the mobile phase.

• LC-MS/MS Analysis: Inject the sample onto an LC-MS/MS system. Use a C18 column to chromatographically separate the 2-NBA-SC derivative. In the mass spectrometer, monitor specific mass transitions (MRM) for both the native derivative and the ¹³C,¹⁵N₂-labeled ILIS.

• Quantification: Calculate the concentration of semicarbazide in the original sample based on the peak area ratio of the native analyte to the ILIS, referencing a calibration curve prepared in a similar manner.

Conclusion: Choosing the Right Tool for the Scientific Question

The choice between DNPH derivatization and a stable isotope dilution MS method is not a matter of which is "better," but which is appropriate for the analytical goal.

DNPH remains an indispensable tool for broad-spectrum screening and regulated monitoring. It is a cost-effective, robust, and well-understood method for answering the question: "What carbonyls are present and at what approximate concentration?" Its limitations are well-documented and can be managed with proper quality control.

The stable isotope dilution approach, exemplified by the use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, represents the pinnacle of quantitative accuracy. It is the definitive method for when the question is: "What is the exact, true concentration of this specific analyte in my complex sample?" For applications in drug development, clinical research, and food safety, where precision and trustworthiness are paramount, the investment in isotopically labeled standards and advanced instrumentation is not just justified, but essential for producing defensible, high-quality data.

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certificate of analysis for 2-Nitrobenzaldehyde Semicarbazone-13C,15N2 analytical standard

A Senior Application Scientist's Guide to Selecting and Utilizing Isotope-Labeled Analytical Standards for High-Stakes Quantitative Analysis

In the landscape of pharmaceutical development and regulatory compliance, the accuracy and reliability of analytical data are paramount. The quantification of impurities, metabolites, and residues requires not only sensitive instrumentation but, more critically, unimpeachable reference standards. This guide provides an in-depth comparison and practical workflow for the use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, a stable isotope-labeled (SIL) analytical standard, demonstrating its superiority over its unlabeled counterpart in high-sensitivity applications like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This standard is particularly relevant as a derivatized marker for detecting residues of the banned antibiotic nitrofurazone, where 2-Nitrobenzaldehyde is used to trap the metabolite, semicarbazide (SEM), from a sample matrix.[1][2] The resulting 2-Nitrobenzaldehyde Semicarbazone is the molecule that is ultimately measured. Using a SIL internal standard that is structurally identical to the analyte—differing only in mass—is the gold standard for mitigating matrix effects and ensuring the highest degree of quantitative accuracy.[1][3][4]

Deconstructing the Certificate of Analysis: A Comparative View

An analytical standard is only as reliable as the data that certifies its quality. A Certificate of Analysis (CoA) is a formal document that provides a batch-specific characterization of the material.[5] While pharmacopeial standards like those from USP provide the highest level of analytic rigor,[6][7] high-quality commercial standards are extensively characterized. Let's compare the key specifications for the SIL standard, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, with its unlabeled analogue.

Parameter	2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ (SIL Standard)	2-Nitrobenzaldehyde Semicarbazone (Unlabeled Standard)	Significance for the Analyst
Product Line	VETRANAL®, Analytical Standard[8]	VETRANAL®, Analytical Standard[9]	Indicates the material is produced and tested to meet stringent quality levels suitable for analytical applications.
Molecular Formula	C₇¹³CH₈N₂¹⁵N₂O₃[8]	C₈H₈N₄O₃[9]	The isotopic labeling in the SIL standard is clearly defined, involving one Carbon-13 and two Nitrogen-15 atoms.
Molecular Weight	211.15 g/mol [3][8]	208.17 g/mol [9][10]	The +3 Da mass shift is ideal for LC-MS/MS, preventing isotopic crosstalk between the analyte and the internal standard.
Identity Confirmation	InChI, SMILES String[8]	InChI, SMILES String[9]	Structural identity is confirmed using standardized chemical notation, typically verified by NMR and MS during manufacturing.
Purity (Typical)	≥98% (HPLC)	≥98% (HPLC)	High chemical purity is essential to prevent interference from impurities that could co-elute with the analyte.
Isotopic Purity	Typically >99 atom % ¹³C; >99 atom % ¹⁵N	Not Applicable	Critical Parameter. High isotopic purity ensures that the unlabeled contribution to the SIL standard's signal is negligible, which is vital for accurate quantification at low levels.
Primary Application	Internal standard for LC-MS/MS analysis[3][8][11]	Analytical reference standard for quantification[9]	The SIL standard is specifically designed to be an internal standard, whereas the unlabeled version is used to create the calibration curve.

The Rationale for a Stable Isotope-Labeled Internal Standard

In quantitative mass spectrometry, an internal standard (IS) is added at a known concentration to every sample, calibrator, and quality control sample. Its purpose is to correct for variations in sample preparation (e.g., extraction efficiency) and instrument response (e.g., injection volume, ionization suppression/enhancement).

An ideal IS co-elutes with the analyte and behaves identically during extraction and ionization. A SIL IS is the pinnacle of this concept because its physical and chemical properties are virtually identical to the unlabeled analyte, ensuring it experiences the same matrix effects.[4][12] The only difference is its mass, allowing the mass spectrometer to differentiate it from the analyte.

Caption: Workflow for quantification using a SIL internal standard.

Experimental Protocol: Quantification of 2-Nitrobenzaldehyde Semicarbazone

This protocol outlines a standard LC-MS/MS method for the quantification of 2-Nitrobenzaldehyde Semicarbazone in a complex matrix (e.g., extracted animal tissue) using its ¹³C,¹⁵N₂-labeled internal standard.

1. Preparation of Standards and Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of 2-Nitrobenzaldehyde Semicarbazone (unlabeled) and dissolve in 5 mL of methanol.

  • Accurately weigh ~5 mg of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ (SIL IS) and dissolve in 5 mL of methanol.

• Working Calibration Standards:

  • Perform serial dilutions of the unlabeled stock solution with 50:50 methanol:water to prepare a calibration curve (e.g., 1, 5, 10, 50, 100, 500 ng/mL).

• Internal Standard Spiking Solution (100 ng/mL):

  • Dilute the SIL IS stock solution with 50:50 methanol:water.

2. Sample Preparation

• To 100 µL of each extracted sample, calibrator, and blank, add 10 µL of the Internal Standard Spiking Solution (100 ng/mL).

• Vortex briefly to mix.

• Transfer to an autosampler vial for analysis.

  • Expert Insight: Adding the IS early in the sample preparation process (e.g., before extraction) is best practice to account for variability in recovery. This protocol assumes the sample has already been extracted and derivatized.

3. LC-MS/MS System and Conditions

• LC System: Standard HPLC or UPLC system.

• Column: A C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is a common choice for this type of molecule.[13][14]

• Mobile Phase A: Water with 0.1% Formic Acid.

  • Causality: Formic acid is used as a mobile phase modifier to improve peak shape and promote protonation for positive-ion electrospray ionization.[13][14]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer (QqQ).

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• MRM Transitions:

  • Analyte: Q1: 209.1 -> Q3: 135.1 (quantifier), 91.1 (qualifier).

  • SIL IS: Q1: 212.1 -> Q3: 138.1 (quantifier).

  • Trustworthiness: Monitoring a quantifier and a qualifier ion for the analyte provides an extra layer of identity confirmation. The ratio of these two transitions should be constant across all samples. The protonated molecular ion for the SIL standard is expected at m/z 212.1.[11]

Caption: The LC-MS/MS experimental workflow.

Conclusion: Ensuring Data Integrity

The choice of an analytical standard is a foundational decision that dictates the quality of quantitative results. As demonstrated, the 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ stable isotope-labeled standard offers a decisive advantage over its unlabeled counterpart when used as an internal standard. Its identical chemical behavior and distinct mass ensure the most accurate correction for matrix effects and system variability, providing the high level of trustworthiness required in drug development and safety testing.[6][7] By carefully selecting a well-characterized SIL standard and implementing a validated LC-MS/MS protocol, researchers can generate data that is not only precise but defensible.

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A Comparative Guide to the Accuracy and Precision of the 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ Method for Semicarbazide Quantification

For researchers, scientists, and drug development professionals engaged in the meticulous work of quantitative analysis, the choice of analytical methodology is paramount. This guide provides an in-depth, objective comparison of the 2-Nitrobenzaldehyde (2-NBA) Semicarbazone-¹³C,¹⁵N₂ method for the quantification of semicarbazide (SEM), a critical marker for the banned nitrofuran antibiotic, nitrofurazone. We will delve into the mechanistic underpinnings of this technique, present its performance characteristics, and contrast it with established and emerging alternative methods.

The illegal use of nitrofurazone in food-producing animals is a significant global food safety concern due to its potential carcinogenic properties.[1] As the parent drug is rapidly metabolized, regulatory monitoring relies on the detection of its stable, tissue-bound metabolite, semicarbazide.[2] The analytical challenge lies in the accurate and precise quantification of SEM at trace levels in complex biological matrices.

The 2-NBA derivatization method, coupled with the use of a stable isotope-labeled internal standard (2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂), has become a cornerstone of confirmatory analysis in this field.[3] This guide will elucidate why this method is trusted for its robustness and how it compares to other analytical strategies.

The 2-Nitrobenzaldehyde Derivatization Method: A Mechanistic Overview

The quantification of semicarbazide by LC-MS/MS is often hindered by its high polarity and low molecular weight, leading to poor retention on conventional reversed-phase chromatographic columns and potential matrix interference.[4] To overcome these challenges, a derivatization step is employed to enhance the analyte's chromatographic and mass spectrometric properties.[2]

The 2-NBA method involves the acid-catalyzed release of protein-bound semicarbazide from the sample matrix, followed by a condensation reaction with 2-nitrobenzaldehyde. This reaction forms a more hydrophobic and easily ionizable Schiff base, 2-nitrobenzaldehyde semicarbazone (NP-SEM).[2]

The use of an isotopically labeled internal standard, 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, is a critical component of this methodology.[5] This internal standard, which is chemically identical to the derivatized analyte but has a different mass, is spiked into the sample at the beginning of the workflow. It co-elutes with the derivatized SEM and experiences identical matrix effects, allowing for highly accurate and precise quantification by compensating for variations in sample preparation and instrument response.[3]

Caption: Experimental workflow for the 2-NBA derivatization method.

Performance Characteristics: Accuracy and Precision

The hallmark of a reliable analytical method lies in its validated performance. The 2-NBA Semicarbazone-¹³C,¹⁵N₂ method consistently demonstrates high accuracy (expressed as recovery) and precision (expressed as relative standard deviation, RSD).

Parameter	Performance Metric	Matrix	Reference
Accuracy (Recovery)	98.7% to 108.6%	Human Urine	[6][7]
88.9% to 107.3%	Various (Water, Milk, Honey, Urine, Muscle, Egg)	[8]
87.8% to 107.2%	Baby Food	[9]
Precision (RSD)	2.2% to 3.6%	Human Urine	[6][7]
Repeatability: 2.9% to 9.4%	Various	[8]
Within-laboratory reproducibility: 4.4% to 10.7%	Various	[8]

These data underscore the method's capability to deliver reliable and reproducible results across a range of challenging matrices, a critical requirement for regulatory compliance and food safety monitoring. The excellent recovery values indicate minimal analyte loss during sample preparation, while the low RSDs highlight the method's robustness and consistency.

Comparison with Alternative Methods

While the 2-NBA method is widely adopted, it is essential to consider its performance in the context of other available techniques.

2,4-Dinitrophenylhydrazine (DNPH) Derivatization

2,4-Dinitrophenylhydrazine (DNPH) is a classical derivatizing agent for carbonyl compounds, including aldehydes and ketones.[10] The reaction mechanism is similar to that of 2-NBA, involving the formation of a hydrazone.

Advantages of DNPH:

• Broad Applicability: DNPH reacts with a wide range of carbonyl compounds.

• Established Methodology: Numerous standardized methods, such as those from the EPA, utilize DNPH derivatization.

Disadvantages and Performance Comparison:

A significant drawback of the DNPH method is the formation of E and Z stereoisomers of the resulting hydrazones, which can lead to chromatographic peak splitting and potential inaccuracies in quantification if not properly resolved or accounted for.[10] While methods have been developed to address this, for instance, through reductive amination to a single derivative, this adds complexity to the analytical workflow.[10]

In terms of performance, optimized DNPH methods can achieve good recoveries. For example, a study on carbonyls in e-liquids reported recoveries above 85% after optimizing derivatization conditions. However, the potential for isomeric interference presents a challenge not typically encountered with the 2-NBA derivatization of semicarbazide.

Method	Key Advantage	Key Disadvantage	Typical Recovery
2-NBA	High specificity for primary amines; single derivative formed	Longer incubation times often required	88-109%
DNPH	Broad reactivity with carbonyls	Formation of E/Z stereoisomers	>85% (optimized)

Non-Derivatization Method: Hydrophilic Interaction Liquid Chromatography (HILIC)

An emerging alternative to derivatization-based methods is the direct analysis of underivatized semicarbazide using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry.[6] HILIC is a chromatographic technique that utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, enabling the retention of highly polar compounds like semicarbazide.

Advantages of HILIC:

• Simplified Workflow: Eliminates the time-consuming derivatization step, significantly reducing sample preparation time from approximately 18 hours to 3 hours.[6]

• Reduced Reagent Use: Avoids the need for derivatizing agents and associated reagents.[6]

• "Greener" Chemistry: Often uses less hazardous solvents compared to traditional methods.

Disadvantages and Performance Comparison:

While offering a streamlined workflow, the HILIC method may exhibit lower sensitivity compared to the conventional derivatization approach.

Parameter	2-NBA Derivatization Method	HILIC-MS/MS Method	Reference
Limit of Detection (LOD)	0.3 µg/kg	1.0 µg/kg	[6]
Limit of Quantification (LOQ)	0.8 µg/kg	3.0 µg/kg	[6]
Extraction Efficiency	-	78.2% to 95.4%	[6]

The choice between the 2-NBA derivatization and the HILIC method depends on the specific analytical requirements. For confirmatory analyses requiring the utmost sensitivity to meet stringent regulatory limits, the derivatization method remains the gold standard. However, for rapid screening or in high-throughput environments where a slightly higher detection limit is acceptable, the HILIC method presents a compelling and efficient alternative.

Experimental Protocols

To ensure scientific integrity and enable replication, detailed experimental protocols are provided below. These are based on methodologies published by regulatory bodies and in peer-reviewed literature.

Protocol 1: 2-Nitrobenzaldehyde Derivatization of Semicarbazide

This protocol is a composite of methods described by the FDA and in scientific literature.[2]

1. Sample Preparation and Hydrolysis: a. Weigh 2.0 g of homogenized sample into a 50 mL centrifuge tube. b. Spike the sample with an appropriate amount of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ internal standard solution. c. Add 10 mL of 0.125 M HCl. d. Add 200 µL of 100 mM 2-nitrobenzaldehyde solution in a suitable solvent (e.g., DMSO or methanol). e. Vortex the mixture for 30 seconds.

2. Derivatization: a. Incubate the sample overnight (approximately 16 hours) at 37°C in a shaking water bath.

3. Extraction: a. Cool the sample to room temperature. b. Neutralize the sample to a pH of approximately 7.4 with 1 M NaOH and 0.1 M K₂HPO₄. c. Add 5 mL of ethyl acetate, cap the tube, and vortex vigorously for 1 minute. d. Centrifuge at 4000 rpm for 10 minutes. e. Carefully transfer the upper organic layer (ethyl acetate) to a clean tube. f. Repeat the extraction with another 5 mL of ethyl acetate and combine the organic layers. g. Evaporate the combined extracts to dryness under a gentle stream of nitrogen at 50°C.

4. Reconstitution and Analysis: a. Reconstitute the residue in a suitable solvent mixture (e.g., 1:1 methanol:water). b. Filter the reconstituted sample through a 0.22 µm syringe filter into an LC-MS/MS vial for analysis.

Caption: Step-by-step 2-NBA derivatization protocol workflow.

Conclusion and Future Perspectives

The 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ method stands as a robust, accurate, and precise technique for the confirmatory analysis of semicarbazide in complex matrices. Its widespread adoption by regulatory agencies is a testament to its reliability. The use of a stable isotope-labeled internal standard is key to its success, effectively mitigating matrix effects and ensuring high-quality quantitative data.

While the DNPH method is a viable alternative for general carbonyl analysis, the potential for isomeric interferences makes the 2-NBA method more straightforward and less prone to error for semicarbazide quantification.

The emergence of non-derivatization techniques like HILIC-MS/MS offers a promising path towards faster and more environmentally friendly analyses. However, the current trade-off in sensitivity means that the 2-NBA derivatization method will likely remain the preferred choice for confirmatory purposes where the lowest possible detection limits are required.

For laboratories involved in drug development and food safety testing, a thorough understanding of the strengths and limitations of each method is crucial for selecting the most appropriate approach to meet their specific analytical needs and regulatory requirements.

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• Determination of semicarbazide residue in human urine samples using liquid chromatography-tandem mass spectrometry. (2020). PubMed. Retrieved January 6, 2026, from [Link]

• Optimization and comparison of 2,4-dinitrophenylhydrazine (DNPH) derivatization conditions for the determination of carbonyl compounds. (n.d.). CORESTA. Retrieved January 6, 2026, from [Link]

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• New Method of Analysis of Nitrofurans and Nitrofuran Metabolites in Different Biological Matrices Using UHPLC-MS/MS. (2017). NIH. Retrieved January 6, 2026, from [Link]

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• Semicarbazide Accumulation, Distribution and Chemical Forms in Scallop (Chlamys farreri) after Seawater Exposure. (2020). PMC - PubMed Central. Retrieved January 6, 2026, from [Link]

• TEST PROCEDURE Determination of Nitrofuran Metabolites in Animal Matrices, Baby Food, Honey and Sealant Materials by means of LC/MS-MS. (n.d.). NUCLEUS information resources. Retrieved January 6, 2026, from [Link]

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A Senior Application Scientist's Guide to Calibration Curve Linearity for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ in Regulated Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the integrity of analytical data is paramount. This guide provides an in-depth technical comparison and experimental protocol for establishing the linearity of a calibration curve for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, a critical isotopically labeled internal standard. We will delve into the scientific principles underpinning these choices, ensuring your methodologies are robust, reproducible, and compliant with regulatory expectations.

The use of stable isotope-labeled (SIL) internal standards, such as 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, is a cornerstone of modern quantitative mass spectrometry.[1][2][3] These standards, which have identical chemical properties to the analyte of interest but a different mass, are added at a known concentration to both calibration standards and unknown samples.[3][4] This practice is essential for accurately compensating for variations in sample preparation, extraction efficiency, and matrix effects that can occur during analysis.[1][3][4]

Experimental Protocol: Establishing Calibration Curve Linearity

This protocol outlines a detailed, step-by-step methodology for generating a robust calibration curve for the quantification of 2-Nitrobenzaldehyde Semicarbazone, using its ¹³C,¹⁵N₂ labeled analogue as an internal standard. The choices made within this protocol are grounded in established bioanalytical method validation guidelines from regulatory bodies such as the FDA and the International Council for Harmonisation (ICH).[5][6][7][8][9]

Objective:

To construct and evaluate a calibration curve that demonstrates a linear relationship between the instrument response and the concentration of 2-Nitrobenzaldehyde Semicarbazone over a defined analytical range.

Materials:

• 2-Nitrobenzaldehyde Semicarbazone (Analyte) Analytical Standard[10][11]

• 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ (Internal Standard - IS) Analytical Standard[12]

• Blank biological matrix (e.g., human plasma, shrimp tissue extract)[6][7]

• LC-MS/MS grade solvents (e.g., acetonitrile, methanol, water with formic acid)

• Calibrated pipettes and precision balances

• Vortex mixer and centrifuge

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

Methodology:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve the analyte and internal standard in a suitable solvent (e.g., methanol) to prepare individual primary stock solutions of known concentration (e.g., 1 mg/mL).

  • From the primary stock solutions, prepare a series of working standard solutions of the analyte at various concentrations through serial dilution. These will be used to spike the blank matrix.

  • Prepare a working internal standard solution at a single, consistent concentration that will be added to all samples (calibration standards, quality controls, and unknowns).

• Preparation of Calibration Standards:

  • Spike a known volume of the blank biological matrix with the analyte working standard solutions to create a series of at least six to eight non-zero calibration standards.[13] The concentration range should be chosen to encompass the expected concentrations of the analyte in the study samples.[6][7]

  • Add a constant volume of the internal standard working solution to each calibration standard.

  • Include a "blank" sample (matrix with internal standard only) and a "zero" sample (matrix without analyte or internal standard) to assess for interferences.

• Sample Extraction:

  • Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) on all calibration standards to remove matrix components that could interfere with the analysis. The choice of extraction method will depend on the analyte and the complexity of the matrix.

• LC-MS/MS Analysis:

  • Inject the extracted calibration standards into the LC-MS/MS system.

  • The liquid chromatography method should be optimized to achieve good peak shape and separation from any potential interferences.

  • The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode, monitoring for specific precursor-to-product ion transitions for both the analyte and the internal standard. For 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, this provides high selectivity and sensitivity.[12]

• Data Processing and Linearity Assessment:

  • For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

  • Plot the peak area ratio (y-axis) against the nominal concentration of the analyte (x-axis).

  • Perform a linear regression analysis on the data. The simplest model that adequately describes the concentration-response relationship should be used.[7] For many applications, a weighted linear regression (e.g., 1/x or 1/x²) is appropriate to account for heteroscedasticity (non-constant variance) across the concentration range.[14]

Acceptance Criteria for Linearity:

According to regulatory guidelines, the calibration curve should meet the following criteria:

• The coefficient of determination (R²) should be ≥ 0.99.

• The back-calculated concentration of each calibration standard should be within ±15% of the nominal concentration (±20% for the Lower Limit of Quantification - LLOQ).[15]

• At least 75% of the non-zero calibration standards must meet the above accuracy criterion, including the LLOQ and the Upper Limit of Quantification (ULOQ).

Data Presentation and Interpretation

The following table presents a hypothetical dataset for a calibration curve of 2-Nitrobenzaldehyde Semicarbazone.

Nominal Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Back-Calculated Concentration (ng/mL)	% Accuracy
1.00 (LLOQ)	5,210	101,500	0.0513	1.05	105.0%
2.50	12,950	102,100	0.1268	2.48	99.2%
5.00	25,800	101,800	0.2534	5.01	100.2%
10.0	51,900	102,500	0.5063	10.03	100.3%
25.0	128,500	101,900	1.2610	24.95	99.8%
50.0	255,100	101,200	2.5208	49.88	99.8%
80.0	406,800	101,700	4.0000	79.21	99.0%
100 (ULOQ)	510,200	101,000	5.0515	99.89	99.9%

Linear Regression Analysis:

• Regression Equation: y = 0.0504x + 0.0011

• Weighting: 1/x²

• Coefficient of Determination (R²): 0.9998

The data presented in the table and the resulting regression analysis demonstrate a strong linear relationship between the peak area ratio and the concentration of 2-Nitrobenzaldehyde Semicarbazone over the range of 1.00 to 100 ng/mL. The R² value of 0.9998 is well above the acceptance criterion of ≥ 0.99, and the accuracy of the back-calculated concentrations for all calibration standards is within the acceptable limits of ±15% (and ±20% for the LLOQ).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the workflow for generating a calibration curve.

Caption: Workflow for Calibration Curve Generation.

Comparison with Alternatives and Causality of Choices

While other analytical techniques such as HPLC with UV or fluorescence detection can be used for the quantification of semicarbazones, LC-MS/MS offers superior selectivity and sensitivity.[16][17] The use of an isotopically labeled internal standard like 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is the most robust approach to mitigate matrix effects, which can be a significant source of variability and inaccuracy in bioanalytical methods.[18]

The choice of a weighted linear regression is critical for ensuring the accuracy of the calibration curve, particularly at the lower end of the concentration range. Unweighted linear regression assumes that the variance of the measurements is constant across the entire range, which is often not the case in bioanalytical assays. A weighting factor of 1/x or 1/x² gives more weight to the data points at the lower concentrations, where the absolute error is smaller, resulting in a more accurate determination of the slope and intercept of the calibration curve.[14]

Conclusion

Establishing the linearity of a calibration curve is a fundamental requirement for the validation of any quantitative bioanalytical method. By following a well-defined protocol, employing a stable isotope-labeled internal standard, and using appropriate statistical analysis, researchers can ensure the generation of high-quality, reliable, and defensible data. The use of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ as an internal standard, coupled with LC-MS/MS analysis, provides a robust and accurate platform for the quantification of 2-Nitrobenzaldehyde Semicarbazone in complex biological matrices.

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• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. National Institute of Standards and Technology. Available at: [Link]

• Stable Isotope-labeled Standards. Amerigo Scientific. Available at: [Link]

• USFDA guidelines for bioanalytical method validation. Slideshare. Available at: [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• 2-Nitrobenzaldehyde semicarbazone. National Analytical Corporation. Available at: [Link]

• ICH Q2(R1) Guideline on Validation of Analytical Procedures. Slideshare. Available at: [Link]

• ICH Q2 R1: Mastering Analytical Method Validation. Abraham Entertainment. Available at: [Link]

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• Chapter 16 – Bioanalytical method validation and bioanalysis in regulated settings. ScienceDirect. Available at: [Link]

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• A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. MDPI. Available at: [Link]

• Semicarbazones. Oxford Reference. Available at: [Link]

• A Rapid and Sensitive Method for Semicarbazide Screening in Foodstuffs by HPLC with Fluorescence Detection. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to Carbonyl Derivatization: Evaluating the Specificity of 2-Nitrobenzaldehyde and its Alternatives

Introduction: The Critical Role of Carbonyl Analysis

In the realms of pharmaceutical development, environmental monitoring, and food safety, the accurate detection and quantification of carbonyl compounds—aldehydes and ketones—are of paramount importance. These molecules are not only fundamental building blocks in organic synthesis but also critical biomarkers for oxidative stress, pollutants, and metabolites of regulated substances. However, their direct analysis is often hampered by low volatility, poor ionization efficiency in mass spectrometry, and the lack of a strong chromophore for UV-Vis detection[1].

To overcome these challenges, chemical derivatization is an indispensable strategy. By reacting the carbonyl group with a carefully selected reagent, we can form a new, more stable derivative with properties tailored for sensitive and specific analysis. This guide provides an in-depth comparison of derivatizing agents, with a special focus on the application and specificity of 2-Nitrobenzaldehyde in the context of its most prominent use: the analysis of semicarbazide, a key marker for the banned antibiotic nitrofurazone[2][3]. We will objectively compare its performance against established alternatives like 2,4-Dinitrophenylhydrazine (DNPH), Girard's reagents, and Dansylhydrazine, supported by experimental frameworks and comparative data.

Focus Reagent: 2-Nitrobenzaldehyde for Semicarbazide Derivatization

While the topic suggests using 2-Nitrobenzaldehyde Semicarbazone for carbonyl compounds, it is crucial to clarify its primary role in modern analytical chemistry. The compound 2-Nitrobenzaldehyde (2-NBA) is the reagent, and it reacts with Semicarbazide (SEM) to form the derivative 2-Nitrobenzaldehyde Semicarbazone (2-NBS) [3]. Semicarbazide itself is not a simple aldehyde or ketone but a hydrazine derivative containing a carbonyl-like functional group. Its detection is a major concern in food safety as it is a tissue-bound metabolite of the illegally used nitrofuran antibiotic, nitrofurazone[2][3].

The reaction involves the nucleophilic attack of the terminal amino group of semicarbazide on the carbonyl carbon of 2-Nitrobenzaldehyde, followed by the elimination of a water molecule to form a stable hydrazone (specifically, a semicarbazone). This process is typically catalyzed under acidic conditions, which serve to activate the aldehyde's carbonyl group towards the nucleophilic attack.

Caption: Reaction of 2-Nitrobenzaldehyde with Semicarbazide to form the stable derivative.

This derivatization is highly specific and serves a critical purpose: it converts the small, polar semicarbazide molecule into a larger, more hydrophobic derivative that is easily retained on reversed-phase chromatography columns and is highly responsive for detection by tandem mass spectrometry (LC-MS/MS)[2].

Comparative Analysis: Alternative Reagents for General Carbonyls

While 2-NBA is a specialist reagent, several other compounds are widely employed for the broad-spectrum analysis of aldehydes and ketones. The choice of reagent is dictated by the analytical objective, the required sensitivity, and the available instrumentation.

2,4-Dinitrophenylhydrazine (DNPH)

DNPH is arguably the most common derivatizing agent for carbonyls, often known as Brady's reagent[4]. It reacts with aldehydes and ketones to form brightly colored 2,4-dinitrophenylhydrazone precipitates (yellow, orange, or red), which have characteristic melting points useful for identification[4][5].

• Specificity: DNPH reacts specifically with aldehydes and ketones. It does not react with other carbonyl-containing functional groups like esters, amides, or carboxylic acids due to the resonance stability of those groups[4].

• Advantages: It is a cost-effective and well-established method, suitable for both qualitative (color change) and quantitative analysis using HPLC-UV[1][4].

• Limitations: The primary drawback is that pure, dry DNPH is shock-sensitive and a potential explosion hazard, requiring it to be handled as a wet powder[4]. Analytically, the resulting hydrazones can form E/Z stereoisomers, which may produce multiple chromatographic peaks for a single analyte, complicating quantification[6].

Girard's Reagents (T & P)

Girard's reagents, such as Girard's Reagent T (GR-T) and Girard's Reagent P (GR-P), are hydrazine derivatives that react with carbonyls to form hydrazones[7][8]. Their unique feature is the presence of a quaternary ammonium group, which imparts a permanent positive charge on the derivative.

• Specificity: Like DNPH, they are highly selective for aldehydes and ketones[9].

• Advantages: The permanent positive charge makes the derivatives non-volatile and highly water-soluble, which is ideal for separating carbonyl compounds from a complex, non-polar matrix via liquid-liquid extraction. Most importantly, this charge significantly enhances ionization efficiency for electrospray ionization mass spectrometry (ESI-MS), leading to excellent sensitivity[10][11].

• Limitations: The derivatization reaction often requires specific pH control and heating to proceed efficiently[10]. The high polarity of the derivatives may require specialized chromatographic conditions, such as HILIC, for good retention and separation.

Dansylhydrazine (Dns-Hz)

Dansylhydrazine is a fluorescent labeling agent widely used for the derivatization of carbonyl compounds[12][13]. It reacts with aldehydes and ketones to form intensely fluorescent hydrazones.

• Specificity: It selectively targets the carbonyl group of aldehydes and ketones[13].

• Advantages: The primary advantage is the introduction of a highly fluorescent dansyl group, enabling ultra-sensitive detection using fluorescence detectors (LC-FLR) or mass spectrometry. The dimethylamino group also promotes efficient protonation, enhancing ESI-MS signals[14].

• Limitations: Dansylhydrazine and its derivatives can be light-sensitive, requiring precautions during sample preparation and analysis to prevent photodegradation. The reaction kinetics can be slower compared to other reagents.

Performance Comparison at a Glance

The following table provides a comparative summary of the key performance characteristics of these derivatizing agents.

Reagent	Primary Application	Target Analytes	Detection Method	Key Advantages	Key Limitations
2-Nitrobenzaldehyde (2-NBA)	Food Safety (Regulatory)	Semicarbazide (from Nitrofurazone)	LC-MS/MS	High specificity; creates derivative ideal for RPLC-MS/MS analysis of a specific target[2][15].	Not a general-purpose reagent for broad carbonyl screening.
2,4-Dinitrophenylhydrazine (DNPH)	Environmental, Industrial	Aldehydes & Ketones	HPLC-UV, LC-MS	Well-established; cost-effective; forms colored derivatives for visual detection[1][4].	Potential explosive hazard (dry); forms E/Z isomers complicating chromatography[4][6].
Girard's Reagents (T & P)	Metabolomics, Biomarker Discovery	Aldehydes & Ketones	LC-MS/MS	Imparts permanent positive charge, enhancing ESI-MS sensitivity and enabling sample enrichment[10][11].	Requires controlled reaction conditions; derivatives are highly polar.
Dansylhydrazine (Dns-Hz)	Clinical, Biological Analysis	Aldehydes & Ketones	LC-FLR, LC-MS/MS	Extremely high sensitivity due to fluorescence; enhances MS ionization[14].	Reagent and derivatives can be light-sensitive; potentially slower reaction kinetics.

Experimental Protocols: A Practical Framework

Trustworthiness in scientific guides comes from reproducible, self-validating protocols. Below are representative methodologies for using 2-NBA and the widely used alternative, DNPH.

Protocol 1: Derivatization of Semicarbazide (SEM) with 2-Nitrobenzaldehyde

This protocol is adapted from standard methods for detecting nitrofurazone residues in biological matrices[2][15].

Objective: To derivatize protein-bound semicarbazide released from tissue samples for LC-MS/MS analysis.

• Sample Homogenization: Homogenize 1.0 g of tissue sample (e.g., shrimp, crab) with 5 mL of 0.1 M HCl.

• Acid Hydrolysis: Incubate the homogenate at 37°C for 16 hours (overnight) to release the protein-bound semicarbazide. Causality: The acidic conditions break the bonds linking the SEM metabolite to tissue proteins.

• Derivatization:

  • Add 50 µL of 2-Nitrobenzaldehyde solution (50 mM in DMSO).

  • Vortex and incubate at 37°C for 2 hours. Causality: This step forms the stable 2-NBS derivative.

• pH Adjustment & Extraction:

  • Adjust the pH of the solution to ~7.5 with 0.1 M NaOH.

  • Add 5 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at 4000 rpm for 10 minutes. Causality: Neutralizing the solution and extracting with a non-polar solvent moves the less polar 2-NBS derivative into the organic phase, separating it from water-soluble matrix components.

• Evaporation & Reconstitution:

  • Transfer the ethyl acetate layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of mobile phase (e.g., 50:50 acetonitrile:water) for LC-MS/MS analysis.

Caption: Experimental workflow for 2-NBA derivatization of semicarbazide in tissue.

Protocol 2: General Derivatization of Carbonyls with DNPH (Brady's Test)

This protocol describes a standard qualitative and quantitative preparation for aldehydes and ketones[1].

Objective: To form 2,4-dinitrophenylhydrazone derivatives for analysis by HPLC-UV.

• Reagent Preparation: Prepare Brady's reagent by dissolving 0.5 g of 2,4-dinitrophenylhydrazine in 100 mL of methanol, followed by the careful addition of 1 mL of concentrated sulfuric acid.

• Sample Preparation: Dissolve the carbonyl-containing sample in a minimal amount of a suitable solvent (e.g., methanol, ethanol).

• Reaction:

  • To 1 mL of the sample solution, add 2 mL of Brady's reagent.

  • Vortex and allow the reaction to proceed at room temperature for 1 hour. Causality: The acidic methanol solution provides the medium for the condensation reaction to occur, leading to the formation of the hydrazone.

• Precipitate Collection (for solid samples): If a precipitate forms, it can be collected by filtration, washed with cold ethanol, and dried. The melting point can then be determined for identification.

• Quantitative Analysis: For HPLC analysis, the reaction mixture can be diluted with the mobile phase and directly injected. The resulting hydrazones are separated on a C18 column and detected by UV absorbance (typically around 365 nm).

Conclusion

The selection of a derivatizing agent for carbonyl compounds is a strategic decision that profoundly impacts analytical specificity and sensitivity. 2-Nitrobenzaldehyde stands out as a highly specialized and effective reagent, but its application is narrowly focused on the derivatization of semicarbazide for regulatory food safety analysis via LC-MS/MS. Its specificity in this context is its greatest strength.

For researchers and drug development professionals conducting broader screening of aldehydes and ketones, established reagents offer greater versatility.

• DNPH remains a reliable, cost-effective choice for HPLC-UV applications, provided its handling risks and potential for isomer formation are managed.

• Girard's reagents are the superior option for LC-MS-based metabolomics or trace analysis, where their ability to impart a permanent charge dramatically boosts sensitivity.

• Dansylhydrazine is the reagent of choice when the highest sensitivity is required and fluorescence detection is available.

Ultimately, understanding the inherent chemical properties and reaction mechanisms of each agent is key to designing robust, accurate, and reliable analytical methods for the challenging but critical task of carbonyl compound analysis.

References

• MedchemExpress. (n.d.). Girard's reagent T (Trimethylacetohydrazideammonium chloride).
• Xie, F., et al. (2021). Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. Metabolites, 11(9), 625.
• National Institutes of Health (NIH). (2021). Girard Derivatization-Based Enrichment Strategy for Profiling the Carbonyl Submetabolome in Biological Samples. PMC.
• Chem-Impex. (n.d.). Girard's reagent D.
• Sigma-Aldrich. (n.d.). 2-Nitrobenzaldehyde semicarbazone VETRANAL®, analytical standard.
• Sigma-Aldrich. (n.d.). Dansylhydrazine for LC-MS derivatization, LiChropur™.
• Thermo Fisher Scientific. (n.d.). Reagents for Modifying Aldehydes and Ketones—Section 3.3.
• Chem-Impex. (n.d.). Girard's reagent P.
• Chayen, R., Dvir, R., Gould, S., & Harell, A. (1971). 1-Dimethylaminonaphthalene-5-sulfonyl hydrazine (dansyl hydrazine): a fluorometric reagent for carbonyl compounds. Analytical Biochemistry, 42(1), 283-6.
• Hopfgartner, G., et al. (2018). A modified Girard derivatizing reagent for universal profiling and trace analysis of aldehydes and ketones by electrospray ionization tandem mass spectrometry. Analytica Chimica Acta, 1037, 203-212.
• Marten, S., & Naguschewski, M. (n.d.). Rapid Determination of DNPH Derivatized Carbonyl Compounds by UHPLC. KNAUER.
• Wang, J., et al. (2023). A Novel Strategy for the Detection of Semicarbazide in Crustaceans by Modified QuEChERS Coupled with Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Foods, 12(14), 2735.
• MedChemExpress. (n.d.). 2-Nitrobenzaldehyde Semicarbazone.
• Wikipedia. (n.d.). 2,4-Dinitrophenylhydrazine.
• BenchChem. (2025). A Comparative Guide to Alternatives for 2,4-Dinitrophenylhydrazine (DNPH) in Carbonyl Analysis.
• Ace Chemistry. (2011, May 11). 2,4-Dinitrophenylhydrazine (DNP) tests for aldehydes and ketones. YouTube.

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A Senior Application Scientist's Comparative Guide to the Analysis of 2-Nitrobenzaldehyde Semicarbazone

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of 2-Nitrobenzaldehyde Semicarbazone in Food Safety and Drug Monitoring

2-Nitrobenzaldehyde semicarbazone (2-NBA-SC) is a derivative of semicarbazide (SEM), a compound of significant concern in food safety. SEM is the primary metabolite of the banned nitrofuran antibiotic, nitrofurazone.[1] Due to the rapid metabolism of the parent drug in animals, regulatory bodies mandate the monitoring of its stable, tissue-bound metabolite, SEM, to detect the illegal use of nitrofurazone in food-producing animals like shrimp and poultry.[2] The standard analytical approach involves the acid-catalyzed release of SEM from tissue proteins, followed by derivatization with 2-nitrobenzaldehyde (2-NBA). This reaction converts the polar and difficult-to-analyze SEM into the more hydrophobic and chromatographically amenable 2-NBA-SC, making it the target analyte in most detection methods.[3]

The choice of analytical methodology for 2-NBA-SC is dictated by a variety of factors, including the required sensitivity and selectivity, sample matrix complexity, throughput needs, and available instrumentation. This guide provides an in-depth comparison of the predominant and alternative analytical techniques for the determination of 2-NBA-SC, grounded in peer-reviewed experimental data and established validation principles.

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the confirmatory analysis of 2-NBA-SC, particularly at the low concentrations mandated by regulatory bodies (e.g., Reference Points for Action - RPA of 0.5 µg/kg in the EU), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the undisputed gold standard.[2][4] Its high sensitivity and selectivity make it the preferred method for complex matrices such as animal tissues and milk.[3]

The Causality Behind the LC-MS/MS Workflow

The success of the LC-MS/MS method hinges on a meticulously optimized workflow that addresses the challenges of extracting a protein-bound metabolite from a complex biological sample.

Caption: General workflow for LC-MS/MS analysis of 2-NBA-SC.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Accurately weigh 1-2 g of homogenized tissue into a centrifuge tube.

  • Add an internal standard solution (e.g., 2-Nitrobenzaldehyde semicarbazone-¹³C,¹⁵N₂) to correct for matrix effects and procedural losses.

  • Perform acid hydrolysis by adding hydrochloric acid and incubating at an elevated temperature to release SEM from proteins.

  • Neutralize the sample and add 2-nitrobenzaldehyde solution to derivatize SEM to 2-NBA-SC.

  • Extract the 2-NBA-SC using a suitable solvent like ethyl acetate or by passing the sample through a solid-phase extraction (SPE) cartridge.

  • Evaporate the solvent and reconstitute the residue in the mobile phase for injection.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used for separation.[5]

  • Mobile Phase: A gradient elution with acetonitrile and water (often with a small amount of formic acid to improve peak shape) is common.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min for UHPLC systems.

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization in positive mode (ESI+) is highly effective for 2-NBA-SC.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both the target analyte and the internal standard.

Performance Characteristics

Parameter	Typical Performance of LC-MS/MS
Limit of Detection (LOD)	0.01 - 0.3 µg/kg[6]
Limit of Quantitation (LOQ)	0.05 - 1.0 µg/kg[6]
Linearity (R²)	> 0.99
Accuracy (Recovery)	80 - 120%[4]
Precision (RSD)	< 15%[4]
Specificity	Very High (due to MRM)

Trustworthiness: The use of an isotope-labeled internal standard, such as 2-Nitrobenzaldehyde semicarbazone-¹³C,¹⁵N₂, is a self-validating system.[7] This standard co-elutes with the analyte and experiences similar ionization suppression or enhancement, providing a highly accurate and precise quantification.

Alternative and Complementary Analytical Techniques

While LC-MS/MS is the confirmatory method of choice, other techniques can serve as valuable screening tools or alternatives when resources are limited.

High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV)

HPLC with a UV-Vis detector is a more accessible and cost-effective chromatographic technique. While it lacks the sensitivity and selectivity of mass spectrometry, it can be a robust method for analyzing 2-NBA-SC in less complex matrices or at higher concentrations.

Causality in Method Design: The 2-nitrobenzaldehyde moiety in 2-NBA-SC contains a strong chromophore, making it well-suited for UV-Vis detection.[8] The selection of the detection wavelength is critical and should correspond to the absorbance maximum (λmax) of the analyte to ensure maximum sensitivity.

• Sample Preparation: Similar to the LC-MS/MS procedure, but may require more rigorous cleanup to minimize interferences, as the UV detector is less selective.

• Chromatographic System:

  • Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[9]

  • Mobile Phase: Isocratic or gradient elution with acetonitrile and water.

  • Flow Rate: 1.0 mL/min.[9]

  • Detection Wavelength: Set at the λmax of 2-NBA-SC (typically around 320 nm).[9]

• Quantification: Based on an external calibration curve prepared from analytical standards.

Electrochemical Methods

Electrochemical sensors offer a rapid, portable, and low-cost alternative for the detection of semicarbazide.[10] These methods typically involve the direct electrochemical oxidation or reduction of the target analyte at the surface of a modified electrode.[11]

Principle of Operation: Voltammetric techniques, such as differential pulse voltammetry (DPV), are often employed.[12] A potential is applied to a working electrode, and the resulting current from the redox reaction of the analyte is measured. The current is proportional to the concentration of the analyte. The use of nanomaterial-modified electrodes (e.g., with nanoparticles or carbon nanotubes) can significantly enhance the sensitivity and selectivity of the measurement.[13]

• Analyte: These methods typically detect the underivatized semicarbazide after the hydrolysis step.

• Speed: Analysis time is often in the range of minutes.

• Cost: Instrumentation is significantly less expensive than chromatographic systems.

• Application: Best suited for screening purposes due to potential for matrix interference.

Comparative Analysis of Methodologies

The choice of analytical technique is a trade-off between performance, cost, and the specific analytical question being addressed.

Caption: Decision guide for selecting an analytical method.

Performance Comparison Table

Feature	LC-MS/MS	HPLC-UV	Electrochemical Methods
Primary Application	Confirmatory Analysis, Quantification	Routine QC, Quantification	Rapid Screening
Analyte Form	2-NBA-SC (derivatized)	2-NBA-SC (derivatized)	Semicarbazide (underivatized)
Selectivity	Very High	Moderate to High	Moderate (matrix dependent)
Sensitivity (LOD)	Very Low (sub-µg/kg)[6]	Low to Moderate (µg/kg to mg/kg)[9]	Low (µM range)[10]
Sample Throughput	Moderate	Moderate	High
Cost (Instrument)	High	Moderate	Low
Cost (Operational)	High	Low	Very Low
Expertise Required	High	Moderate	Low to Moderate

Conclusion and Future Outlook

For the reliable and defensible analysis of 2-Nitrobenzaldehyde semicarbazone, particularly in the context of food safety and regulatory compliance, LC-MS/MS remains the unparalleled analytical technique . Its superior sensitivity and selectivity, coupled with the robustness provided by isotope-labeled internal standards, make it the authoritative method for confirmatory analysis.

However, a pragmatic approach to analytical challenges necessitates a consideration of alternative methods. HPLC-UV presents a viable and cost-effective option for quality control and for laboratories where mass spectrometric instrumentation is not available, provided that the sample matrices are not overly complex and the required detection limits are within its capabilities. Furthermore, the development of electrochemical sensors offers an exciting avenue for rapid, on-site screening of semicarbazide, which could revolutionize preliminary testing in food production facilities before more rigorous confirmatory tests are employed.

Ultimately, the selection of the most appropriate analytical method requires a thorough understanding of the specific analytical goals, the nature of the sample, and the available resources. This guide serves as a foundational resource for making that informed decision.

References

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• A comprehensive review on the pretreatment and detection methods of nitrofurans and their metabolites in animal-derived food and environmental samples. (2024). National Institutes of Health (NIH). [Link]

• Electrochemical determination of thiosemicarbazide using the glassy carbon electrode modified with multi-walled carbon nanotubes. (N/A). Publisher N/A. [Link]

• Separation of 2-Nitrobenzaldehyde on Newcrom R1 HPLC column. (N/A). SIELC Technologies. [Link]

• Determination of nitrofuran metabolites and nifurpirinol in animal tissues and eggs by ultra-high performance liquid chromatography-tandem mass spectrometry validated according to Regulation (EU) 2021/808. (2024). National Institutes of Health (NIH). [Link]

• Electrochemical determination of semicarbazide on cobalt oxide nanoparticles: Implication towards environmental monitoring. (2021). Journal of Industrial and Engineering Chemistry. [Link]

• Electrochemical Sensing of Nitrofurazone and Semicarbazide on an Au-Ag Film Fabricating from a Deep Eutectic Solvent. (2022). ResearchGate. [Link]

• A comprehensive review on the pretreatment and detection methods of nitrofurans and their metabolites in animal-derived food and environmental samples. (2024). National Institutes of Health (NIH). [Link]

• HPLC method development and validation: an overview. (N/A). SciSpace. [Link]

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• UV-Visible Spectroscopy. (2022). Chemistry LibreTexts. [Link]

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• Electrochemical Assays for the Determination of Antidiabetic Drugs—A Review. (2022). National Institutes of Health (NIH). [Link]

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• Lecture 21 - UV-Vis Spectroscopy and its Applications - II. (N/A). NPTEL. [Link]

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A Comparative Guide to Regulatory Standards and Analytical Methodologies for the Detection of the Nitrofurazone Metabolite, Semicarbazide (SEM)

Introduction: The Ghost of Nitrofurazone

Nitrofurazone, a synthetic broad-spectrum nitrofuran antibiotic, was once widely used in veterinary medicine to treat and prevent microbial infections in food-producing animals such as poultry, swine, and aquacultured shrimp.[1] Its efficacy, however, was overshadowed by significant toxicological concerns. Mounting evidence has pointed to the carcinogenic and mutagenic potential of nitrofurazone and its metabolites, leading to its ban in food animal production by numerous regulatory bodies worldwide, including the European Union (EU) and the United States Food and Drug Administration (FDA).[1][2][3]

The primary challenge in monitoring for the illegal use of nitrofurazone lies in its rapid metabolism within the animal. The parent drug is quickly broken down, but its principal metabolite, semicarbazide (SEM), persists by covalently binding to tissue proteins.[2][4] This makes SEM a stable and reliable marker for nitrofurazone administration. However, the detection of SEM is complicated by the fact that it can also arise from non-drug sources, such as the breakdown of the food additive azodicarbonamide or from reactions during food processing, a fact that has significant regulatory implications.[5] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the global regulatory landscape for SEM, a detailed comparison of critical analytical techniques, and the field-proven insights necessary for accurate and reliable detection.

Chapter 1: The Global Regulatory Landscape: A Policy of Zero Tolerance

The consensus among major global food safety authorities is that there is no safe level of nitrofurazone residue in food. This has led to a "zero tolerance" approach, though the practical implementation and terminology vary by region.

European Union (EU): Reference Points for Action (RPA)

The EU has established a harmonized system of Reference Points for Action (RPA) for banned substances like nitrofurans. The RPA is not a toxicological safety limit but an analytical performance standard—the lowest residue concentration that can be reliably detected and confirmed by official control laboratories. As of November 2022, the RPA for each of the nitrofuran metabolites, including SEM, is set at 0.5 µg/kg (ppb).[6][7][8][9] Food of animal origin found to contain SEM at or above this level is considered non-compliant and cannot enter the food chain.[9]

Notably, the EU regulation acknowledges that SEM can be present in certain processed foods (e.g., gelatin, collagen, milk protein concentrates) due to processing rather than illegal drug use.[6][10][11] In these specific cases, the RPA for SEM is only applied if another nitrofuran metabolite is also detected, which would confirm illegal use.[7][10]

United States (US): FDA Ban and Enforcement

In the United States, the FDA has explicitly banned the extralabel use of all nitrofuran drugs, including nitrofurazone, in food-producing animals since 2002.[2][12] Unlike the EU's specific RPA, the FDA does not set a formal public tolerance or action level for nitrofurazone residues. Instead, the agency operates on the principle that there is no legal basis for the presence of residues from prohibited drugs.[13][14] Any confirmed finding of SEM, for which there is evidence of illegal drug use, would render the food product adulterated and subject to regulatory action, such as import refusal or seizure.[3][13] The FDA maintains an import alert (IA 16-131) for aquacultured seafood due to the potential presence of unapproved animal drugs, including nitrofurans.[3]

Codex Alimentarius

The Codex Alimentarius, the international food standards body, has not established a Maximum Residue Limit (MRL) for nitrofurazone or its metabolites in any food commodity.[15] The absence of a Codex MRL underscores the global consensus on the prohibition of this substance, leaving national or regional authorities to establish their own regulatory controls.

Table 1: Comparison of International Regulatory Limits for Semicarbazide (SEM)

Regulatory Body	Jurisdiction	Official Limit/Guideline	Value	Food Matrix	Notes
European Commission	European Union	Reference Point for Action (RPA)	0.5 µg/kg	Food of animal origin	Legally defined analytical action level.[8][9]
U.S. FDA	United States	Prohibited Substance	No numerical tolerance	Food of animal origin	Any confirmed presence indicating illegal use is grounds for enforcement.[2][13]
Codex Alimentarius	International	Not Established	N/A	N/A	No MRL has been set.[15]

Chapter 2: Analytical Strategies for SEM Detection

The unique chemistry of SEM—a small, polar molecule that binds to tissue—requires a specialized analytical approach. The standard workflow involves two distinct phases: a rapid, high-throughput screening method to identify presumptive positives, followed by a highly specific and sensitive confirmatory method.

Section 2.1: Immunoassays (ELISA) for High-Throughput Screening

Enzyme-Linked Immunosorbent Assay (ELISA) is the workhorse for screening large numbers of samples for SEM. The most common format is a competitive ELISA, where SEM in the sample competes with a labeled SEM-enzyme conjugate for a limited number of antibody binding sites.

• Principle of Causality: The signal generated is inversely proportional to the amount of SEM in the sample. High SEM concentration leads to low signal, and vice versa. This allows for rapid semi-quantitative assessment against a cut-off value.

• Expertise & Experience: ELISA is favored for its speed, cost-effectiveness, and ability to handle large batches, making it ideal for routine monitoring programs. However, its reliance on antibody specificity means there is a potential for cross-reactivity with structurally similar molecules, which can lead to false-positive results. Therefore, ELISA results should always be considered presumptive.

• Trustworthiness: A validated ELISA method provides a high degree of confidence in negative results, effectively ruling out uncontaminated samples from further, more expensive testing. Its detection capability is typically designed to be at or below the regulatory action level.

Caption: General workflow for ELISA-based screening of SEM.

Section 2.2: LC-MS/MS - The Gold Standard for Confirmation

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for the unambiguous identification and quantification of SEM. Its power lies in its ability to separate SEM from matrix interferences (chromatography) and then selectively detect it based on its specific mass-to-charge ratio and fragmentation pattern (mass spectrometry).

• The Derivatization Imperative: A critical, non-negotiable step in SEM analysis is derivatization, most commonly with 2-nitrobenzaldehyde (2-NBA). This reaction serves two vital purposes:

  • Improved Chromatographic Retention: SEM is highly polar and does not retain well on standard reversed-phase LC columns. The resulting NPSEM derivative is more hydrophobic, leading to better peak shape and retention.

  • Enhanced Ionization Efficiency: The derivative has significantly better ionization efficiency in the mass spectrometer's electrospray ionization (ESI) source, dramatically increasing sensitivity.

• Expertise & Experience: The trustworthiness of an LC-MS/MS confirmation rests on meeting strict identification criteria, such as those outlined in EU Commission Decision 2002/657/EC (now Regulation (EU) 2021/808). This includes matching the retention time and the ratio of at least two specific mass fragment ions (known as MRM transitions) to those of a certified standard.[1] The use of a stable isotope-labeled internal standard (e.g., ¹³C,¹⁵N₂-SEM) is essential for accurate quantification, as it co-extracts with the native analyte and corrects for any losses during sample preparation or matrix-induced signal suppression.

Caption: Confirmatory analysis workflow for SEM using LC-MS/MS.

Chapter 3: Method Performance Comparison: A Data-Driven Analysis

The choice between ELISA and LC-MS/MS is dictated by the analytical objective: screening versus confirmation. Their performance characteristics are complementary, not mutually exclusive.

Table 2: Objective Comparison of Analytical Methodologies

Parameter	ELISA (Screening)	LC-MS/MS (Confirmation)	Rationale & Causality
Specificity	Moderate to High	Very High (Unambiguous)	ELISA relies on antibody binding, which can have cross-reactivity. LC-MS/MS uses both retention time and mass fragmentation for positive ID.
Limit of Detection (LOD)	~0.1 - 0.3 µg/kg	< 0.1 µg/kg	LC-MS/MS is inherently more sensitive due to lower noise and higher specificity.[6]
Confirmation Ability	No (Presumptive)	Yes (Definitive)	Only LC-MS/MS can provide the structural information required by regulatory bodies for confirmation.
Throughput	High (96-well plate format)	Low to Medium	ELISA is designed for parallel processing, while LC-MS/MS is a sequential chromatographic technique.
Cost per Sample	Low	High	LC-MS/MS instruments have high capital and maintenance costs; ELISA kits are relatively inexpensive.
Expertise Required	Moderate	High	LC-MS/MS requires significant expertise in instrument operation, method development, and data interpretation.

Experimental Protocol: Confirmatory LC-MS/MS Analysis of SEM in Shrimp

This protocol is a representative example based on established and validated methods.[5]

• Sample Homogenization: Weigh 2.0 ± 0.1 g of homogenized shrimp tissue into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Fortify the sample with a known amount of stable isotope-labeled internal standard solution (e.g., ¹³C,¹⁵N₂-SEM).

• Hydrolysis and Derivatization:

  • Add 10 mL of 0.125 M HCl and 400 µL of 50 mM 2-nitrobenzaldehyde (in methanol).

  • Vortex thoroughly and incubate overnight (approx. 16 hours) at 37°C in a shaking water bath. This step is crucial for hydrolyzing the protein-amide bonds to release tissue-bound SEM and simultaneously form the NPSEM derivative.

• Neutralization: Cool the sample to room temperature. Add 1 mL of 0.1 M K₂HPO₄ and ~1 mL of 0.8 M NaOH to adjust the pH to 7.0 ± 0.5. This step is vital to ensure the derivative is in a neutral form for efficient extraction.

• Liquid-Liquid Extraction (LLE):

  • Add 10 mL of ethyl acetate, cap, and vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper ethyl acetate layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the ethyl acetate extract to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of a suitable mobile phase mixture (e.g., 50:50 methanol/water).

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Methanol.

  • Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the NPSEM derivative, followed by a column wash and re-equilibration.

  • MS Detection: Electrospray Ionization in Positive Mode (ESI+). Monitor at least two specific precursor-to-product ion transitions for both the native NPSEM and the labeled internal standard.

Conclusion: An Integrated Strategy for Food Safety

The regulation and detection of the nitrofurazone metabolite SEM is a critical component of global food safety programs. The international consensus is clear: nitrofurazone is a banned substance with no place in the food chain. This is reflected in the stringent regulatory frameworks of the EU and the US.

For analytical laboratories, a two-tiered approach remains the most logical and efficient strategy. Rapid, cost-effective ELISA screening serves as an essential gatekeeper, clearing the vast majority of negative samples. This allows resources to be focused on the gold-standard LC-MS/MS analysis for the unambiguous confirmation of presumptive positives. The causality is clear: without the derivatization of SEM to NPSEM, achieving the required sensitivity and chromatographic performance for regulatory compliance would be nearly impossible. By understanding the nuances of both the regulatory requirements and the analytical methodologies, scientists can ensure the integrity of the food supply and protect public health.

References

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• Le, T. N., et al. (2008). In-house validation of an ELISA method for screening of semicarbazide in eggs. PubMed. Available at: [Link]

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• USDA Food Safety and Inspection Service. (2018). Investigation into the detection of Semicarbazide (SEM), a Nitrofurazone indicator, in Chicken. USDA. Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂. As laboratory professionals, our responsibility extends beyond the synthesis and analysis of novel compounds to their entire lifecycle, culminating in their safe and environmentally sound disposal. This guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring that safety and compliance are integrated into your laboratory's standard operating procedures.

Principle of the Protocol: Chemical Hazard vs. Isotopic Nature

A critical first step in determining the disposal pathway for any chemical is a thorough hazard assessment. For 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂, it is essential to understand the distinction between its chemical hazards and the nature of its isotopic labels.

The compound is labeled with Carbon-13 (¹³C) and Nitrogen-15 (¹⁵N), which are stable, non-radioactive isotopes .[1][] Consequently, this compound does not require specialized handling or disposal procedures associated with radioactive materials.[1] The disposal protocol is therefore dictated entirely by the chemical properties and associated hazards of the 2-nitrobenzaldehyde semicarbazone molecule itself.

The primary hazards are associated with its classification as a nitroaromatic compound and its toxicological profile.[3][4] Disposal must adhere to regulations governing chemical hazardous waste.[5]

Part 1: Hazard Identification and Characterization

A precise understanding of the compound's properties is foundational to its safe management. The unlabeled form, 2-Nitrobenzaldehyde semicarbazone, is classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[3][6]

Property	Data	Source(s)
Chemical Name	2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂	[7][8][9]
Molecular Formula	C₇¹³CH₈N₂¹⁵N₂O₃
Molecular Weight	~211.15 g/mol	[7]
Physical Appearance	Solid	[1]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3][6]
GHS Precautionary Stmts.	P261: Avoid breathing dust.P280: Wear protective gloves/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P501: Dispose of contents/container to an approved waste disposal plant.	[6][10]
Incompatibilities	Strong oxidizing agents. Nitro compounds may also react vigorously with reducing agents or bases.[4][6]

Part 2: Pre-Disposal Safety and Handling

Before beginning any waste consolidation or disposal procedures, ensure all necessary engineering controls and Personal Protective Equipment (PPE) are in place. The causality is clear: the compound's identified hazards (irritation, oral toxicity) demand robust protective measures.[11]

• Engineering Controls : Always handle the solid compound and its waste within a certified chemical fume hood to minimize inhalation of dust particles.[12] Ensure a safety shower and eyewash station are readily accessible.

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles or a face shield.

  • Hand Protection : Use chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or holes before use.

  • Body Protection : Wear a standard laboratory coat. Ensure it is fully buttoned.

  • Respiratory Protection : If there is a risk of generating dust outside of a fume hood, a NIOSH-approved N95 dust mask or higher-level respirator is required.

Part 3: Step-by-Step Disposal Protocol

The disposal of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂ is governed by the Resource Conservation and Recovery Act (RCRA) and must be managed as hazardous waste from the point of generation.[5][13]

Step 1: Waste Characterization The compound is classified as hazardous based on its GHS toxicity and irritation data.[3] It does not typically fall under the "P-list" as an acutely toxic waste, but you must consult your institution's specific guidelines.[13]

Step 2: Waste Segregation (The Principle of Isolation)

• Do Not Mix : Never combine this waste with other waste streams. Keep it segregated from other chemical wastes, especially incompatible materials like strong oxidizing agents, bases, or reducing agents.[4][14] Mixing a nitro compound can create a highly reactive or even explosive mixture.[15]

• Maintain Isotopic Identity : While not a regulatory requirement for stable isotopes, it is good practice to label the waste container with the full chemical name, including the isotopic labels, to maintain a clear chemical inventory.

Step 3: Container Selection and Labeling

• Container : Use a chemically compatible, leak-proof container with a secure, screw-top lid. The original product container is often a suitable choice if it's in good condition.[13][14] Do not use food-grade containers.[14]

• Labeling : The container must be labeled immediately upon the first addition of waste. The label must be clear, legible, and permanently affixed. It should include:

  • The words "Hazardous Waste" .[14]

  • The full chemical name: "2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂" .[16] Avoid abbreviations or chemical formulas.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The date waste was first added to the container (Accumulation Start Date).

  • The name of the principal investigator and the laboratory location (building and room number).[14]

Step 4: Waste Accumulation in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[13][14]

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[13]

• The container must be kept closed at all times except when actively adding waste.[13]

• Store the container in secondary containment (e.g., a plastic tub) to contain any potential leaks.

Step 5: Arranging for Final Disposal

• Contact EH&S : Once the container is full or you have finished the project generating this waste, contact your institution's Environmental Health & Safety (EH&S) department to schedule a waste pickup.

• Do Not Treat In-Lab : Do not attempt to neutralize or chemically treat this waste in the laboratory unless you have a specific, validated, and approved protocol from your EH&S department.[17]

• Manifest : Your EH&S department will handle the final packaging, manifesting, and transportation of the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).[18]

Part 4: Spill Management

Accidents can happen. A prepared response is critical to mitigating risk.

• Minor Spills (Solid Material) :

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep or scoop the solid material to avoid creating dust.[19]

  • Place the spilled material and any contaminated cleaning supplies (e.g., paper towels, weigh paper) into a designated hazardous waste container, labeling it as described in Part 3.

  • Clean the spill area with an appropriate solvent or soap and water, and dispose of the cleaning materials as hazardous waste.[12]

• Major Spills :

  • Evacuate the immediate area.

  • Alert your laboratory supervisor and contact your institution's EH&S or emergency response team immediately.

  • Prevent entry into the area until cleared by safety professionals.

Visualization: Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.

Caption: Disposal workflow for 2-Nitrobenzaldehyde Semicarbazone-¹³C,¹⁵N₂.

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